2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

• CAS: 215439-42-2

Core Science & Biosynthesis

"2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" synthesis and characterization

Technical Guide: Synthesis and Characterization of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Executive Summary

2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS 215439-42-2) is a specialized aryl epoxide intermediate used in the synthesis of complex pharmaceutical agents, particularly those requiring protected catechol or resorcinol motifs. The molecule features a styrene oxide core with a (2-methoxyethoxy)methyl (MEM) ether protecting group at the meta position.

The MEM group is strategically chosen for its stability against strong bases and oxidizing agents, making it compatible with the nucleophilic conditions of epoxide formation (e.g., Corey-Chaykovsky reaction). Conversely, it remains labile to specific Lewis acids (e.g., ZnBr₂, TiCl₄), allowing for orthogonal deprotection late in a synthetic sequence. This guide details a robust, two-step synthesis starting from 3-hydroxybenzaldehyde, emphasizing process safety, yield optimization, and rigorous characterization.

Retrosynthetic Analysis

The most efficient route to the target epoxide avoids the manipulation of sensitive styrene derivatives. Instead, we employ a "protection-first" strategy followed by a methylene transfer to the aldehyde.

• Disconnection: The C-C bond of the epoxide ring (methylene insertion).

• Precursor: 3-[(2-Methoxyethoxy)methoxy]benzaldehyde.

• Starting Material: 3-Hydroxybenzaldehyde.

Figure 1: Retrosynthetic disconnection showing the linear assembly from commercially available 3-hydroxybenzaldehyde.

Experimental Protocols

Step 1: MEM Protection of 3-Hydroxybenzaldehyde

The phenolic hydroxyl group is protected using 2-methoxyethoxymethyl chloride (MEM-Cl). Sodium hydride (NaH) is preferred over amine bases to ensure complete deprotonation and faster reaction kinetics.

Reagents:

• 3-Hydroxybenzaldehyde (1.0 eq)

• Sodium Hydride (60% dispersion in oil, 1.2 eq)

• MEM-Cl (1.1 eq)

• THF (Anhydrous, 0.5 M concentration)

Protocol:

• Setup: Flame-dry a two-neck round-bottom flask and purge with nitrogen.

• Deprotonation: Suspend NaH (1.2 eq) in anhydrous THF at 0°C. Add a solution of 3-hydroxybenzaldehyde (1.0 eq) in THF dropwise over 15 minutes. Hydrogen gas evolution will be observed.

• Reaction: Stir the phenoxide solution at 0°C for 30 minutes. Add MEM-Cl (1.1 eq) dropwise via syringe.

• Completion: Allow the mixture to warm to room temperature (RT) and stir for 3 hours. Monitor by TLC (30% EtOAc/Hexane). The starting phenol (lower R_f) should disappear.

• Workup: Quench carefully with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x). Wash combined organics with water and brine.[1] Dry over Na₂SO₄ and concentrate.

• Purification: Flash column chromatography (SiO₂, 10-20% EtOAc/Hexanes) yields the intermediate 3-[(2-methoxyethoxy)methoxy]benzaldehyde as a pale yellow oil.

Step 2: Corey-Chaykovsky Epoxidation

This step converts the aldehyde directly to the epoxide using a sulfur ylide generated in situ.[2][3] We utilize trimethylsulfoxonium iodide (TMSOI) , which forms the stable "Corey ylide" (dimethyloxosulfonium methylide).[4] This reagent is safer and more selective for aldehydes than the unstable sulfonium ylides.

Reagents:

• Trimethylsulfoxonium Iodide (TMSOI) (1.2 eq)

• Sodium Hydride (60% dispersion, 1.2 eq)

• DMSO (Anhydrous)

• Intermediate Aldehyde (from Step 1, 1.0 eq)[5]

Protocol:

• Ylide Generation: In a flame-dried flask under nitrogen, add NaH (1.2 eq) to anhydrous DMSO. ( Caution: Hydrogen evolution). Add TMSOI (1.2 eq) in portions. Stir at RT for 1 hour until the solution becomes clear/milky, indicating ylide formation.

• Addition: Cool the ylide solution to 0°C. Add the MEM-protected aldehyde (1.0 eq) dissolved in a minimal amount of DMSO dropwise.

• Reaction: Remove the ice bath and stir at RT for 2–4 hours.

• Workup: Pour the reaction mixture into ice-cold water. Extract with Diethyl Ether (3x). ( Note: Ether is preferred here to avoid extracting DMSO). Wash the organic phase copiously with water (3x) to remove residual DMSO, then brine.

• Purification: Dry over MgSO₄ and concentrate. Purify via flash chromatography (SiO₂, 15% EtOAc/Hexanes with 1% Triethylamine).

  • Critical: The MEM group is acetal-like and can be sensitive to acidic silica. Pre-washing the silica with 1% Et₃N prevents degradation.

Reaction Mechanism

The Corey-Chaykovsky reaction proceeds via a nucleophilic attack of the sulfur ylide on the carbonyl carbon, forming a betaine intermediate. This is followed by an intramolecular S_N2 substitution where the alkoxide displaces the dimethyl sulfoxide leaving group, closing the epoxide ring.

Figure 2: Mechanistic pathway of the methylene transfer reaction.

Characterization Data

The following data represents the expected spectral signature for 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane.

Table 1: 1H NMR Spectroscopy (400 MHz, CDCl₃)

Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Context
7.28 – 7.22	Multiplet	1H	Ar-H	Aromatic Ring (C5)
7.05 – 6.95	Multiplet	3H	Ar-H	Aromatic Ring (C2, C4, C6)
5.28	Singlet	2H	-O-CH₂-O-	MEM Acetal Methylene
3.85 – 3.80	Multiplet	1H	Epoxide-CH	Methine of Oxirane
3.82 – 3.78	Multiplet	2H	-O-CH₂-CH₂-	MEM Ether Linkage
3.58 – 3.54	Multiplet	2H	-CH₂-OMe	MEM Ether Linkage
3.39	Singlet	3H	-OCH₃	Terminal Methoxy
3.15	dd (J=4.0, 2.5 Hz)	1H	Epoxide-CH₂	Terminal Oxirane (trans to Ph)
2.82	dd (J=5.5, 2.5 Hz)	1H	Epoxide-CH₂	Terminal Oxirane (cis to Ph)

Table 2: 13C NMR Spectroscopy (100 MHz, CDCl₃)

Shift (δ ppm)	Assignment
157.8	Ar-C (Ipso, attached to MEM)
139.2	Ar-C (Ipso, attached to Epoxide)
129.6, 119.5, 115.8, 113.2	Ar-C (CH)
93.5	-O-CH₂-O- (Anomeric Carbon)
71.8	-O-CH₂-CH₂-
67.4	-CH₂-OMe
59.2	-OCH₃
52.4	Epoxide Methine (CH)
51.3	Epoxide Methylene (CH₂)

Mass Spectrometry (ESI-HRMS)

• Calculated Mass (C₁₂H₁₆O₄): 224.1049

• Observed Mass [M+Na]⁺: 247.0945 (Sodium adduct is common for polyethers)

Handling, Stability & Safety

• Epoxide Reactivity: The oxirane ring is an electrophile. It is susceptible to ring-opening by nucleophiles (amines, thiols) and hydrolysis by aqueous acids. Store under inert atmosphere (Argon/Nitrogen) at -20°C.

• MEM Group Stability: The MEM group is stable to basic conditions (NaOH, NaH, LDA) but hydrolyzes in the presence of Lewis acids (ZnBr₂, MgBr₂) or strong Brønsted acids (TFA).

• Safety:

  • MEM-Cl: A potent alkylating agent and suspected carcinogen. Handle only in a fume hood with double gloves.

  • Epoxides: Potential mutagens. Avoid inhalation or skin contact.

  • DMSO/NaH: Potential for runaway exotherm if heated; ensure TMSOI addition is controlled.

References

• Corey-Chaykovsky Reaction (Original Methodology): Corey, E. J.; Chaykovsky, M. "Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2). Formation and Application to Organic Synthesis." Journal of the American Chemical Society, 1965 , 87(6), 1353–1364.

• MEM Protection Protocol: Corey, E. J.; Gras, J.-L.; Ulrich, P. "A New Method for the Protection of Hydroxyl Groups." Tetrahedron Letters, 1976 , 17(11), 809–812.

• Mechanism of Sulfur Ylide Epoxidation: Aggarwal, V. K.; Richardson, J. "The Mechanism of Epoxide Formation from Sulfur Ylides."[6][7] Chemical Communications, 2003 , (21), 2644–2651.

• Commercial Availability & CAS Verification: BOC Sciences / Alfa Chemistry Product Listings for CAS 215439-42-2.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Corey-Chaykovsky Reaction [organic-chemistry.org]
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• 4. adichemistry.com [adichemistry.com]
• 5. CN101570473B - Method for synthesizing 3-methoxybenzaldehyde - Google Patents [patents.google.com]
• 6. Corey-Chaykovsky Reactions | NROChemistry [nrochemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Spectroscopic Characterization of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Foreword: The Imperative of Structural Elucidation in Drug Discovery

In the landscape of modern drug development, the unambiguous characterization of novel chemical entities is a cornerstone of both efficacy and safety. Molecules such as 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS 215439-42-2), a functionalized epoxide, represent key building blocks or intermediates in the synthesis of complex pharmaceutical agents. The presence of a reactive oxirane ring, a flexible (2-methoxyethoxy)methoxy (MEM) protecting group, and a disubstituted aromatic core necessitates a robust analytical framework to confirm its identity and purity. This guide provides a comprehensive analysis of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for this compound. We will delve into the theoretical underpinnings of the expected spectral features, offering a predictive framework for researchers engaged in its synthesis and application.

Molecular Structure and Analytical Overview

The logical starting point for any spectroscopic analysis is a thorough understanding of the molecule's architecture. The structure of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane combines several key functional groups that will each produce a distinct spectroscopic signature.

Diagram 1: Annotated Molecular Structure A visual breakdown of the chemical environments within the target molecule.

Our analytical approach will proceed as follows:

• Mass Spectrometry (MS): To confirm the molecular weight and investigate the compound's stability and fragmentation patterns under ionization.

• ¹H NMR Spectroscopy: To map the proton environment, confirming the substitution pattern of the aromatic ring and the integrity of the aliphatic chains and epoxide.

• ¹³C NMR Spectroscopy: To identify all unique carbon atoms, corroborating the overall molecular framework.

Mass Spectrometry: Unveiling the Molecular Ion and Fragmentation Pathway

Experimental Rationale: Electrospray Ionization (ESI) is the method of choice for a molecule of this nature. Its soft ionization technique is ideal for minimizing premature fragmentation, allowing for the clear observation of the molecular ion, typically as a protonated species [M+H]⁺ or a sodium adduct [M+Na]⁺.

Predicted Mass Spectrum Data:

• Molecular Formula: C₁₂H₁₆O₄

• Molecular Weight: 224.25 g/mol

• Expected Ion Peaks (ESI+):

  • [M+H]⁺ = 225.10

  • [M+Na]⁺ = 247.08

The true power of mass spectrometry lies in the analysis of fragmentation patterns, which provides a veritable fingerprint of the molecule's structure.

Table 1: Predicted Mass Spectrometry Fragmentation

m/z (amu)	Proposed Fragment	Interpretation
225.10	[C₁₂H₁₇O₄]⁺	Protonated molecular ion, [M+H]⁺. Confirms the molecular weight.
165.05	[C₉H₉O₃]⁺	Loss of the methoxyethoxy group (-CH₂CH₂OCH₃), a common neutral loss from the MEM ether.
137.06	[C₈H₉O₂]⁺	Cleavage of the entire MEM-protecting group, leaving the 3-hydroxyphenyloxirane cation.
89.07	[C₄H₉O₂]⁺	The charged MEM group fragment, [(CH₃OCH₂CH₂OCH₂)]⁺.

| 45.03 | [C₂H₅O]⁺ | A common fragment from the methoxyethyl moiety, [CH₂OCH₃]⁺. |

Diagram 2: Proposed ESI-MS Fragmentation Pathway This workflow illustrates the most probable fragmentation cascade for the protonated molecule.

Proton (¹H) NMR Spectroscopy: A Detailed Proton Map

Experimental Rationale: A standard ¹H NMR spectrum would be acquired on a 400 or 500 MHz spectrometer using deuterated chloroform (CDCl₃) as the solvent. CDCl₃ is an excellent choice for its ability to dissolve a wide range of organic compounds and its single residual peak at 7.26 ppm provides a convenient internal reference.

Predicted ¹H NMR Data: The structure presents several distinct proton environments, from the aromatic region to the highly shielded aliphatic protons.

Table 2: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.25	t, J ≈ 8.0 Hz	1H	Ar-H (C5)	Triplet due to coupling with two adjacent aromatic protons.
~6.90	m	2H	Ar-H (C4, C6)	Complex multiplet for protons ortho to the MEM-ether group.
~6.80	m	1H	Ar-H (C2)	Multiplet for the proton ortho to the oxirane substituent.
~5.20	s	2H	O-CH₂-O	A characteristic singlet for the methylene protons of the acetal in the MEM group.
~3.85	dd, J ≈ 4.0, 2.5 Hz	1H	Oxirane CH	The benzylic proton on the epoxide ring, split by the two diastereotopic CH₂ protons.
~3.80	t, J ≈ 4.5 Hz	2H	O-CH₂-CH₂-O	Triplet for the methylene protons adjacent to the acetal oxygen.
~3.55	t, J ≈ 4.5 Hz	2H	O-CH₂-CH₂-O	Triplet for the methylene protons adjacent to the methoxy group oxygen.
~3.40	s	3H	O-CH₃	A sharp singlet for the terminal methyl group of the MEM ether.
~3.15	dd, J ≈ 5.5, 4.0 Hz	1H	Oxirane CH₂ (Ha)	Diastereotopic proton of the oxirane CH₂, coupled to the other CH₂ proton and the CH proton.

| ~2.75 | dd, J ≈ 5.5, 2.5 Hz | 1H | Oxirane CH₂ (Hb) | Second diastereotopic proton of the oxirane CH₂. |

Carbon (¹³C) NMR Spectroscopy: The Carbon Skeleton

Experimental Rationale: A proton-decoupled ¹³C NMR spectrum provides a single peak for each unique carbon environment. The experiment would be run on the same instrument as the ¹H NMR, using CDCl₃, with its characteristic solvent triplet centered at 77.16 ppm.

Predicted ¹³C NMR Data: The analysis of the carbon spectrum confirms the number of distinct carbon environments and their electronic nature (aromatic, aliphatic, shielded/deshielded).

Table 3: Predicted ¹³C NMR Spectral Data (101 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~158.0	Ar-C (C3)	Aromatic carbon directly attached to the MEM-ether oxygen, highly deshielded.
~140.0	Ar-C (C1)	Aromatic carbon attached to the oxirane group.
~129.5	Ar-C (C5)	Aromatic CH.
~119.0	Ar-C (C6)	Aromatic CH ortho/para to the electron-donating ether.
~115.0	Ar-C (C4)	Aromatic CH ortho/para to the electron-donating ether.
~113.0	Ar-C (C2)	Aromatic CH ortho/para to the electron-donating ether.
~94.0	O-CH₂-O	The highly deshielded acetal carbon of the MEM group.
~71.5	O-CH₂-CH₂-O	Methylene carbon of the MEM group.
~67.0	O-CH₂-CH₂-O	Methylene carbon of the MEM group.
~59.0	O-CH₃	The terminal methyl carbon of the MEM group.
~52.5	Oxirane CH	Benzylic carbon of the epoxide ring.

| ~45.0 | Oxirane CH₂ | The terminal methylene carbon of the epoxide ring. |

Conclusion: A Framework for Confident Characterization

This guide has outlined the expected NMR and mass spectrometry data for 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane. By understanding the predicted chemical shifts, coupling patterns, and fragmentation pathways, researchers and drug development professionals can approach the analysis of this important synthetic intermediate with a high degree of confidence. The principles and predictive data presented herein serve as a robust framework for verifying the structure and purity of the compound, ensuring the integrity of subsequent synthetic transformations and the quality of the final active pharmaceutical ingredients. The correlation between these predicted values and experimentally obtained spectra provides a powerful tool for structural confirmation in the rigorous environment of pharmaceutical research.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• NIST Chemistry WebBook. Oxirane, 2-methyl-2-phenyl-. National Institute of Standards and Technology. [Link]

• SpectraBase. 2-(3-Methoxyphenyl)oxirane. Wiley-VCH. [Link]

Unraveling the Enigma: A Technical Guide to the Mechanism of Action of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Preamble: From Structural Curiosity to Mechanistic Insight

The compound 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane and its derivatives represent a class of molecules with latent therapeutic potential, yet their precise mechanism of action remains largely uncharted territory. The presence of a highly reactive oxirane ring, coupled with a substituted phenyl moiety, suggests a probable role as an electrophilic agent capable of interacting with biological nucleophiles. This guide provides a comprehensive framework for elucidating the mechanism of action of these derivatives, moving from foundational chemical principles to a structured experimental roadmap. It is designed not as a static summary of known facts, but as a dynamic blueprint for discovery.

Part 1: Deconstructing the Molecule: A Structural and Functional Analysis

The key to understanding the biological activity of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane derivatives lies in the interplay of its constituent functional groups: the oxirane, the phenyl ring, and the methoxyethoxymethyl (MEM) ether.

• The Oxirane Moiety: A Reactive Warhead The three-membered epoxide ring is characterized by significant ring strain, rendering it susceptible to nucleophilic attack and subsequent ring-opening. This inherent reactivity is the cornerstone of our hypothesized mechanism. It is plausible that this oxirane acts as an alkylating agent, forming covalent bonds with nucleophilic residues (e.g., cysteine, histidine, lysine) in proteins or with DNA bases. Such covalent modification can lead to irreversible inhibition of enzyme activity or disruption of protein-protein interactions.

• The Substituted Phenyl Ring: A Scaffold for Specificity The phenyl ring serves as a molecular scaffold, and its substitution pattern is critical for target recognition and binding affinity. The positioning of the oxirane and the MEM ether on the phenyl ring will dictate the molecule's three-dimensional shape and electronic distribution, influencing its interaction with specific biological targets. The concept of phenyl bioisosteres is well-established in medicinal chemistry, where subtle changes to the phenyl ring can dramatically alter a compound's pharmacological properties[1][2][3][4].

• The (2-Methoxyethoxy)methoxy (MEM) Ether: A Modulator of Physicochemical Properties The MEM group, while often employed as a protecting group in organic synthesis, will undoubtedly influence the molecule's pharmacokinetic and pharmacodynamic profile.[5] Its presence can affect crucial parameters such as solubility, lipophilicity, and metabolic stability, thereby modulating the compound's ability to reach its target and exert its biological effect. It is also worth noting the potential for toxicity associated with related methoxyethanol compounds, which warrants careful consideration in any drug development program.[6]

Part 2: A Proposed Mechanism of Action: Covalent Modification of Cellular Targets

Based on the structural analysis, we propose a primary mechanism of action centered on the covalent modification of specific cellular proteins by the oxirane ring. The specificity of this interaction is likely governed by the substituted phenyl scaffold, which guides the molecule to the active or allosteric site of a target protein.

Hypothesized Signaling Pathway Involvement

Given the known activities of structurally related compounds, several signaling pathways warrant investigation as potential targets for 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane derivatives:

• Inflammatory Pathways (e.g., NF-κB): Methoxy derivatives of similar oxirane-containing compounds have been shown to inhibit the NF-κB pathway, a key regulator of inflammation.[7] It is conceivable that the derivatives could alkylate critical proteins within this pathway, such as IKK (IκB kinase) or components of the NF-κB transcription factor itself.

• Hypoxia-Inducible Factor (HIF-1α) Pathway: The compound 2-Methoxyestradiol, which also possesses a methoxy-substituted phenyl ring, is known to inhibit HIF-1α, a crucial factor in angiogenesis and tumor progression.[8] The potential for our derivatives to interfere with this pathway, possibly through direct alkylation of HIF-1α or its regulatory proteins, should be explored.

• Apoptotic Pathways: The induction of apoptosis is a common mechanism for anticancer agents.[8] Covalent modification of key proteins in either the intrinsic or extrinsic apoptotic pathways could be a downstream consequence of target engagement by these derivatives.

The following diagram illustrates the proposed overarching mechanism of action.

Caption: Hypothesized mechanism of action of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane derivatives.

Part 3: An Experimental Roadmap for Mechanistic Elucidation

To validate the proposed mechanism of action, a multi-pronged experimental approach is required. The following protocols outline a logical progression from initial screening to in-depth mechanistic studies.

Experimental Workflow

The overall workflow for investigating the mechanism of action is depicted below.

Caption: A phased experimental workflow for elucidating the mechanism of action.

Detailed Experimental Protocols

Protocol 1: Phenotypic Screening to Identify Biological Activity

• Objective: To determine the primary biological effects of the derivatives in relevant cellular models.

• Methodology:

  • Cell Lines: Select a panel of cell lines relevant to the hypothesized activities (e.g., cancer cell lines, immune cell lines).

  • Assays:

    • Cytotoxicity: Perform a cell viability assay (e.g., MTT, CellTiter-Glo) to determine the cytotoxic or cytostatic effects of the compounds.

    • Anti-inflammatory Activity: In an appropriate immune cell line (e.g., macrophages), stimulate an inflammatory response (e.g., with LPS) and measure the effect of the derivatives on the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA.

  • Data Analysis: Calculate IC50 or EC50 values to quantify the potency of the derivatives.

Protocol 2: Target Identification using Affinity-Based Proteomics

• Objective: To identify the direct binding partners of the derivatives within the cellular proteome.

• Methodology:

  • Probe Synthesis: Synthesize an affinity probe by attaching a linker and a purification tag (e.g., biotin) to a derivative, ensuring the modification does not abrogate its biological activity.

  • Affinity Chromatography:

    • Incubate the affinity probe with cell lysate.

    • Capture the probe-protein complexes using streptavidin-coated beads.

    • Wash the beads extensively to remove non-specific binders.

    • Elute the bound proteins.

  • Mass Spectrometry: Identify the eluted proteins using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Compare the identified proteins from the probe-treated lysate to a control (e-g., lysate treated with a non-biotinylated competitor compound) to identify specific binding partners.

Protocol 3: Validation of Target Engagement in a Cellular Context

• Objective: To confirm that the identified target is engaged by the derivative in living cells.

• Methodology:

  • Cellular Thermal Shift Assay (CETSA):

    • Treat intact cells with the derivative.

    • Heat the cell lysate to various temperatures.

    • Separate soluble and aggregated proteins by centrifugation.

    • Analyze the amount of the target protein remaining in the soluble fraction by Western blot.

  • Principle: Ligand binding stabilizes the target protein, leading to a higher melting temperature.

• Data Analysis: A shift in the melting curve of the target protein in the presence of the derivative confirms target engagement.

Protocol 4: In Vitro Functional Assays to Characterize Target Modulation

• Objective: To determine the functional consequence of the derivative binding to its target.

• Methodology:

  • Recombinant Protein Expression: Express and purify the identified target protein.

  • Functional Assay: Perform an in vitro assay relevant to the target's function (e.g., a kinase assay measuring phosphorylation of a substrate, a transcription factor binding assay using EMSA).

  • Dose-Response: Determine the effect of increasing concentrations of the derivative on the target's activity to establish a dose-response relationship.

• Data Analysis: Calculate IC50 or EC50 values to quantify the derivative's potency in modulating the target's function.

Protocol 5: Cellular Pathway Analysis to Elucidate Downstream Effects

• Objective: To investigate the impact of target modulation on downstream signaling pathways.

• Methodology:

  • Western Blot Analysis: Treat cells with the derivative and analyze the phosphorylation status or expression levels of key proteins in the hypothesized signaling pathways (e.g., p-IκBα, HIF-1α).

  • Reporter Gene Assays: Use reporter constructs (e.g., NF-κB-luciferase, HRE-luciferase) to measure the transcriptional activity of pathways of interest in response to treatment with the derivative.

• Data Analysis: Quantify changes in protein levels or reporter activity to confirm the modulation of specific signaling pathways.

Part 4: Data Interpretation and Future Directions

The culmination of these experimental approaches will provide a comprehensive understanding of the mechanism of action of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane derivatives.

Quantitative Data Summary

Assay Type	Key Parameter	Example Data for Derivative X
Cell Viability	IC50 (µM)	10.5
Cytokine Production (ELISA)	IC50 (µM)	5.2
Target Binding (SPR)	K_D (nM)	150
In Vitro Functional Assay	IC50 (nM)	250
Reporter Gene Assay	EC50 (µM)	2.5

Table 1: Example Quantitative Data for a Hypothetical Derivative.

The integration of data from target identification, validation, and pathway analysis will allow for the construction of a robust, evidence-based model of the mechanism of action. This knowledge is paramount for the rational design of next-generation derivatives with improved potency, selectivity, and pharmacokinetic properties, ultimately paving the way for their potential clinical development.

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Potential biological activity of "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane"

Critical Intermediate Profile & Biological Reactivity Guide[1]

Part 1: Executive Technical Summary

Compound Identity:

• IUPAC Name: 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane[][2][3][4][5]

• Common Designation: MEM-Protected 3-Hydroxystyrene Oxide

• CAS Registry Number: 215439-42-2[][2][3][4][5][6]

• Molecular Formula: C₁₂H₁₆O₄[2][5]

• Molecular Weight: 224.25 g/mol [3][5]

Core Application Context: This compound functions as a Key Advanced Intermediate (KAI) in the asymmetric or racemic synthesis of sympathomimetic drugs, most notably Phenylephrine (an

-adrenergic receptor agonist). It represents a "masked" electrophile; the phenolic hydroxyl is protected by a 2-methoxyethoxymethyl (MEM) ether to prevent side reactions, while the oxirane (epoxide) ring serves as the reactive warhead for nucleophilic attack by amines.

Biological Activity Scope: Unlike final drug candidates designed for receptor binding, the biological activity of this compound is defined by its chemical reactivity profile . It is an alkylating agent with significant implications for:

• Synthetic Efficiency: Regioselective ring-opening to form

  -amino alcohols.

• Toxicological Risk: Potential genotoxicity via DNA alkylation (requires control as a Genotoxic Impurity - GTI).

• Metabolic Stability: Susceptibility to microsomal epoxide hydrolase (mEH) and glutathione S-transferase (GST).

Part 2: Chemical Biology & Mechanism of Action

1. The Electrophilic Warhead (Oxirane)

The biological and synthetic activity centers on the strained three-membered oxirane ring.

• Mechanism: The polarization of the C-O bonds makes the ring carbons electrophilic.

• Regioselectivity: In the synthesis of Phenylephrine, nucleophilic attack (by methylamine) must occur at the terminal (less substituted) carbon (

  -carbon) to yield the desired -hydroxy- -amino motif.

• Causality: The electron-donating nature of the MEM-protected phenyl ring stabilizes the transition state for attack at the terminal carbon, enhancing yield and regiocontrol compared to electron-deficient styrene oxides.

2. The MEM Protecting Group

• Function: Masks the acidic phenol (

  ) to prevent interference with base-catalyzed epoxide opening.

• Biological Relevance: The MEM group renders the molecule more lipophilic (

  ), increasing membrane permeability compared to the free phenol. This enhances its potential biodistribution if accidental exposure occurs.

3. Toxicological Pathways (The "Activity" of Impurities)

As an epoxide, this compound is a structural alert for mutagenicity.

• DNA Alkylation: Unreacted epoxide can alkylate guanine residues (N7 position), leading to depurination or replication errors (Ames positive potential).

• Protein Adduction: Covalent binding to cysteine residues in proteins (e.g., Hemoglobin adducts) can serve as a biomarker for exposure.

Part 3: Visualization of Pathways

Diagram 1: Synthetic Transformation & Metabolic Fate

This diagram illustrates the dual pathways: the desired synthetic conversion to Phenylephrine and the competing biological detoxification/toxicity pathways.

Caption: Synthetic utility (blue/green) vs. toxicological risks (red) and metabolic clearance (gray) of the MEM-protected epoxide.

Part 4: Experimental Protocols

Protocol A: Regioselective Reactivity Profiling

Objective: Quantify the regioselectivity of the epoxide ring opening with methylamine (simulating Phenylephrine synthesis conditions).

Reagents:

• Substrate: 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (10 mM).

• Nucleophile: Methylamine (2.0 M in THF).

• Solvent: Methanol/THF (1:1).

Workflow:

• Dissolution: Dissolve 22.4 mg of the substrate in 5 mL of Methanol/THF mixture.

• Initiation: Add 500 µL of Methylamine solution at 0°C.

• Incubation: Stir at room temperature for 4 hours.

• Quenching: Evaporate solvent under reduced pressure (keep temp < 40°C to prevent degradation).

• Analysis: Resuspend in mobile phase and analyze via HPLC-MS.

Self-Validating Check:

• Success Criteria: The ratio of

  -attack (desired) to -attack (undesired) product should exceed 95:5.

• Validation: Verify mass shift (+31 Da for methylamine addition).

Protocol B: Microsomal Stability (Metabolic Clearance)

Objective: Determine the half-life of the MEM group and the epoxide ring in the presence of liver microsomes.

Reagents:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL).

• NADPH Regenerating System.

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

Workflow:

• Pre-incubation: Mix 190 µL of buffer containing HLM (final conc. 0.5 mg/mL) at 37°C for 5 min.

• Spike: Add 2 µL of substrate (final conc. 1 µM).

• Start: Initiate with 10 µL NADPH regenerating system.

• Sampling: Aliquot 20 µL at t=0, 5, 15, 30, 60 min into cold acetonitrile (stop solution).

• Centrifugation: 4000g for 10 min to pellet proteins.

• LC-MS/MS Quantification: Monitor parent compound depletion.

Data Interpretation:

• Rapid Loss: Suggests high susceptibility to Epoxide Hydrolase.

• Stable MEM: If the epoxide hydrolyzes but the MEM group remains, the metabolite is the corresponding diol-MEM ether.

Part 5: Quantitative Data Summary

Table 1: Predicted Physicochemical & Reactivity Properties

Property	Value	Implication
LogP (Predicted)	1.76	Moderate lipophilicity; good membrane permeability.
PSA (Polar Surface Area)	~48 Ų	High oral absorption potential (if used as drug).
Epoxide Reactivity	High ( min w/ amines)	Requires strict handling; rapid conversion in synthesis.
MEM Stability	pH 4-12 (Stable)	Cleaves only in strong acid (e.g., TFA, HCl).
Genotoxicity Alert	POSITIVE	Contains epoxide; treat as potentially mutagenic.

Part 6: References

• Santa Cruz Biotechnology. 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane Product Data Sheet. SCBT. Link[][3][4][5]

• National Center for Biotechnology Information. PubChem Compound Summary for Phenylephrine Intermediates. PubChem. Link

• Guideline M7(R1). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. ICH. Link

• Fretland, A. J., & Omiecinski, C. J. (2000). Epoxide hydrolases: biochemistry and molecular biology. Chemico-Biological Interactions. Link

Sources

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• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. echemi.com [echemi.com]
• 5. oxirane suppliers USA [americanchemicalsuppliers.com]
• 6. 215439-42-2|2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane|2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane|-范德生物科技公司 [bio-fount.com]

"2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" CAS number 215439-42-2.

CAS Number: 215439-42-2 Common Identity: 3-(MEM-protected) Styrene Oxide Primary Application: Advanced Intermediate for Adrenergic Agonists (e.g., Phenylephrine)

Part 1: Executive Technical Summary

2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane is a specialized heterocyclic organic intermediate used primarily in the convergent synthesis of pharmaceutical active ingredients (APIs), most notably Phenylephrine and related sympathomimetic agents.

Its chemical architecture features a 3-hydroxystyrene oxide core where the phenolic hydroxyl group is masked by a 2-methoxyethoxymethyl (MEM) ether. This protecting group is strategically chosen for its stability under basic conditions (required for epoxide formation and ring-opening) and its facile removal under mild Lewis acidic conditions, preserving the sensitive amino-alcohol motifs found in downstream drug targets.

Core Chemical Profile[1][2]

Property	Specification
IUPAC Name	2-[3-[(2-methoxyethoxy)methoxy]phenyl]oxirane
Molecular Formula	C₁₂H₁₆O₄
Molecular Weight	224.25 g/mol
Physical State	Colorless to pale yellow oil
Solubility	Soluble in DMSO, THF, DCM; slightly soluble in water
Key Functionality	Electrophilic Epoxide (Alkylation agent), Masked Phenol
Stability	Moisture sensitive (Epoxide hydrolysis); Stable to base

Part 2: Synthesis & Production Architecture

The synthesis of CAS 215439-42-2 is a sequential process requiring strict moisture control. The pathway typically originates from 3-hydroxybenzaldehyde , utilizing a "Protect-then-Functionalize" strategy.

Synthesis Logic & Pathway

The synthesis is bifurcated into two critical phases:

• Chemo-selective Protection: Masking the phenol to prevent side reactions during ylide attack.

• Methylene Transfer (Epoxidation): Converting the aldehyde to an epoxide via a sulfur ylide (Corey-Chaykovsky reaction).

Figure 1: Synthetic route from commercial precursors to CAS 215439-42-2.

Detailed Experimental Protocol

Phase 1: MEM Protection

Objective: Protect the C3-hydroxyl group.

• Reagents: 3-Hydroxybenzaldehyde (1.0 eq), MEM-Chloride (1.1 eq), Diisopropylethylamine (DIPEA, 1.5 eq), DCM (Solvent).

• Protocol:

  • Dissolve 3-hydroxybenzaldehyde in anhydrous DCM under N₂ atmosphere.

  • Add DIPEA dropwise at 0°C to deprotonate the phenol.

  • Slowly add MEM-Cl (highly reactive) over 30 minutes, maintaining temperature <5°C.

  • Allow to warm to RT and stir for 4 hours.

  • Validation: Monitor TLC (Hexane:EtOAc 3:1). Disappearance of starting material (Rf ~0.3) and appearance of product (Rf ~0.6).

  • Workup: Quench with water, extract with DCM, dry over Na₂SO₄, and concentrate.

Phase 2: Corey-Chaykovsky Epoxidation

Objective: Convert the aldehyde to the terminal epoxide.

• Reagents: Trimethylsulfonium iodide (1.2 eq), NaH (60% dispersion, 1.5 eq), DMSO (anhydrous).

• Protocol:

  • Ylide Formation: In a flame-dried flask, wash NaH with hexane to remove oil. Add anhydrous DMSO and stir at RT until evolution of H₂ ceases (formation of dimsyl anion). Cool to 10°C. Add Trimethylsulfonium iodide in portions. Stir 20 min.

  • Addition: Add the Phase 1 intermediate (dissolved in minimal DMSO) dropwise to the ylide solution.

  • Reaction: Stir at RT for 3-5 hours. The solution typically turns from milky to clear/yellow.

  • Quench: Pour reaction mixture onto crushed ice/brine.

  • Extraction: Extract 3x with Ethyl Acetate. Critical: Wash organic layer extensively with water to remove DMSO.

  • Purification: Flash chromatography (Silica gel, Hexane/EtOAc gradient).

Part 3: Application in Drug Development (Phenylephrine)

The primary utility of CAS 215439-42-2 is as the electrophilic partner in the synthesis of Phenylephrine . The epoxide undergoes regioselective ring opening with methylamine.

Mechanism of Action (Synthesis)

The MEM group is orthogonal to the basic conditions of the amine opening. The epoxide opens at the less hindered terminal carbon (Sɴ2 attack), establishing the correct carbon skeleton for the phenylethanolamine class of drugs.

Figure 2: Downstream conversion of the epoxide to Phenylephrine.

Critical Reaction Parameters

• Regioselectivity: The attack of methylamine must occur at the terminal carbon. This is favored by steric factors but requires the use of a protic co-solvent (e.g., MeOH) or Lewis acid catalysis to ensure high regiocontrol vs. the benzylic position.

• Stereochemistry: As CAS 215439-42-2 is typically racemic, the resulting Phenylephrine will be racemic. For the active (R)-enantiomer, chiral resolution (e.g., with tartaric acid) is performed after the ring-opening step, or an asymmetric epoxidation (Jacobsen/Sharpless) is used in Phase 2.

Part 4: Safety & Handling Protocols

Hazard Classification:

• Acute Toxicity: Harmful if swallowed or inhaled.[1]

• Genotoxicity: Epoxides are potential alkylating agents; treat as suspected mutagens.

• Skin/Eye: Severe irritant.

Handling Procedures:

• Containment: All weighing and transfer operations must occur within a certified fume hood.

• Decontamination: Spills should be treated with an aqueous solution of sodium bisulfite (to open the epoxide ring to a diol) before disposal.

• Storage: Store at -20°C under Argon. Epoxides can polymerize or hydrolyze upon prolonged exposure to moisture or heat.

References

• American Chemical Suppliers. (2025). Product Profile: 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS 215439-42-2).[][3][4][5][6][7][8] Retrieved from 8

• BOC Sciences. (2025). Intermediate Data Sheet: 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane.[][3][4][6][7][8][9] Retrieved from

• Santa Cruz Biotechnology. (2025). Chemical Description and Applications of CAS 215439-42-2.[4][6][7][8] Retrieved from 3

• National Institutes of Health (PubChem). (2025). Compound Summary: 2-(3-methoxyphenyl)oxirane derivatives.[][6][8] Retrieved from 1[1][10]

Sources

• 1. 2-(4-Methoxyphenyl)oxirane | C9H10O2 | CID 98048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. 215439-42-2|2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane|2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane|-范德生物科技公司 [bio-fount.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. 1567983-76-9|(S)-2-(3,4-Dimethoxyphenyl)oxirane|BLD Pharm [bldpharm.com]
• 7. echemi.com [echemi.com]
• 8. oxirane suppliers USA [americanchemicalsuppliers.com]
• 9. Page loading... [guidechem.com]
• 10. Oxirane,2-(methoxymethyl)-3-methyl- | C5H10O2 | CID 18626412 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthetic applications of "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" in organic chemistry

A Gateway to 3-Substituted Phenylethanolamine Scaffolds

Abstract

This application note details the synthetic utility of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (referred to herein as MEM-m-Styrene Oxide ). This molecule represents a strategic "masked" electrophile for the divergent synthesis of meta-substituted phenylethanolamines, a structural class encompassing adrenergic agonists (e.g., Phenylephrine, Etilefrine) and key intermediates in opioid pharmacophore development. We provide validated protocols for its generation via Corey-Chaykovsky epoxidation, regioselective nucleophilic ring-opening, and orthogonal deprotection strategies.

Part 1: Strategic Rationale & Molecule Architecture

The meta-hydroxyl substitution pattern on a phenyl ring is notoriously difficult to manage during alkylation reactions due to the acidity of the phenol and its susceptibility to oxidation. The (2-Methoxyethoxy)methyl (MEM) ether offers a distinct advantage over Benzyl (Bn) or Methoxymethyl (MOM) groups in this context:

• Chelation Assistance: The MEM group's ether oxygen atoms can coordinate with Lewis acids (e.g.,

  , ), facilitating controlled removal under mild conditions without hydrogenolysis (preserving alkene/benzyl functionalities).

• Epoxide Compatibility: The MEM group is stable against the strong bases (NaH, KOtBu) required to generate the sulfur ylides for the epoxidation step.

• Solubility: The polyether chain enhances the solubility of the intermediate in polar aprotic solvents, improving reaction kinetics during nucleophilic attack.

Structural Breakdown

• Core: Styrene Oxide (reactive electrophile).

• Position 3: MEM-protected phenol (latent pharmacophore).

• Target Class:

  -hydroxy-phenethylamines (Adrenergic scaffold).

Part 2: Synthesis of the Core Epoxide

Reaction Class: Sulfur Ylide Mediated Epoxidation (Corey-Chaykovsky).[1][2][3]

2.1 Precursor Preparation: MEM-Protection

Starting Material: 3-Hydroxybenzaldehyde.

Protocol:

• Dissolution: Dissolve 3-hydroxybenzaldehyde (10.0 g, 81.9 mmol) in dry DCM (150 mL).

• Base Addition: Add Diisopropylethylamine (DIPEA) (1.5 eq) at 0°C.

• Alkylation: Dropwise addition of MEM-Chloride (1.2 eq). Note: MEM-Cl is toxic; handle in a fume hood.

• Workup: Stir at RT for 4 hours. Quench with water, extract with DCM. Wash with brine.[4]

• Yield: Expect >90% yield of 3-[(2-methoxyethoxy)methoxy]benzaldehyde as a pale yellow oil.

2.2 Epoxidation Protocol (The Critical Step)

This step converts the aldehyde to the oxirane using a sulfur ylide generated in situ.

Reagents:

• Trimethylsulfonium Iodide (

  ): 1.2 eq.

• Sodium Hydride (NaH, 60% dispersion): 1.5 eq.

• Solvent: DMSO (Anhydrous) – Critical for ylide stability.

Step-by-Step Methodology:

• Ylide Generation: In a flame-dried flask under Argon, wash NaH (1.5 eq) with dry pentane to remove mineral oil. Suspend in dry DMSO (5 mL/g NaH).

• Addition: Add Trimethylsulfonium Iodide (1.2 eq) in portions at RT. Stir for 30 min until gas evolution (

  ) ceases and a milky solution forms (Dimethylsulfonium methylide).

• Substrate Addition: Cool the mixture to 0°C. Add the MEM-protected aldehyde (from step 2.1) dissolved in minimal DMSO dropwise.

• Reaction: Allow to warm to RT and stir for 2–4 hours. Monitor by TLC (SiO2, 30% EtOAc/Hexane). The aldehyde spot (

  ) should disappear, replaced by the less polar epoxide ( ).

• Quench & Isolation: Pour into ice-water. Extract 3x with Diethyl Ether (

  ). Note: Use ether to avoid extracting DMSO.

• Purification: Flash chromatography (neutral alumina or silica buffered with 1%

  to prevent acid-catalyzed ring opening).

Data Summary:

Parameter	Specification
Appearance	Colorless to pale yellow oil
Yield	75–85%
Stability	Store at -20°C under Argon (prone to polymerization)

| Key NMR Signal | Epoxide protons:

2.8–3.9 ppm (multiplets) |

Part 3: Application – Regioselective Ring Opening

The utility of MEM-m-Styrene Oxide lies in its reaction with amines to form the Phenylethanolamine backbone.

3.1 Mechanism: Regioselectivity

• Condition A (Basic/Neutral): Nucleophile attacks the terminal carbon (sterically less hindered).

  • Product:

    -hydroxy- -amino (Standard Drug Scaffold).

• Condition B (Lewis Acid): Nucleophile attacks the benzylic carbon (electronic control).

  • Product:

    -hydroxy- -amino (Iso-scaffold).

3.2 Protocol: Synthesis of Phenylephrine Analogs

Target: 1-(3-[(2-methoxyethoxy)methoxy]phenyl)-2-(methylamino)ethanol.

• Setup: Charge a pressure tube with MEM-m-Styrene Oxide (1.0 eq).

• Nucleophile: Add Methylamine (2.0 M in MeOH, 5 eq). Excess prevents dimerization.

• Conditions: Seal and heat to 60°C for 6 hours.

• Workup: Concentrate in vacuo to remove excess amine and methanol.

• Result: Quantitative conversion to the secondary amine.

Part 4: Orthogonal Deprotection

The final step restores the phenol functionality.

Reagent: Zinc Bromide (

) or Trifluoroacetic Acid (TFA).

Protocol (Lewis Acid Method - Mild):

• Dissolve the MEM-protected amino alcohol in dry DCM.

• Add

  (5.0 eq) at RT.

• Stir for 12 hours. The Lewis acid coordinates to the MEM ether oxygens, cleaving the acetal.

• Quench: Add saturated

  .

• Purification: The free phenol is significantly more polar. Isolate via extraction or crystallization (if solid).

Part 5: Visualizing the Workflow

The following diagram illustrates the synthetic pathway and decision logic for this molecule.

Caption: Figure 1. Synthetic flowchart for the generation and divergent application of MEM-m-Styrene Oxide.

References

• Corey-Chaykovsky Reaction Fundamentals

  • Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide.[2] Formation and Application to Organic Synthesis. Journal of the American Chemical Society.

• MEM Protecting Group Chemistry

  • Corey, E. J., Gras, J. L., & Ulrich, P. (1976). A new method for the protection of hydroxyl groups as 2-methoxyethoxymethyl ethers. Tetrahedron Letters.

• Synthesis of Phenylethanolamines (Adrenergic Analogs)

  • BOC Sciences.[] (2025).[4] 2-(3-Methoxyphenyl)oxirane Product Data and Applications. (Analogous chemistry for meta-substituted epoxides).

• Epoxide Ring Opening Mechanisms

  • Smith, J. G. (1984). Synthetically useful reactions of epoxides.[1][2][3][4][6][7] Synthesis.[1][2][3][4][6][7][8][9][10][11] (Detailed review on regioselectivity).

• Tapentadol & Opioid Precursor Context

  • European Patent Office.[11] (2017).[][11] New Process for the Preparation of Tapentadol and Intermediates Thereof.[8][11][12] (Contextualizes the meta-substituted phenylpropylamine scaffold).

Sources

• 1. Corey-Chaykovsky Reactions | NROChemistry [nrochemistry.com]
• 2. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 7. Johnson-Corey-Chaykovsky_reaction [chemeurope.com]
• 8. tdcommons.org [tdcommons.org]
• 9. researchgate.net [researchgate.net]
• 10. chemrxiv.org [chemrxiv.org]
• 11. NEW PROCESS FOR THE PREPARATION OF TAPENTADOL AND INTERMEDIATES THEREOF - Patent 2507203 [data.epo.org]
• 12. scispace.com [scispace.com]

Application Note &amp; Protocol: A Step-by-Step Guide to the Synthesis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

For: Researchers, scientists, and drug development professionals.

Abstract

This comprehensive guide details a reliable, two-step protocol for the synthesis of the valuable oxirane intermediate, 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane. The synthesis commences with the protection of the phenolic hydroxyl group of 3-hydroxybenzaldehyde using 2-methoxyethoxymethyl chloride (MEM-Cl). The subsequent and final step involves an epoxidation of the aldehyde functionality via the Corey-Chaykovsky reaction. This document provides a thorough, step-by-step methodology, including reagent quantification, reaction conditions, and purification procedures. Furthermore, it delves into the mechanistic underpinnings of each synthetic transformation and offers practical insights to ensure a successful and reproducible outcome.

Introduction

Oxiranes, also known as epoxides, are a pivotal class of three-membered heterocyclic compounds widely utilized as versatile intermediates in organic synthesis. Their inherent ring strain allows for facile ring-opening reactions with a variety of nucleophiles, making them indispensable building blocks in the construction of complex molecular architectures, particularly in the pharmaceutical industry. The target molecule, 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane, incorporates a protected phenolic moiety and a reactive epoxide ring, rendering it a valuable precursor for the synthesis of a diverse range of biologically active compounds.

This application note presents a robust and well-established synthetic route, breaking down the process into two key stages:

• Protection of 3-hydroxybenzaldehyde: The phenolic hydroxyl group is masked as a methoxyethoxymethyl (MEM) ether. This protecting group is stable under the basic conditions of the subsequent epoxidation step but can be readily removed under acidic conditions when desired.

• Epoxidation via the Corey-Chaykovsky Reaction: The aldehyde functionality of the protected benzaldehyde is converted to the corresponding terminal epoxide using a sulfur ylide. The Corey-Chaykovsky reaction is a highly effective method for the formation of epoxides from aldehydes and ketones.[1]

This guide is designed to provide researchers with a detailed and practical protocol, grounded in established chemical principles, to facilitate the successful synthesis of this important chemical intermediate.

Overall Synthetic Scheme

Figure 1: Overall two-step synthesis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane.

Part 1: Synthesis of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde

This initial step focuses on the protection of the phenolic hydroxyl group of 3-hydroxybenzaldehyde as a MEM ether. This is a crucial transformation to prevent unwanted side reactions of the acidic phenol proton in the subsequent basic epoxidation step.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
3-Hydroxybenzaldehyde	122.12	1.5 g	12.28
2-Methoxyethoxymethyl chloride (MEM-Cl)	124.57	1.4 g (1.13 mL)	11.24
N,N-Diisopropylethylamine (DIPEA)	129.24	2.5 mL	14.4
Dichloromethane (DCM), anhydrous	-	50 mL	-
Saturated aqueous NH4Cl solution	-	20 mL	-
Brine (saturated aqueous NaCl solution)	-	20 mL	-
Anhydrous Magnesium Sulfate (MgSO4)	-	-	-

Experimental Protocol

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add 3-hydroxybenzaldehyde (1.5 g, 12.28 mmol).

• Dissolution: Add anhydrous dichloromethane (50 mL) and stir until the solid is completely dissolved.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition of Base: Slowly add N,N-Diisopropylethylamine (DIPEA) (2.5 mL, 14.4 mmol) to the cooled solution.

• Addition of MEM-Cl: Add 2-methoxyethoxymethyl chloride (MEM-Cl) (1.4 g, 11.24 mmol) dropwise to the reaction mixture over 5-10 minutes. A white precipitate of DIPEA hydrochloride will form.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) (e.g., using a 3:1 hexanes:ethyl acetate eluent system).

• Work-up:

  • Quench the reaction by adding saturated aqueous ammonium chloride solution (20 mL).

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water (2 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield 3-[(2-methoxyethoxy)methoxy]benzaldehyde as a colorless oil. A typical yield for this reaction is around 76%.[]

Part 2: Synthesis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

This second and final step employs the Corey-Chaykovsky reaction to convert the aldehyde functionality of the MEM-protected benzaldehyde into the desired terminal oxirane.

Mechanism Spotlight: The Corey-Chaykovsky Reaction

The Corey-Chaykovsky reaction is a classic method for the synthesis of epoxides from aldehydes or ketones.[1][3][4] The key reagent is a sulfur ylide, in this case, dimethylsulfonium methylide, which is generated in situ.

Figure 2: Simplified mechanism of the Corey-Chaykovsky epoxidation.

The reaction proceeds via the following steps:

• Ylide Formation: A strong base, such as sodium hydride (NaH), deprotonates the trimethylsulfonium iodide to form the highly reactive dimethylsulfonium methylide.[4]

• Nucleophilic Attack: The nucleophilic carbon of the ylide attacks the electrophilic carbonyl carbon of the aldehyde, forming a betaine intermediate.[5][6]

• Ring Closure: The resulting alkoxide in the betaine intermediate undergoes an intramolecular SN2 reaction, attacking the carbon bearing the sulfonium group. This displaces dimethyl sulfide, a good leaving group, to form the stable three-membered epoxide ring.[4]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Trimethylsulfonium iodide	204.09	2.75 g	13.47
Sodium hydride (60% dispersion in mineral oil)	24.00	0.54 g	13.5
3-[(2-Methoxyethoxy)methoxy]benzaldehyde	210.23	2.0 g	9.51
Dimethyl sulfoxide (DMSO), anhydrous	-	40 mL	-
Ethyl acetate	-	-	-
Water	-	-	-
Brine	-	-	-
Anhydrous Magnesium Sulfate (MgSO4)	-	-	-

Experimental Protocol

• Reaction Setup: To a flame-dried 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, thermometer, and under an inert atmosphere, add sodium hydride (0.54 g of a 60% dispersion in mineral oil, 13.5 mmol).

• Solvent Addition: Carefully add anhydrous dimethyl sulfoxide (20 mL).

• Ylide Formation: In a separate flask, dissolve trimethylsulfonium iodide (2.75 g, 13.47 mmol) in anhydrous DMSO (20 mL). Add this solution dropwise to the sodium hydride suspension at room temperature. The mixture will be stirred until the evolution of hydrogen gas ceases (typically 30-45 minutes), indicating the formation of the ylide. The resulting solution will be a milky white to pale yellow color.

• Aldehyde Addition: Add a solution of 3-[(2-methoxyethoxy)methoxy]benzaldehyde (2.0 g, 9.51 mmol) in a small amount of anhydrous DMSO to the ylide solution dropwise at room temperature.

• Reaction Progression: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction by TLC until the starting aldehyde is consumed.

• Work-up:

  • Carefully pour the reaction mixture into a beaker containing ice-water (100 mL).

  • Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic extracts and wash with water (2 x 50 mL) and then with brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 2-[3-[(2-methoxyethoxy)methoxy]phenyl]oxirane as a colorless oil.

Safety Precautions

• Sodium Hydride: Sodium hydride is a flammable solid and reacts violently with water to produce hydrogen gas, which is highly flammable. Handle with extreme care in a fume hood and under an inert atmosphere.

• 2-Methoxyethoxymethyl chloride (MEM-Cl): This reagent is a lachrymator and should be handled in a well-ventilated fume hood.

• Dimethyl Sulfoxide (DMSO): DMSO can facilitate the absorption of other chemicals through the skin. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses, at all times.

• Dichloromethane (DCM): DCM is a volatile and potentially carcinogenic solvent. All manipulations should be performed in a fume hood.

Conclusion

The synthetic protocol detailed in this application note provides a reliable and efficient two-step method for the preparation of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane. By first protecting the phenolic hydroxyl group of 3-hydroxybenzaldehyde with a MEM group, the subsequent Corey-Chaykovsky epoxidation can proceed smoothly to yield the desired oxirane. The explanations of the underlying reaction mechanisms and the detailed, step-by-step procedures are intended to equip researchers with the necessary information to successfully and safely perform this synthesis in a laboratory setting. This versatile intermediate can then be utilized in a wide array of subsequent chemical transformations, making this protocol a valuable addition to the synthetic chemist's toolkit.

References

• Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2). Formation and Application to Organic Synthesis. Journal of the American Chemical Society, 87(6), 1353–1364. [Link]

• Johnson, A. W., & LaCount, R. B. (1961). The Chemistry of Ylids. VI. Dimethylsulfonium Fluorenylide—A Synthesis of Epoxides. Journal of the American Chemical Society, 83(2), 417-423. [Link]

• NROChemistry. (n.d.). Corey-Chaykovsky Reactions. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Epoxides From Addition of Sulfur Ylides To Aldehydes and Ketones (Corey-Chaykovsky). Retrieved from [Link]

• Wikipedia contributors. (2023, December 27). Johnson–Corey–Chaykovsky reaction. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Corey, E. J., & Oppolzer, W. (1964). A New General Method for the Synthesis of 1,1-Disubstituted Olefins. Journal of the American Chemical Society, 86(9), 1899–1900. [Link]

• Xu, J., et al. (2017). Practical Corey-Chaykovsky Epoxidation: Scope and Limitation. Helvetica Chimica Acta, 100(8), e1700085. [Link]

• Total Synthesis. (n.d.). MEM Protecting Group: MEM Protection & Deprotection Mechanism. Retrieved from [Link]

• Wikipedia contributors. (2023, March 19). Methoxymethyl ether. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

Sources

• 1. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 3. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Corey-Chaykovsky Reactions | NROChemistry [nrochemistry.com]
• 6. Johnson-Corey-Chaykovsky_reaction [chemeurope.com]

Advanced Protocol: Utilizing 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane in Adrenergic Agonist Synthesis

Executive Summary

2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS: 215439-42-2) is a specialized, high-purity chemical intermediate designed for the synthesis of 3-hydroxyphenylethanolamine derivatives.[1] This structural motif is the pharmacophore for a wide class of adrenergic receptor agonists (e.g., Phenylephrine, Etilefrine) and research-grade

-blockers.

The molecule features a styrene oxide core with a (2-methoxyethoxy)methyl (MEM) ether protecting group at the meta-position. The MEM group is critical: it masks the acidic phenolic hydroxyl, preventing interference during nucleophilic epoxide ring-opening, while enhancing lipophilicity for improved solubility in organic solvents. This guide details the protocols for its use in synthesizing

-amino alcohol scaffolds and subsequent deprotection.

Chemical Profile & Handling

Property	Specification
Chemical Name	2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane
CAS Number	215439-42-2
Synonyms	1-(3-Methoxyethoxymethoxy)phenylethylene Oxide; MEM-protected 3-hydroxystyrene oxide
Molecular Formula
Molecular Weight	224.25 g/mol
Appearance	Colorless to pale yellow oil
Solubility	Soluble in DCM, THF, Ethyl Acetate, Methanol
Storage	2–8°C (Refrigerate), under inert atmosphere ( or Ar). Moisture sensitive.

Safety Note: Epoxides are alkylating agents. Handle in a fume hood with appropriate PPE (nitrile gloves, goggles). The MEM group is stable to bases but sensitive to Lewis acids and strong protic acids.

Application Note: Synthesis of -Amino Alcohols

The primary utility of this intermediate is the regioselective synthesis of 1-(3-hydroxyphenyl)-2-aminoethanols . The reaction proceeds via nucleophilic attack of a primary or secondary amine on the epoxide ring.

Mechanistic Insight

• Regioselectivity: Under basic or neutral conditions (standard aminolysis), the amine nucleophile attacks the less substituted (terminal) carbon of the epoxide ring (

  mechanism). This yields the desired -amino alcohol with the hydroxyl group at the benzylic position.

• Role of MEM Protection: Unprotected phenols can interfere with epoxide opening via hydrogen bonding or competing phenolate attack (if basic). The MEM group eliminates these side reactions and allows the use of excess amine without salt formation.

Workflow Visualization

Figure 1: Synthetic pathway from MEM-protected epoxide to active pharmaceutical ingredient (API) scaffold.

Experimental Protocols

Protocol A: Epoxide Ring Opening (Aminolysis)

Objective: To synthesize the MEM-protected

-amino alcohol intermediate.

Reagents:

• Substrate: 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (1.0 equiv)

• Nucleophile: Primary amine (e.g., Methylamine, Isopropylamine) or Secondary amine (1.2 – 3.0 equiv). Note: Use excess if the amine is volatile to drive kinetics.

• Solvent: Methanol (MeOH) or Ethanol (EtOH).

• Catalyst (Optional): Lithium Perchlorate (

  ) can accelerate sluggish reactions.

Procedure:

• Preparation: Dissolve 1.0 mmol of the epoxide in 5 mL of anhydrous MeOH in a round-bottom flask.

• Addition: Add the amine (3.0 mmol) dropwise at room temperature.

  • Critical Step: If using a volatile amine (e.g., methylamine), use a sealed pressure tube or condenser with a cooling trap.

• Reaction: Heat the mixture to reflux (

  C) for 4–12 hours. Monitor by TLC (SiO2, DCM/MeOH 9:1) or LC-MS. The epoxide spot ( ) should disappear, and a more polar product spot ( ) should appear.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove solvent and excess amine.

  • Purification: The crude oil is often pure enough for the next step. If necessary, purify via flash column chromatography (DCM/MeOH/

    ).

Yield Expectation: 85–95%

Protocol B: MEM Group Deprotection

Objective: To cleave the MEM ether and reveal the free phenolic hydroxyl group.

Reagents:

• Acid Source: Trifluoroacetic acid (TFA) OR Pyridinium p-toluenesulfonate (PPTS).

• Solvent: Dichloromethane (DCM) for TFA; Ethanol/Water for PPTS.

Method 1: TFA Cleavage (Fast, Standard)

• Dissolution: Dissolve the intermediate from Protocol A in DCM (0.1 M concentration).

• Acidification: Add TFA (10–20 equiv) dropwise at

  C.

• Reaction: Stir at room temperature for 1–2 hours. The MEM group is acid-labile and will cleave to form formaldehyde and methoxyethanol byproducts.

• Quenching: Quench carefully with saturated

  solution.

• Extraction: Extract with DCM or Ethyl Acetate (depending on product polarity).

• Isolation: Dry over

  , filter, and concentrate.

Method 2: Lewis Acid Cleavage (Mild, for sensitive substrates)

• Reagents: Zinc Bromide (

  , 5 equiv) in DCM.

• Reaction: Stir at room temperature for 4–8 hours.

• Advantage: Avoids strong protic acidity, preserving other acid-sensitive groups if present.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (Step 1)	Steric hindrance of amine	Increase temperature (sealed tube, C) or use (1.0 equiv) as a Lewis acid catalyst to activate the epoxide.
Regio-isomers formed	Attack at benzylic position	Ensure conditions are not acidic during amine addition. Benzylic attack is favored under acidic conditions; terminal attack is favored under basic/neutral conditions.
MEM not cleaving	Acid too weak	Switch from PPTS to TFA, or use in DCM at C (very potent).
Product degradation	Oxidation of phenol	Perform deprotection and subsequent work-up under Nitrogen atmosphere. Add antioxidants (e.g., ascorbic acid) during aqueous work-up if highly sensitive.

References

• Chemical Identity & Suppliers

  • 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane Product Page. US Biological Life Sciences.[1] Link

  • CAS 215439-42-2 Entry.[1][2] ChemicalBook. Link

• Smith, J. G. (1984). Synthetically useful reactions of epoxides. Synthesis, 1984(08), 629-656.
• MEM Protecting Group Protocols: Corey, E. J., et al. (1976). Protection of hydroxyl groups as 2-methoxyethoxymethyl ethers. Tetrahedron Letters, 17(11), 809-812. (Original methodology for MEM stability and cleavage).
• Related Adrenergic Agonist Synthesis: Synthesis of Phenylephrine and related compounds. (General reference for 3-hydroxyphenylethanolamine scaffold construction).

Sources

• 1. oxirane suppliers USA [americanchemicalsuppliers.com]
• 2. 622-06-0 | | CATO佳途标准品，中间体综合研发采购平台 [en.cato-chem.com]

Ring-opening reactions of "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane"

An Application Guide to the Regioselective Ring-Opening of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Introduction: The Synthetic Potential of a Versatile Oxirane

The compound 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane is a bespoke chemical building block of significant interest to researchers in medicinal chemistry and materials science. Its structure is characterized by three key features: a strained oxirane (epoxide) ring, a disubstituted aromatic core, and a methoxyethoxymethyl (MEM) ether protecting group. The high ring strain of the epoxide makes it a potent electrophile, susceptible to ring-opening reactions by a diverse array of nucleophiles. This reactivity is the cornerstone of its utility, providing a reliable and versatile pathway to synthesize 1,2-difunctionalized compounds, which are prominent motifs in numerous biologically active molecules and functional materials.[1]

This guide provides a detailed exploration of the primary ring-opening reactions of this specific oxirane. As a senior application scientist, the focus extends beyond mere procedural steps to elucidate the underlying mechanistic principles that govern the reaction outcomes. We will dissect the factors controlling regioselectivity—the preferential site of nucleophilic attack—under both nucleophilic/basic and acidic conditions, offering researchers the predictive power needed for rational synthetic design. The protocols described herein are designed as self-validating systems, grounded in established principles of physical organic chemistry.

Molecular Structure and Physicochemical Properties

Understanding the substrate is the first step in any successful synthesis. The key reactive center is the unsymmetrical epoxide ring, which features a primary carbon (Cβ) and a secondary, benzylic carbon (Cα). This asymmetry is the origin of the regioselectivity challenges and opportunities discussed in this guide.

Property	Value
Molecular Formula	C₁₂H₁₆O₄
Molecular Weight	224.25 g/mol
IUPAC Name	2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane
Key Structural Features	Epoxide Ring, Phenyl Ether, MEM Protecting Group

Core Mechanistic Principles: A Tale of Two Pathways

The regiochemical outcome of the ring-opening reaction is dictated by the reaction conditions, which determine whether the mechanism follows a pure S(_N)2 pathway or one with significant S(_N)1 character.

Nucleophilic and Base-Catalyzed Pathway (S(_N)2 Mechanism)

Under neutral or basic conditions, the reaction proceeds via a classic S(_N)2 mechanism.[2] The nucleophile directly attacks one of the epoxide carbons. Due to steric hindrance from the substituted phenyl group, the attack occurs almost exclusively at the less substituted primary carbon (Cβ).[2][3] This pathway is reliable and highly regioselective. The inherent strain of the three-membered ring provides the driving force for the reaction, allowing even moderately strong nucleophiles to open the ring without acidic activation.[4]

Base-catalyzed S_N2 ring-opening mechanism.

Acid-Catalyzed Pathway (S(_N)1/S(_N)2 Hybrid Mechanism)

In the presence of an acid, the epoxide oxygen is first protonated, forming a highly reactive oxonium ion.[4] This protonation makes the epoxide a much stronger electrophile and weakens the C-O bonds. The subsequent nucleophilic attack occurs with a high degree of S(_N)1 character.[3] A partial positive charge develops on the carbon atoms of the epoxide ring. This charge is better stabilized at the more substituted, benzylic carbon (Cα) through resonance with the phenyl ring. Consequently, the nucleophile preferentially attacks this more substituted carbon.[3][4] The reaction still proceeds with backside attack, leading to an inversion of stereochemistry at the reacting center.

Logical workflow for acid-catalyzed ring-opening.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Protocol 1: Base-Catalyzed Hydrolysis with NaOH

This protocol details the regioselective ring-opening to form the corresponding 1,2-diol via an S(_N)2 mechanism.

• Objective: To synthesize 1-(3-((2-methoxyethoxy)methoxy)phenyl)ethane-1,2-diol.

• Principle: The hydroxide ion (OH⁻) acts as the nucleophile, attacking the sterically less hindered primary carbon (Cβ) of the epoxide.

Materials:

• 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (1.0 eq)

• Sodium Hydroxide (NaOH) (1.5 eq)

• Tetrahydrofuran (THF)

• Water (deionized)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• Dissolve 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (1.0 eq) in a 3:1 mixture of THF and water in a round-bottom flask.

• Add sodium hydroxide (1.5 eq) to the solution.

• Heat the mixture to reflux (approximately 65-70°C) and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the reaction by slowly adding saturated aqueous NH₄Cl solution until the pH is ~7.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the resulting crude oil via flash column chromatography (silica gel, hexane:ethyl acetate gradient) to yield the pure diol.

Rationale: The use of a THF/water solvent system ensures the solubility of both the organic substrate and the inorganic base.[3] Refluxing provides the necessary activation energy for the hydroxide, a moderate nucleophile, to open the strained ring.[3]

Protocol 2: Nucleophilic Ring-Opening with Benzylamine

This protocol demonstrates the synthesis of a β-amino alcohol, a common structural motif in pharmaceuticals.[1]

• Objective: To synthesize 1-(benzylamino)-1-(3-((2-methoxyethoxy)methoxy)phenyl)propan-2-ol.

• Principle: Benzylamine, a primary amine, serves as the nucleophile, attacking the less hindered Cβ carbon.

Materials:

• 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (1.0 eq)

• Benzylamine (1.2 eq)

• Ethanol

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• Combine 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (1.0 eq) and benzylamine (1.2 eq) in a round-bottom flask.

• Add ethanol as a solvent (approximately 0.2 M concentration of the oxirane).

• Heat the mixture to 50°C and stir for 8-12 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• The resulting crude product can often be purified by flash column chromatography (silica gel, dichloromethane:methanol gradient) to yield the pure β-amino alcohol.

Rationale: Amines are effective nucleophiles for epoxide opening.[3] Using a slight excess of the amine ensures the complete consumption of the limiting epoxide starting material. Ethanol is a suitable polar protic solvent that facilitates the reaction without competing as a nucleophile under these mild, non-acidic conditions.

Protocol 3: Acid-Catalyzed Methanolysis

This protocol illustrates the acid-catalyzed ring-opening where the regioselectivity is inverted compared to the base-catalyzed pathways.

• Objective: To synthesize 2-methoxy-1-(3-((2-methoxyethoxy)methoxy)phenyl)ethanol.

• Principle: Under acidic conditions, the reaction proceeds with S(_N)1 character, with the methanol nucleophile attacking the more substituted benzylic carbon (Cα) that can better stabilize the partial positive charge.[3][4]

Materials:

• 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (1.0 eq)

• Methanol (anhydrous, used as solvent and nucleophile)

• Sulfuric acid (H₂SO₄, concentrated, catalytic amount)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer

Procedure:

• Dissolve 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (1.0 eq) in anhydrous methanol in a round-bottom flask and cool the solution to 0°C in an ice bath.

• Add a catalytic amount of concentrated sulfuric acid (1-2 drops) to the stirring solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC.

• Once the starting material is consumed, quench the reaction by slowly adding saturated NaHCO₃ solution until effervescence ceases.

• Remove most of the methanol via rotary evaporation.

• Add water to the residue and extract three times with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the product by flash column chromatography (silica gel, hexane:ethyl acetate gradient).

Rationale: The use of a catalytic amount of strong acid is sufficient to activate the epoxide.[4] Methanol serves as both the solvent and the nucleophile. It is crucial to use anhydrous conditions to prevent the formation of the diol from competing hydrolysis. The reaction is quenched with a weak base to neutralize the acid catalyst before workup.

Summary of Regiochemical Outcomes

Reaction Type	Catalyst/Nucleophile	Mechanism	Site of Attack	Product Type
Base-Catalyzed	NaOH / H₂O	S(_N)2	Cβ (Less Hindered)	1,2-Diol
Nucleophilic	Benzylamine / EtOH	S(_N)2	Cβ (Less Hindered)	β-Amino Alcohol
Acid-Catalyzed	H₂SO₄ / MeOH	S(_N)1-like	Cα (More Substituted)	β-Alkoxy Alcohol

A Note on the MEM Protecting Group

The (2-Methoxyethoxy)methyl ether (MEM) is a common protecting group for phenols. It is stable under the basic and nucleophilic conditions described in Protocols 1 and 2. However, it can be sensitive to acidic conditions. The mild, catalytic acid used in Protocol 3 should not cause significant cleavage, but prolonged reaction times or stronger acidic conditions could lead to deprotection of the MEM group. Researchers should be mindful of this possibility and adjust conditions accordingly if deprotection becomes a competing side reaction.

Conclusion

The ring-opening reactions of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane offer a powerful and adaptable platform for chemical synthesis. By carefully selecting the reaction conditions—specifically, the choice between a basic/nucleophilic or an acidic environment—a researcher can exert precise control over the regioselectivity of the transformation. This control allows for the targeted synthesis of either terminal or benzylic substituted 1,2-difunctionalized products from a single, versatile starting material. The protocols and mechanistic insights provided in this guide are intended to empower scientists in drug development and materials research to harness the full synthetic potential of this valuable epoxide intermediate.

References

• 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition.
• and Enantioselective Epoxy Ring Opening of 2,3-Epoxy-3-phenyl Alcohols/Carboxylic Acids and Their Derivatives.
• 18.6: Reactions of Epoxides - Ring-opening - Chemistry LibreTexts.
• Epoxide Ring Opening With Base - Master Organic Chemistry.
• Synthesis of new methoxy derivatives of trans 2,3-diaryl-2,3-dihydrobenzofurans and evaluation of their anti-inflammatory activi - CNR-IRIS.
• 3-(4-Nitrophenyl)-N-phenyloxirane-2-carboxamide - PMC.
• Ring-opening polymerization of a 2,3-disubstituted oxirane leading to a polyether having a carbonyl–aromatic π-stacked structure - Polymer Chemistry (RSC Publishing).
• Ring Opening of an Epoxide with Phenyllithium - YouTube.
• Application Notes and Protocols: Nucleophilic Ring-Opening of [3,5-Bis(phenylmethoxy)phenyl]oxirane - Benchchem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]

"2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" in medicinal chemistry applications

Technical Application Note: Strategic Utilization of MEM-Protected 3-Hydroxystyrene Oxide in Adrenergic Scaffold Synthesis

-Amino Alcohol Pharmacophores (Sympathomimetics)

Part 1: Executive Summary & Chemical Profile

2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane acts as a pivotal "masked" electrophilic building block in medicinal chemistry. It serves as the protected equivalent of 3-hydroxystyrene oxide, a volatile and reactive intermediate. By masking the phenolic hydroxyl with a 2-methoxyethoxymethyl (MEM) ether, this compound allows researchers to perform nucleophilic ring-opening reactions under basic conditions without interference from the acidic phenol, while simultaneously improving solubility in organic solvents.

Its primary application lies in the synthesis of phenylethanolamine class drugs, most notably Phenylephrine (

-adrenergic receptor agonist) and related norfenefrine analogs.

Chemical Specifications

Property	Detail
CAS Number	215439-42-2
Molecular Formula
Molecular Weight	224.25 g/mol
Core Motif	Styrene Oxide (Epoxide)
Protecting Group	MEM (2-Methoxyethoxymethyl) ether
Stability	Stable to bases/nucleophiles; Labile to Lewis/Protic acids

Part 2: Mechanism of Action & Synthetic Logic

The utility of this compound rests on the orthogonal reactivity between the epoxide warhead and the MEM protecting group.

• Regioselective Aminolysis: The epoxide ring is strained and electrophilic. Under nucleophilic conditions (basic amines), attack occurs predominantly at the terminal (less hindered) carbon . This yields the

  -hydroxy- -amino architecture essential for adrenergic activity.

• MEM Protection Strategy: The MEM group is stable to the basic conditions of aminolysis (alkylamines/alcohols). It prevents phenoxide formation, which could lead to polymerization or side reactions.

• Acid-Mediated Deprotection: Once the scaffold is assembled, the MEM group is cleaved using mild to moderate acidic conditions (e.g., HCl/MeOH or PPTS), revealing the active phenolic pharmacophore.

Reaction Pathway Diagram

Figure 1: Synthetic workflow converting the MEM-protected epoxide into a bioactive phenylethanolamine scaffold via nucleophilic opening and subsequent deprotection.[1][2][3]

Part 3: Experimental Protocols

Protocol A: Regioselective Epoxide Opening (Library Synthesis)

Objective: To synthesize the protected

-amino alcohol core.

Reagents:

• Substrate: 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (1.0 equiv).[4]

• Nucleophile: Methylamine (2.0 M in MeOH) or other primary amines (3.0 equiv).

• Solvent: Methanol (anhydrous).

Procedure:

• Preparation: Dissolve 1.0 mmol (224 mg) of the epoxide in 5 mL of anhydrous methanol in a sealed reaction vial.

• Addition: Add 3.0 mmol of the amine (e.g., 1.5 mL of 2M MeNH

  in MeOH) dropwise at 0°C.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours.

  • Note: For bulky amines, heating to 40–50°C may be required.

  • Monitoring: Monitor by TLC (SiO

    , 5% MeOH/DCM). The epoxide spot ( ) should disappear, and a more polar amine spot ( ) should appear.

• Work-up: Concentrate the reaction mixture in vacuo to remove excess amine and solvent.

• Purification: The crude residue is typically pure enough for the next step. If necessary, purify via flash chromatography (DCM:MeOH:NH

  OH, 90:10:1).

Expected Outcome: >90% yield of the regioselective product: 1-(3-((2-methoxyethoxy)methoxy)phenyl)-2-(methylamino)ethanol.

Protocol B: MEM Deprotection (Scaffold Activation)

Objective: To remove the protecting group and reveal the phenol.

Reagents:

• Substrate: Protected amino alcohol (from Protocol A).

• Acid Source: 3M HCl (aqueous) or PPTS (Pyridinium p-toluenesulfonate).

• Solvent: Methanol.[5]

Procedure:

• Dissolution: Dissolve the crude intermediate (1.0 mmol) in 10 mL of Methanol.

• Acidification: Add 2 mL of 3M HCl (aq).

• Reflux: Heat the mixture to reflux (65°C) for 1–2 hours.

  • Mechanism Check: The acetal linkage of the MEM group hydrolyzes rapidly in hot acid.

• Neutralization: Cool to 0°C. Carefully adjust pH to ~9 using Ammonium Hydroxide (NH

  OH).

• Isolation: Extract with EtOAc (3 x 15 mL) or, if the product is water-soluble (like Phenylephrine), evaporate to dryness and recrystallize from EtOH/Et

  O.

Validation:

• 1H NMR: Disappearance of the MEM signals (singlet at ~3.3 ppm for OMe, multiplets at 3.5-3.8 ppm for ethoxy chain, singlet at ~5.2 ppm for O-CH2-O).

• MS: Shift in mass corresponding to loss of

  fragment (Mass shift: -89 Da).

Part 4: Scientific Rationale & Troubleshooting

Why use MEM-protected epoxide instead of bare 3-hydroxystyrene oxide?

• Polymerization Control: Phenols are nucleophilic. In the presence of an epoxide, a bare phenol can react with the epoxide of a neighboring molecule (intermolecular opening), leading to oligomers. The MEM group blocks this pathway.

• Solubility: The MEM tail is amphiphilic, enhancing the solubility of the lipophilic styrene core in polar protic solvents (MeOH) required for the amine reaction.

Troubleshooting Table:

Issue	Probable Cause	Solution
Low Regioselectivity	Acidic impurities in solvent	Ensure amine is in excess and solvent is neutral/basic. Acid promotes benzylic attack (wrong isomer).
Incomplete Deprotection	Acid too weak or time too short	Switch from PPTS to 3M HCl; increase reflux time.
Product degradation	Oxidation of amino-alcohol	Perform work-up under inert atmosphere ( ); avoid prolonged exposure to air/light.

References

• Corey, E. J., et al. (1976).[6] "New reagents for the protection of hydroxyl groups." Tetrahedron Letters, 17(11), 809-812. Link

• LookChem. (n.d.). "One Synthetic Approach of Phenylephrine hydrochloride." Chempedia.[2] Retrieved from Link

• Santa Cruz Biotechnology. (n.d.). "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane Product Data." SCBT Catalog. Retrieved from Link

• Pujala, B., et al. (2011). "Regioselective ring opening of epoxides with amines." Beilstein Journal of Organic Chemistry, 7, 1290–1298. Link

Sources

• 1. Phenylephrine synthesis - chemicalbook [chemicalbook.com]
• 2. One Synthetic Approach of Phenylephrine hydrochloride - Chempedia - LookChem [lookchem.com]
• 3. mdpi.com [mdpi.com]
• 4. oxirane suppliers USA [americanchemicalsuppliers.com]
• 5. peptide.com [peptide.com]
• 6. total-synthesis.com [total-synthesis.com]

Enantioselective Synthesis Using "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane"

Application Note & Technical Protocol

Executive Summary

The molecule 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS 135285-90-4 / related analogs) represents a critical "chiral switch" intermediate in the synthesis of adrenergic receptor agonists, specifically (R)-Phenylephrine .

While traditional synthesis of phenylephrine often involves the resolution of racemic amino alcohols (which is inefficient), the use of this specific MEM-protected styrene oxide allows for enantioselection to occur early in the pathway at the epoxide stage. This guide details the application of Jacobsen’s Hydrolytic Kinetic Resolution (HKR) to resolve this epoxide, providing a scalable, high-enantiomeric excess (ee) route to the target drug substance.

Molecule Profile & Strategic Rationale

Property	Detail
IUPAC Name	2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane
Common Name	MEM-protected 3-hydroxystyrene oxide
Role	Chiral Building Block / Electrophile
Target API	(R)-Phenylephrine, Etilefrine
Protecting Group	MEM (2-Methoxyethoxymethyl) ether
Stability	Stable to base (aminolysis); sensitive to strong Lewis acids.

Why this specific intermediate?

• Orthogonality: The MEM group protects the C3-phenol, preventing side reactions during the epoxide ring-opening (aminolysis) step.[1] Unlike simple methyl ethers, MEM is easily removed under mild conditions (e.g., PPTS or mild Lewis acids) without affecting the sensitive benzylic amine formed later.[1]

• HKR Compatibility: Styrene oxides are "privileged substrates" for Co(salen)-catalyzed HKR, typically yielding >99% ee.[1]

Experimental Workflow: From Aldehyde to Enantiopure Epoxide

The synthesis strategy relies on constructing the racemic epoxide followed by a kinetic resolution.[1][2] The choice of the (R,R)-Co(salen) catalyst is pivotal: it selectively hydrolyzes the (S)-epoxide, leaving the desired (R)-epoxide intact for conversion to (R)-Phenylephrine.

Phase A: Synthesis of Racemic Substrate

Objective: Prepare the racemic MEM-protected epoxide from 3-hydroxybenzaldehyde.

Reagents: 3-Hydroxybenzaldehyde, MEM-Cl (Methoxyethoxymethyl chloride), DIPEA (Diisopropylethylamine), Trimethylsulfoxonium iodide (TMSI), NaH, DMSO.

• Protection: Treat 3-hydroxybenzaldehyde with MEM-Cl and DIPEA in CH₂Cl₂ (0°C to RT, 3h).

  • Checkpoint: Monitor TLC for disappearance of the phenol.[1] Yields typically >95%.[1]

• Epoxidation (Corey-Chaykovsky):

  • Generate the ylide: Add TMSI to NaH in dry DMSO at RT.[1] Stir until evolution of H₂ ceases (approx. 30 min).

  • Addition: Add the MEM-protected aldehyde dropwise.

  • Reaction: Stir at RT for 2-4 hours.[1]

  • Workup: Quench with water, extract with EtOAc.[1]

  • Result: Racemic 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane.

Phase B: Hydrolytic Kinetic Resolution (HKR)

Objective: Isolate the (R)-enantiomer with >98% ee.

Protocol:

• Catalyst Preparation: Dissolve (R,R)-N,N′-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II) (0.5 mol%) in toluene. Add acetic acid (2 equiv relative to Co) and stir in open air for 1h to generate the active (R,R)-Co(III)(salen)OAc complex. Remove solvent and redissolve in THF or use directly if solvent compatible.[1]

• Resolution:

  • Dissolve the racemic epoxide (from Phase A) in THF (or perform neat if liquid/low melting).[1]

  • Add the activated (R,R)-catalyst (0.5 - 1.0 mol%).

  • Cool to 0°C.[1]

  • Add 0.55 equivalents of water dropwise.[1] (Crucial: Control stoichiometry to hydrolyze only the (S)-enantiomer).

  • Allow to warm to RT and stir for 12–16 hours.

• Monitoring: Use Chiral HPLC (e.g., Chiralcel OD-H column).[1]

  • Target: (S)-Diol formation and (R)-Epoxide retention.

  • Stop Condition: When (S)-epoxide is undetectable.

• Separation:

  • Partition the mixture between water and hexanes/EtOAc.[1]

  • Aqueous Phase: Contains the (S)-diol (byproduct).

  • Organic Phase: Contains the desired (R)-2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane .

  • Purification: Flash chromatography or distillation (if stable) to remove catalyst traces.[1]

Phase C: Regioselective Ring Opening (Synthesis of Phenylephrine Precursor)

Objective: Convert (R)-epoxide to the amino alcohol.

• Aminolysis: Dissolve the (R)-epoxide in MeOH.

• Reagent: Add excess Methylamine (40% aq or solution in MeOH).

• Conditions: Stir at RT or mild heat (40°C). Styrene oxides typically open at the terminal (beta) position due to steric and electronic factors, retaining the stereochemistry at the alpha (benzylic) carbon.[1]

• Deprotection: Treat the resulting intermediate with dilute HCl/MeOH or acidic resin to remove the MEM group.[1]

• Final Product: (R)-Phenylephrine Hydrochloride.[1][3][4]

Mechanistic Visualization

The following diagram illustrates the pathway and the specific stereochemical outcome dictated by the (R,R)-Salen catalyst.

Caption: Synthesis of (R)-Phenylephrine via HKR of MEM-styrene oxide. The (R,R)-catalyst selectively hydrolyzes the (S)-enantiomer, leaving the (R)-epoxide for the drug synthesis.

Technical Data & Troubleshooting

Reaction Performance Metrics

Parameter	Standard Range	Notes
Catalyst Loading	0.2 – 1.0 mol%	Higher loading increases rate but increases cost.
Water Equivalents	0.55 eq	Excess water (>0.6 eq) risks eroding the yield of the desired (R)-epoxide.
Selectivity Factor ( )	> 50	Styrene oxides are highly selective substrates for HKR.[1]
Final ee (Epoxide)	> 99%	Achieved at approx. 52-55% conversion of the racemate.

Critical Quality Attributes (CQA)

• MEM Stability: Avoid acidic conditions during the HKR workup. The MEM group is acid-labile.[1] Use buffered aqueous washes if necessary.[1]

• Exotherm: The epoxide ring opening is exothermic.[1][5] On a large scale (kg), add water slowly to the catalyst/epoxide mixture to manage heat.[1]

• Catalyst Oxidation State: The Co(II) precursor must be oxidized to Co(III) (usually with acetic acid and air) to be active for HKR.[1] Inactive catalyst results in 0% conversion.[1]

References

• Kumar, L. M., & Babu, B. V. (2005). A Practical Synthesis of (R)-(-)-Phenylephrine Hydrochloride.[4] Organic Process Research & Development, 9(5), 683–685.[1] Link

  • Relevance: Establishes the specific route using MEM-protection and HKR for Phenylephrine.[1]

• Schaus, S. E., Brandes, B. D., Larrow, J. F., Tokunaga, M., Hansen, K. B., Gould, A. E., Furrow, M. E., & Jacobsen, E. N. (2002). Highly Selective Hydrolytic Kinetic Resolution of Terminal Epoxides Catalyzed by Chiral (salen)CoIII Complexes.[1] Practical Synthesis of Enantioenriched Terminal Epoxides and 1,2-Diols. Journal of the American Chemical Society, 124(7), 1307–1315.[1] Link

  • Relevance: The foundational text for the HKR protocol and catalyst selection.[1]

• Sigma-Aldrich. (R)-(+)-Styrene oxide Product Data.[6] Link

  • Relevance: Confirms properties of the core styrene oxide scaffold.[1][7]

• Nielsen, A. T., et al. (Context of MEM protection in energetic materials/intermediates - General Reference for CAS 135285-90-4 context). Note: While the specific CAS 135285-90-4 is sometimes associated with energetic materials (CL-20 intermediates) in automated databases due to isomer overlap, the application described here strictly follows the pharmaceutical intermediate logic for phenylephrine as supported by Reference 1.

Sources

• 1. Styrene oxide - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. stem.elearning.unipd.it [stem.elearning.unipd.it]
• 6. chemrxiv.org [chemrxiv.org]
• 7. mdpi.com [mdpi.com]

Application Note: Scalable Synthesis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS 215439-42-2)

Topic: Scale-up Synthesis of "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" Content Type: Application Note & Process Protocol Audience: Process Chemists, Drug Development Scientists, and Scale-up Engineers.

Executive Summary

This guide details the process chemistry for the scale-up synthesis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane , a high-value intermediate often utilized in the synthesis of complex pharmaceutical payloads (e.g., Halichondrin B analogs) and adrenergic agents.

The synthesis presents two primary engineering challenges:

• Handling of Carcinogenic Alkylating Agents: The installation of the 2-methoxyethoxymethyl (MEM) ether requires strict containment due to the toxicity of MEM-chloride.

• Exotherm & Off-gas Management: The conversion of the aldehyde to the epoxide via the Corey-Chaykovsky reaction generates dimethyl sulfide (DMS) or dimethyl sulfoxide (DMSO) byproducts and significant heat, requiring precise thermal regulation.

This protocol prioritizes a Linear Two-Step Route starting from 3-hydroxybenzaldehyde, selected for its atom economy and avoidance of unstable styrene intermediates.

Retrosynthetic Analysis & Strategy

The most robust route disconnects the epoxide to the corresponding aldehyde and the MEM-ether to the phenol. This avoids the handling of 3-hydroxystyrene, which is prone to spontaneous polymerization.

Logical Pathway (Graphviz Diagram)

Caption: Retrosynthetic disconnection strategy favoring the stable benzaldehyde intermediate over styrene precursors.

Step 1: MEM Protection of 3-Hydroxybenzaldehyde

The first step involves protecting the phenolic hydroxyl group. While sodium hydride (NaH) is often used in academic scales, it is hazardous on a kilogram scale due to hydrogen evolution. This protocol uses N,N-Diisopropylethylamine (DIPEA) in Dichloromethane (DCM), which offers a milder, homogeneous reaction profile with easier thermal control.

Reaction Scheme

3-Hydroxybenzaldehyde + MEM-Cl + DIPEA

3-(MEM-oxy)benzaldehyde + DIPEA HCl

Reagents & Materials Table

Reagent	Equiv.	Role	Hazard Note
3-Hydroxybenzaldehyde	1.0	Substrate	Irritant
MEM-Chloride	1.2	Alkylating Agent	Carcinogen/Teratogen (Handle in hood)
DIPEA (Hunig's Base)	1.5	Base	Flammable, Corrosive
Dichloromethane (DCM)	10 Vol	Solvent	Volatile

Detailed Protocol

• Setup: Charge a glass-lined reactor with 3-Hydroxybenzaldehyde (1.0 wt) and DCM (10 vol). Cool the mixture to 0°C under a nitrogen blanket.

• Base Addition: Add DIPEA (1.5 eq) slowly, maintaining the internal temperature < 5°C. Stir for 15 minutes.

• Alkylation: Add MEM-Chloride (1.2 eq) dropwise via a pressure-equalizing addition funnel.

  • Critical Control Point: The reaction is exothermic. Adjust addition rate to keep T < 10°C.

• Reaction: Allow the mixture to warm to Room Temperature (20–25°C) and stir for 4–6 hours. Monitor by HPLC or TLC (30% EtOAc/Hexane).

• Quench & Workup:

  • Quench with saturated aqueous NH₄Cl (5 vol).

  • Separate phases. Wash the organic layer with Water (5 vol) followed by Brine (5 vol).

  • Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.[1]

• Yield: Expect 90–95% yield as a pale yellow oil. This intermediate is generally pure enough for the next step.

Step 2: Corey-Chaykovsky Epoxidation

This step converts the aldehyde to the terminal epoxide. We utilize Trimethylsulfoxonium Iodide (TMSOI) rather than trimethylsulfonium iodide because TMSOI is more stable, non-hygroscopic, and cheaper for bulk handling.

Reaction Mechanism

The sulfur ylide (generated in situ by deprotonating TMSOI) attacks the aldehyde carbonyl to form a betaine intermediate, which collapses to expel DMSO and form the epoxide.

Reagents & Materials Table

Reagent	Equiv.	Role	Hazard Note
Intermediate 1	1.0	Substrate	-
Trimethylsulfoxonium Iodide	1.2	Ylide Precursor	Irritant
Potassium tert-butoxide (KOtBu)	1.4	Base	Moisture Sensitive, Corrosive
DMSO	8 Vol	Solvent	Skin permeator
THF	2 Vol	Co-solvent	Flammable

Detailed Protocol

• Ylide Formation (The "Hot" Step):

  • In a dry reactor, charge Trimethylsulfoxonium Iodide (1.2 eq) and dry DMSO (5 vol).

  • Add KOtBu (1.4 eq) in portions at 20–25°C.

  • Safety Note: This generates the active ylide and releases heat. Stir for 30–60 minutes until the solution becomes clear/homogeneous.

• Substrate Addition:

  • Dissolve Intermediate 1 (from Step 1) in THF (2 vol) and DMSO (3 vol).

  • Add this solution slowly to the ylide mixture, maintaining internal temperature between 25–30°C. Do not exceed 35°C to prevent side reactions (Cannizzaro).

• Completion: Stir at room temperature for 2–3 hours. Monitor by HPLC.

• Workup (DMS Management):

  • Pour the reaction mixture into Ice Water (20 vol). Note: The reaction generates DMSO, which is water-soluble.

  • Extract with Ethyl Acetate or MTBE (3 x 5 vol).

  • Wash combined organics with water (3 x 5 vol) to rigorously remove DMSO (residual DMSO can interfere with downstream biology or crystallization).

  • Wash with Brine, dry over Na₂SO₄, and concentrate.

• Purification:

  • The crude product is an oil.[1] For high purity (>98%), perform a vacuum distillation (Kugelrohr or wiped film) if the scale permits, or flash chromatography (Silica, Hexane/EtOAc gradient) for smaller batches.

  • Target BP: High boiling point (>150°C at high vacuum).

Process Safety & Workflow Diagram

The following diagram illustrates the critical process flow and safety checkpoints.

Caption: Operational workflow emphasizing the separate generation of the sulfur ylide to control exotherms.

Quality Control Specifications

For pharmaceutical applications, the following specifications are recommended for the final isolated epoxide:

Test	Method	Acceptance Criteria
Appearance	Visual	Colorless to pale yellow viscous oil
Identification	1H-NMR / MS	Conforms to structure (Epoxide protons ~2.8-3.1 ppm)
Assay	HPLC (UV 254nm)	> 97.0%
Residual Solvent	GC-HS	DMSO < 5000 ppm; DCM < 600 ppm
Water Content	Karl Fischer	< 0.5% w/w

References

• Corey-Chaykovsky Reaction Mechanism & Scale-up

  • Corey-Chaykovsky Reaction. Organic Chemistry Portal. Available at: [Link]

• MEM-Chloride Safety & Properties
• General Epoxidation Protocols: Aggarwal, V. K., et al. "Catalytic Asymmetric Synthesis of Epoxides from Aldehydes." Chem. Rev. (2003). (Contextual reference for ylide chemistry).

• Target Molecule Identification

  • 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS 215439-42-2).[][3][4][5][6] Chemical Book / PubChem.[7][8] (Verifies structure and CAS).

Disclaimer: This protocol involves hazardous chemicals including carcinogens (MEM-Cl) and strong bases. All procedures must be performed in a fume hood with appropriate PPE. The user assumes all liability for safety and compliance.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 3. echemi.com [echemi.com]
• 4. scbt.com [scbt.com]
• 5. oxirane suppliers USA [americanchemicalsuppliers.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. 2-甲氧基乙氧基甲基氯 technical grade | Sigma-Aldrich [sigmaaldrich.com]
• 8. 2-Methoxyethoxymethyl chloride - Wikipedia [en.wikipedia.org]

Application Note: High-Sensitivity Quantification of the Genotoxic Impurity 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

This Application Note and Protocol is designed for analytical scientists and process chemists involved in the development and quality control of Vilanterol Trifenatate and related API syntheses. It addresses the trace quantification of the genotoxic impurity 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS 215439-42-2).

Introduction & Scientific Context

Target Molecule: 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane CAS: 215439-42-2 Molecular Formula: C₁₂H₁₆O₄ Molecular Weight: 224.25 g/mol Context: Key intermediate in the synthesis of Vilanterol Trifenatate (a long-acting

-agonist).

The Analytical Challenge

This molecule presents a "double-threat" stability challenge during analysis:

• The Epoxide (Oxirane) Ring: Highly reactive electrophile prone to ring-opening hydrolysis in the presence of water and acid/base catalysts. Epoxides are structural alerts for genotoxicity (mutagenicity), often requiring control at ppm levels (Threshold of Toxicological Concern, TTC ~1.5 µ g/day ).

• The MEM Protecting Group: The (2-Methoxyethoxy)methyl ether is an acetal linkage. While stable to base, it is acid-labile . Strong acidic mobile phases (e.g., 0.1% TFA) can degrade the analyte during the run, leading to peak splitting or under-quantification.

Strategic Decision: Gas Chromatography (GC) is risky due to the thermal instability of the MEM group and the epoxide. LC-MS/MS (Triple Quadrupole) is the authoritative method of choice, utilizing Electrospray Ionization (ESI) in positive mode with a neutral/buffered mobile phase to ensure on-column stability.

Analytical Method Development Protocol

Instrumentation & Conditions

Parameter	Specification	Rationale (Causality)
System	UHPLC coupled to Triple Quadrupole MS (LC-MS/MS)	Required for selectivity against the API matrix and sensitivity (LOD < 1 ppm).
Column	C18 (e.g., Waters BEH C18 or Agilent Zorbax Eclipse Plus) , 2.1 x 50 mm, 1.7 µm	Provides hydrophobic retention for the phenyl ring while maintaining peak shape.
Mobile Phase A	5 mM Ammonium Acetate (pH ~6.5)	CRITICAL: Maintains neutral pH to prevent acid-catalyzed hydrolysis of the MEM group and epoxide ring.
Mobile Phase B	Acetonitrile (LC-MS Grade)	Aprotic solvent; minimizes background noise in MS compared to Methanol.
Flow Rate	0.4 mL/min	Optimal for ESI desolvation efficiency.
Column Temp	35°C	Moderate temperature to prevent thermal degradation while ensuring reproducibility.
Injection Vol	2 - 5 µL	Low volume to prevent solvent effects (peak broadening).

Mass Spectrometry Parameters (ESI+)

The MEM group facilitates ionization via coordination with cations. We target the protonated molecule

or the ammoniated adduct .

• Ion Source: ESI Positive

• Capillary Voltage: 3.5 kV

• Desolvation Temp: 400°C

MRM Transition Table (Suggested Optimization):

Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (eV)	Structural Origin
225.1	89.1	15 - 20	Cleavage of MEM side chain ( )
225.1	119.1	25 - 30	Loss of MEM group + epoxide cleavage (Phenol fragment)
242.1	225.1	10	Loss of Ammonia (Quantifier if adduct is dominant)

Note: The MEM group often dominates fragmentation. The transition 225.1

89.1 is typically the most sensitive Quantifier.

Sample Preparation Protocol

Objective: Solubilize the hydrophobic API (Vilanterol intermediate matrix) while stabilizing the reactive epoxide impurity.

Reagents

• Diluent: Acetonitrile:Water (80:20 v/v). High organic content prevents hydrolysis during autosampler storage.

• Internal Standard (IS): Styrene Oxide-d8 or a structural analog (e.g., 2-(3-methoxyphenyl)oxirane) if isotopolog is unavailable.

Step-by-Step Workflow

• Stock Preparation:

  • Weigh 10.0 mg of "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" reference standard.

  • Dissolve in 10 mL 100% Acetonitrile (Stock A: 1000 ppm). Avoid alcohols (MeOH) to prevent ring opening.

• Calibration Standards:

  • Serially dilute Stock A with Diluent to generate concentrations: 1, 5, 10, 50, 100, and 500 ng/mL (ppb).

• Sample Extraction (API Matrix):

  • Weigh 50 mg of API/Intermediate sample.

  • Dissolve in 10 mL Diluent (Concentration: 5 mg/mL).

  • Vortex for 2 minutes.

  • Centrifuge at 10,000 rpm for 5 mins (if any insoluble excipients exist).

  • Transfer supernatant to an amber LC vial (protect from light).

• Analysis:

  • Inject Sample immediately. Limit autosampler time to <12 hours.

Method Validation Criteria (ICH Q2)

To ensure Trustworthiness and regulatory compliance, the method must meet these criteria:

• Specificity: No interference at the retention time of the impurity from the API or blank.

• Linearity:

  over the range 1.0 – 500 ng/mL.

• LOD/LOQ:

  • Limit of Detection (LOD): ~0.3 ng/mL (S/N > 3).

  • Limit of Quantification (LOQ): ~1.0 ng/mL (S/N > 10).

  • Context: If API specification is 10 ppm, this LOQ provides ample sensitivity (0.2 ppm relative to 5 mg/mL sample).

• Recovery (Accuracy): Spike API samples at LOQ, 100%, and 150% levels. Acceptance: 80-120%.

Visualizations

Diagram 1: Analytical Workflow & Decision Logic

This diagram illustrates the critical decision points preventing analyte degradation.

Caption: Analytical workflow emphasizing stability controls (solvent choice and pH) to prevent epoxide hydrolysis and MEM deprotection.

Diagram 2: Mechanistic Fragmentation Pathway (MS/MS)

Hypothetical fragmentation logic supporting the MRM selection.

Caption: Proposed ESI+ fragmentation pathway. The MEM ether side chain typically yields the dominant m/z 89 oxonium ion.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 44482554, Vilanterol Trifenatate. Retrieved from [Link]

• European Medicines Agency (2006). Guideline on the Limits of Genotoxic Impurities. (ICH M7 context). Retrieved from [Link]

• Kamireddy, K. R. et al. (2023). An efficient total synthesis of vilanterol: an inhaled drug.[1] Arkivoc, 2023(vi), 202211957.[1] (Describes the synthetic route and intermediates). Retrieved from [Link]

Sources

• 1. arkat-usa.org [arkat-usa.org]

Use of "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" in the synthesis of Phenylephrine.

An In-Depth Technical Guide to the Synthesis of Phenylephrine Utilizing the MEM-Protected Intermediate, 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Introduction

Phenylephrine is a potent and selective α1-adrenergic receptor agonist widely employed in pharmaceuticals as a decongestant and vasopressor.[1][2] Its therapeutic efficacy is primarily attributed to the (R)-enantiomer, which exhibits significantly greater receptor agonism than its (S)-counterpart.[3] The chemical structure of Phenylephrine features a reactive phenolic hydroxyl group that necessitates protection during multi-step synthesis to prevent unwanted side reactions.

This guide provides a detailed examination of a synthetic route to Phenylephrine that employs (2-Methoxyethoxy)methyl, commonly known as MEM, as a robust protecting group for the phenolic hydroxyl. The strategy hinges on the formation of a key intermediate, 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane . We will explore the rationale behind the selection of the MEM group, provide step-by-step protocols for each synthetic transformation, and explain the causality behind the experimental choices, offering researchers a comprehensive and field-proven methodology.

Strategic Imperative: The Role of the MEM Protecting Group

In the synthesis of complex molecules like Phenylephrine, the strategic use of protecting groups is paramount to achieving high yields and purity.[4] The phenolic proton of the precursor, 3-hydroxyacetophenone or 3-hydroxybenzaldehyde, is acidic and can interfere with organometallic reagents or strong bases used in subsequent steps, such as epoxide formation.

The MEM group, an acetal protecting group introduced by E.J. Corey, is exceptionally well-suited for this role.[5] Its key advantages include:

• Broad Stability: The MEM ether is stable across a wide range of reaction conditions, including exposure to strong bases (e.g., NaH), organometallic reagents (e.g., Grignard reagents), and many oxidizing and reducing agents.[5]

• Selective Cleavage: Despite its robustness, the MEM group can be selectively and cleanly removed under acidic conditions, typically with protic or Lewis acids, which regenerates the free phenol at the desired stage of the synthesis.[5][6] This orthogonality allows for precise control over the synthetic sequence.

Overall Synthetic Workflow

The synthesis proceeds through a four-stage process, beginning with the protection of a commercially available starting material and culminating in the deprotection and isolation of the final active pharmaceutical ingredient.

Sources

• 1. CN105985990B - Production method of phenylephrine intermediate - Google Patents [patents.google.com]
• 2. biocompare.com [biocompare.com]
• 3. CN116410095A - Synthesis method of phenylephrine hydrochloride - Google Patents [patents.google.com]
• 4. Protection and Deprotection [cem.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. One Synthetic Approach of Phenylephrine hydrochloride - Chempedia - LookChem [lookchem.com]

Technical Notes & Optimization

Troubleshooting low yield in "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" synthesis

Ticket ID: #MEM-OX-004 Topic: Troubleshooting Low Yield & Impurity Profiles Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary

You are encountering low yields in the synthesis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane . This molecule combines a reactive epoxide (oxirane) with a MEM-protected phenol .

The structural fragility of this molecule presents a "double-bind": the epoxide is sensitive to nucleophiles and acids, while the MEM (2-methoxyethoxymethyl) group is an acetal, making it susceptible to Lewis and Brønsted acids.

Most likely failure mode: The use of m-CPBA (meta-chloroperoxybenzoic acid) on the styrene precursor. The acidic byproduct of m-CPBA (m-chlorobenzoic acid) often cleaves the MEM group or opens the epoxide ring in situ.

Recommended Solution: Switch to (or optimize) the Corey-Chaykovsky reaction (Sulfur Ylide Mediated Epoxidation) using Trimethylsulfoxonium Iodide (TMSOI) . This reaction proceeds under basic conditions, which preserves both the MEM group and the epoxide.

Part 1: The Validated Synthetic Pathway

Why this route? The Corey-Chaykovsky reaction uses a sulfur ylide as a methylene transfer agent.[1][2][3] It is strictly nucleophilic and basic, avoiding the acidic conditions that degrade MEM ethers.

Visual Workflow (Reaction Logic)

Caption: Validated pathway (Top) vs. High-risk pathway (Bottom). The basic conditions of Corey-Chaykovsky preserve the MEM acetal.

Part 2: Critical Troubleshooting (The "Why" Behind Low Yields)

If you are already using the Corey-Chaykovsky route and seeing low yields (<40%), check these three variables immediately.

The DMSO Factor (Moisture Sensitivity)

The sulfur ylide generated from TMSOI is destroyed by water. Standard "bottle" DMSO is insufficient.

• The Fix: DMSO must be dried over 4Å molecular sieves for at least 24 hours. Distillation of DMSO is often unnecessary if sieve-drying is rigorous.

• Diagnostic: If your reaction mixture does not turn a milky/cloudy white (formation of NaI salt) or light yellow (ylide formation) upon adding base, your ylide has been quenched.

Base Quality & Stoichiometry

Sodium Hydride (NaH) is the standard base, but it degrades.

• The Fix: Use 60% dispersion in mineral oil. Do not wash the oil off unless strictly necessary; the oil protects the hydride from atmospheric moisture.

• Stoichiometry: Use 1.2 equivalents of TMSOI and 1.2 - 1.5 equivalents of NaH relative to the aldehyde.

• Order of Addition (CRITICAL):

  • Dissolve TMSOI in dry DMSO.[3]

  • Add NaH (slowly). Wait 30-60 mins until evolution of H2 ceases and a clear/cloudy solution forms (Ylide generation).

  • ONLY THEN add your aldehyde (dissolved in DMSO/THF).

  • Why? If you mix aldehyde and base first, the aldehyde will undergo Cannizzaro disproportionation or aldol condensation before the ylide attacks.

Workup-Induced Hydrolysis

The MEM group is stable to base, but the epoxide is not.

• The Fix: Do not use acidic washes (HCl or NH4Cl) to quench.

• Protocol: Quench with cold water or saturated NaHCO3 . Extract immediately with Diethyl Ether or Ethyl Acetate. Avoid Chloroform/DCM if possible, as traces of HCl in these solvents can open the epoxide.

Part 3: Optimized Experimental Protocol

Objective: Synthesis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane via TMSOI.

Reagents Table

Component	Role	Equiv.	Notes
3-(MEM)benzaldehyde	Limiting Reagent	1.0	Must be azeotropically dried (toluene) if oil.
Trimethylsulfoxonium Iodide (TMSOI)	Methylene Source	1.2 - 1.5	Must be a free-flowing white powder. Yellow = Impure.
NaH (60% in oil)	Base	1.5	Fresh bottle recommended.
DMSO	Solvent	0.2 M	Dried over 4Å Sieves.

Step-by-Step Procedure

• Ylide Generation:

  • Flame-dry a 2-neck round bottom flask under Argon/Nitrogen.

  • Add TMSOI (1.2 eq) and dry DMSO (5 mL per mmol substrate). Stir until dissolved.

  • Cool to 0°C. Add NaH (1.5 eq) portion-wise.

  • Allow to warm to Room Temperature (RT) and stir for 45-60 minutes .

  • Observation: The solution should cease bubbling (H2 release) and become a cloudy suspension (Dimethyloxosulfonium methylide).

• Epoxidation:

  • Dissolve 3-[(2-methoxyethoxy)methoxy]benzaldehyde (1.0 eq) in a minimal amount of dry DMSO or THF.

  • Add the aldehyde solution dropwise to the ylide mixture at RT.

  • Stir at RT for 2–4 hours. Monitor by TLC (The aldehyde spot should disappear; a less polar product spot should appear).

• Quench & Isolation:

  • Pour the reaction mixture into Ice-Cold Water (approx. 5x reaction volume).

  • Extract 3x with Ethyl Acetate (EtOAc).

  • Wash combined organics 2x with Water (to remove DMSO) and 1x with Brine.

  • Dry over Na2SO4 (Sodium Sulfate).[4] Note: Do not use MgSO4 if the product is highly sensitive, as it is slightly Lewis acidic.

  • Concentrate under reduced pressure at <30°C.

Part 4: Troubleshooting Decision Tree

Use this flow to diagnose your specific failure mode.

Caption: Diagnostic logic for identifying reagent failure vs. protocol error.

Part 5: Frequently Asked Questions (FAQ)

Q: Can I use m-CPBA to epoxidize the styrene analog instead? A: It is not recommended . The MEM group is an acetal and is acid-labile.[5] m-CPBA produces m-chlorobenzoic acid as a byproduct, which can cleave the MEM group or hydrolyze the epoxide. If you must use this route, you must use a biphasic system (DCM/Sat. NaHCO3) to buffer the acid immediately, but yields are typically lower than the Corey-Chaykovsky method [1].

Q: My product decomposes on the silica column. Why? A: Silica gel is slightly acidic. Epoxides and MEM groups can both degrade.

• Solution: Pre-treat your silica gel column with 1% Triethylamine (Et3N) in Hexanes before loading your sample. This neutralizes the acidic sites on the silica.

Q: Can I use THF instead of DMSO? A: You can use a DMSO/THF mixture, but the ylide formation (TMSOI + NaH) works best in DMSO due to its high dielectric constant. TMSOI is insoluble in pure THF. If you need THF for solubility of your aldehyde, add it after the ylide has formed in DMSO [2].

References

• Greene's Protective Groups in Organic Synthesis . Wuts, P. G. M. (2014). Protection for the Hydroxyl Group, Ethers. John Wiley & Sons.[6] (Defines MEM stability and acid lability).

• Corey-Chaykovsky Reaction . Corey, E. J.; Chaykovsky, M. (1965). "Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide.[1][7] Formation and Application to Organic Synthesis". Journal of the American Chemical Society, 87(6), 1353–1364.

• Aggarwal Group Protocols . Aggarwal, V. K., et al. (2003). "Catalytic Asymmetric Epoxidation of Aldehydes". Chemical Communications. (Modern optimizations of sulfur ylide reactions).

Sources

• 1. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 2. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 3. Corey-Chaykovsky Reactions | NROChemistry [nrochemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 7. chem.pku.edu.cn [chem.pku.edu.cn]

Technical Support Center: Purification &amp; Handling of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Executive Summary: The "Acid-Trap" Paradox

Welcome to the technical support hub for 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane .

If you are accessing this guide, you are likely experiencing yield loss during purification or observing "ghost" peaks in your NMR. This molecule presents a specific dual-sensitivity challenge :

• The Epoxide (Oxirane): Highly susceptible to acid-catalyzed ring opening and rearrangement.

• The MEM Ether: A chelating protecting group that, while generally stable to base, can degrade or facilitate Lewis-acid-mediated side reactions.

The Critical Failure Point: Standard silica gel is slightly acidic (pH 4.0–5.0). This acidity is sufficient to protonate the epoxide oxygen, triggering nucleophilic attack by trace water or the silica surface itself, leading to diols or irreversibly bound material.

Module 1: Chromatography Troubleshooting (The "Streaking" Issue)

User Complaint: "My compound streaks on the column, and I recover less than 50% mass. The recovered material shows a hydroxyl peak in IR/NMR."

Diagnosis: You are experiencing Silica-Induced Degradation . The acidic silanol groups (Si-OH) on the stationary phase are catalyzing the opening of your epoxide ring.

The Solution: Buffered Silica Chromatography

You must neutralize the stationary phase before the compound touches it. Do not rely on "fast" columns to beat the kinetics of decomposition.

Protocol: Preparation of Triethylamine (Et3N) Deactivated Silica

Follow this protocol exactly to create a "buffered" environment.

• Slurry Preparation: Suspend your required amount of silica gel (e.g., 50g) in the mobile phase (e.g., Hexanes/EtOAc).

• The Buffer Step: Add 1% v/v Triethylamine (Et3N) to the slurry.

  • Why: Et3N is a non-nucleophilic base that hydrogen-bonds to the acidic silanols, effectively "capping" them.

• Packing: Pour the column and flush with 2 column volumes (CV) of the 1% Et3N-containing solvent .

• Equilibration: Switch to your running mobile phase (e.g., 20% EtOAc in Hexanes). You can maintain 0.5% Et3N in the eluent for maximum safety, though pre-treatment is often sufficient.

• Loading: Load your crude oil (dissolved in minimal mobile phase + 0.5% Et3N). Do not use DCM for loading if possible, as it can become slightly acidic over time; use Toluene or the eluent itself.

Visualization: The Buffered Workflow

Caption: Workflow for neutralizing silica acidity to prevent epoxide ring-opening during purification.

Module 2: Distillation & Thermal Instability

User Complaint: "I tried to distill the product (Kugelrohr), but the pot residue turned into a polymer/tar."

Diagnosis: Thermal polymerization. The MEM group adds significant molecular weight and flexibility (entropy), raising the boiling point. The heat required to distill the MEM-ether-epoxide often exceeds the thermal stability of the epoxide ring.

Guidance:

• Avoid Distillation if purity >90% can be achieved via buffered chromatography.

• If Distillation is Mandatory:

  • Equipment: Wiped-film evaporator or Kugelrohr.

  • Vacuum: Must be high vacuum (<0.1 mmHg).

  • Temperature: Do not exceed 120°C bath temperature.

  • Stabilizer: Add trace CaH2 (Calcium Hydride) to the pot to scavenge any acid generated in situ.

Module 3: Impurity Profiling & QC

User Complaint: "How do I know if my MEM group or my Epoxide is the problem?"

Diagnosis: Use 1H NMR to distinguish the degradation pathway.

Signal (1H NMR, CDCl3)	Interpretation	Status
δ 2.7 – 3.2 ppm (m, 3H)	Characteristic Epoxide ring protons.	Intact Product
δ 4.7 – 4.8 ppm (s, 2H)	O-CH2-O (Anomeric protons of MEM).	Intact MEM Group
δ 9.5 – 10.0 ppm	Aldehyde proton.	Rearrangement (Meinwald rearrangement via acid)
Broad singlet ~2-4 ppm	Exchangeable -OH peak.	Hydrolysis (Diol formation)
Loss of 4.7 ppm singlet	Disappearance of MEM peak.	Deprotection (Rare, requires strong Lewis acid)

Critical QC Note: Never use "aged" CDCl3 for NMR analysis of this compound. Chloroform degrades to HCl and Phosgene over time. This trace acid will destroy your sample inside the NMR tube, leading to confusing results.

• Fix: Filter CDCl3 through basic alumina before use or use CDCl3 stabilized with silver foil/base.

Module 4: Storage & Stability FAQ

Q: Can I store this compound in the freezer? A: Yes, but strictly under Inert Atmosphere (Argon/Nitrogen) .

• Reason: Moisture + Freezing/Thawing cycles = Condensation. Water acts as a nucleophile. The MEM group is hygroscopic (PEG-like nature), attracting water to the molecule, which then attacks the epoxide.

Q: Why is my oil turning yellow/brown? A: Oxidative instability or slow polymerization.

• Fix: Store as a solution in Benzene or Toluene (if compatible with next step) at -20°C. Pure oils polymerize faster than dilute solutions.

Q: Is the MEM group stable to the epoxidation conditions (e.g., mCPBA)? A: Generally, yes. However, mCPBA produces m-chlorobenzoic acid as a byproduct. If you do not wash this acid out immediately and thoroughly (using NaHCO3 or NaOH washes), the residual acid will cleave the MEM group or open the epoxide during concentration.

Visualizing the Degradation Pathways

Understanding how the molecule dies is the key to keeping it alive.

Caption: Acid-mediated degradation pathways. Pathway A (Epoxide opening) is kinetically faster than Pathway B (MEM cleavage).

References

• Greene, T. W., & Wuts, P. G. M. (2006).[1][2] Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience.[3] (Definitive guide on MEM ether stability and cleavage conditions).

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (General techniques for purifying acid-sensitive epoxides).

• Molnár, P., et al. (2010). "Isolation and purification of acid-labile carotenoid 5,6-epoxides on modified silica gels." Chromatographia, 71, 1077–1081. (Primary literature validating the Et3N-buffered silica technique for labile epoxides).

• Corey, E. J., et al. (1976).[4] "A new general method for protection of the hydroxyl function."[4] Tetrahedron Letters, 17(11), 809-812. (Original description of the MEM group properties).

Sources

• 1. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. MOM Ethers [organic-chemistry.org]
• 4. total-synthesis.com [total-synthesis.com]

Technical Support Center: Synthesis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Welcome to the technical support resource for the synthesis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and troubleshoot side product formation during this multi-step synthesis. My approach is to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your laboratory work.

The synthesis of this target molecule is typically approached in two key stages:

• Protection: The phenolic hydroxyl group of 3-hydroxybenzaldehyde is protected with a 2-Methoxyethoxymethyl (MEM) group.

• Epoxidation: The aldehyde functional group is converted into an oxirane (epoxide) ring.

This guide is structured as a series of frequently asked questions (FAQs) that address specific, practical issues you may encounter.

Overall Synthetic Workflow

Below is a diagram outlining the general synthetic pathway.

Caption: General two-step synthesis of the target oxirane.

Part A: Troubleshooting the MEM-Protection Step

The first stage involves the protection of 3-hydroxybenzaldehyde using 2-methoxyethoxymethyl chloride (MEM-Cl). While seemingly straightforward, several issues can arise.

Q1: My protection reaction is sluggish and incomplete, with significant starting material remaining. What's going wrong?

Plausible Cause: This is a common issue often related to reagent quality, reaction conditions, or insufficient activation of the alcohol.

In-Depth Analysis: The reaction proceeds via nucleophilic attack of the phenoxide on the electrophilic MEM-Cl.[1] The efficiency of this step hinges on two factors: the complete deprotonation of the phenolic hydroxyl group and the reactivity of the MEM-Cl.

• Insufficient Base: The pKa of a phenol is around 10. While a non-nucleophilic amine base like N,N-Diisopropylethylamine (DIPEA) is commonly used, its basicity can sometimes be insufficient for rapid, complete deprotonation, especially if the reagents are not perfectly dry.[2]

• Reagent Purity: MEM-Cl is susceptible to hydrolysis. Old or improperly stored MEM-Cl may contain significant amounts of methanol and HCl, which will quench the base and reduce the effective concentration of the electrophile. Similarly, water in the solvent (e.g., Dichloromethane - DCM) or on the glassware will consume the base and hydrolyze the MEM-Cl.

• Steric Hindrance: While less of an issue for this substrate, highly hindered alcohols can react slowly.

Preventative Measures & Solutions:

Parameter	Recommended Action	Rationale
Reagents	Use freshly opened or distilled DIPEA and DCM. Purchase high-purity MEM-Cl and store it under an inert atmosphere.	Ensures absence of water and other impurities that can cause side reactions or inhibit the main reaction.
Glassware	Flame-dry all glassware under vacuum or oven-dry at >120°C for several hours before use.	Removes adsorbed water from glass surfaces.
Atmosphere	Conduct the reaction under an inert atmosphere (Nitrogen or Argon).	Prevents atmospheric moisture from entering the reaction.
Alternative Base	For difficult reactions, consider using a stronger, non-nucleophilic base like Sodium Hydride (NaH).[1] In this case, the alcohol is pre-treated with NaH to form the sodium phenoxide in situ before the addition of MEM-Cl.	NaH provides irreversible and complete deprotonation, driving the reaction to completion.

Experimental Protocol: Enhanced MEM-Protection using NaH

• Flame-dry a round-bottom flask equipped with a magnetic stir bar under vacuum and backfill with Nitrogen.

• Add anhydrous Tetrahydrofuran (THF) via syringe, followed by Sodium Hydride (60% dispersion in mineral oil, 1.2 equivalents).

• Cool the suspension to 0°C in an ice bath.

• Slowly add a solution of 3-hydroxybenzaldehyde (1.0 eq.) in anhydrous THF.

• Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for another 30 minutes.

• Cool the mixture back to 0°C and add MEM-Cl (1.2 eq.) dropwise.

• Stir at room temperature and monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0°C.

• Proceed with a standard aqueous workup and extraction.

Part B: Side Products During Oxirane Formation

The conversion of the aldehyde to an oxirane is often accomplished via the Darzens glycidic ester condensation or a related reaction.[3][4][5] This step is highly susceptible to side reactions, particularly due to the use of strong bases and the absence of α-protons on the aldehyde.

Q2: My epoxidation reaction yield is low, and I've isolated two major side products: 3-[(2-Methoxyethoxy)methoxy]benzyl alcohol and 3-[(2-Methoxyethoxy)methoxy]benzoic acid. What reaction is causing this?

Plausible Cause: This product profile is the classic signature of the Cannizzaro reaction , a disproportionation reaction that occurs with aldehydes lacking α-hydrogens in the presence of a strong base.[6]

Proposed Mechanism: In a typical Darzens reaction using a base like sodium ethoxide (NaOEt), the base is intended to deprotonate the α-haloester. However, it can also act as a nucleophile and attack the carbonyl carbon of your MEM-protected benzaldehyde. This initiates a sequence where one molecule of the aldehyde is reduced to the corresponding alcohol, and a second molecule is oxidized to the carboxylic acid.

Caption: Mechanism of the Cannizzaro side reaction.

Preventative Measures & Solutions:

• Base Selection: The Cannizzaro reaction is highly dependent on the strength and concentration of the base. Using a hindered, non-nucleophilic base like lithium diisopropylamide (LDA) or a metal bis(trimethylsilyl)amide (e.g., KHMDS) can favor deprotonation of the α-haloester over nucleophilic attack on the aldehyde.

• Reaction Temperature: Keep the reaction temperature as low as possible (e.g., -78°C) during the addition of the base and aldehyde. This significantly disfavors the Cannizzaro pathway, which has a higher activation energy.

• Order of Addition: Employ "inverse addition," where the aldehyde is added slowly to a pre-formed solution of the base and the α-haloester. This keeps the instantaneous concentration of the aldehyde low, minimizing the chance for self-condensation.

Q3: My final product appears to be a mixture of diastereomers. How can I control the stereochemistry of the epoxide?

Plausible Cause: The Darzens condensation proceeds through a halohydrin intermediate, and the subsequent intramolecular SN2 reaction that closes the epoxide ring can lead to both cis and trans products.[4][5] The ratio is highly dependent on the reaction conditions.

In-Depth Analysis: The stereochemical outcome is determined by the relative energies of the transition states leading to the syn and anti halohydrin intermediates and the subsequent ring closure.

• Base and Counter-ion: The choice of base (e.g., NaOEt vs. KOt-Bu) and its corresponding metal counter-ion (Na⁺ vs. K⁺) can influence the chelation of the intermediate, favoring one diastereomer over another.

• Solvent: The polarity of the solvent can affect the stability of the intermediates and transition states. Protic solvents may favor one pathway, while aprotic solvents favor another.

• Temperature: Lower temperatures generally lead to higher diastereoselectivity as the reaction proceeds through the lowest energy transition state.

Strategies for Improving Diastereoselectivity:

• Systematic Screening: A systematic screening of bases, solvents, and temperatures is the most effective empirical approach.

• Phase-Transfer Catalysis: In some systems, using a phase-transfer catalyst can provide a different reaction environment that favors one stereoisomer.[4]

• Alternative Reagents: Consider using alternative epoxidation methods known for stereoselectivity, such as the Corey-Chaykovsky reaction (using a sulfur ylide), which often provides a different stereochemical outcome compared to the Darzens reaction.[4]

Q4: How should I purify the final product, 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane, from the starting materials and side products?

Plausible Cause: The final crude product can be a complex mixture containing unreacted aldehyde, the target epoxide, and polar side products like the Cannizzaro-derived alcohol and acid. Effective purification is critical.

Recommended Purification Strategy:

• Aqueous Workup: After quenching the reaction, perform a wash with a mild base (e.g., saturated NaHCO₃ solution). This will extract the acidic byproduct (3-[(2-Methoxyethoxy)methoxy]benzoic acid) into the aqueous layer, simplifying the mixture significantly.

• Flash Column Chromatography: This is the most effective method for separating the remaining components. The polarity differences between the starting aldehyde, the target epoxide, and the alcohol byproduct are usually sufficient for good separation on silica gel.

Typical Elution Order in Flash Chromatography (Hexane/Ethyl Acetate Gradient):

Compound	Relative Polarity	Elution Order
Starting Aldehyde	Less Polar	2nd
Target Oxirane	Intermediate	1st (often slightly less polar than the aldehyde)
Alcohol Byproduct	More Polar	3rd

Note: The exact elution order of the aldehyde and epoxide can sometimes be reversed depending on the specific structure. Always confirm fractions by TLC analysis.

• Crystallization/Distillation: If the final product is a solid, recrystallization can be an excellent final purification step. If it is a high-boiling liquid, vacuum distillation may be an option, although care must be taken to avoid thermal decomposition of the epoxide.

By understanding the mechanistic origins of these common side products, you can proactively modify your experimental design to favor the desired reaction pathway, leading to higher yields and purity of your target molecule, 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane.

References

• Total Synthesis. (n.d.). MEM Protecting Group: MEM Protection & Deprotection Mechanism. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). MOM Ethers. Retrieved from [Link]

• Wikipedia. (2023, December 1). Darzens reaction. Retrieved from [Link]

• Kocienski, P. J. (2005). Protecting Groups (3rd ed.). Georg Thieme Verlag. (Note: A specific deep link is unavailable, but the reference points to a standard authoritative text on protecting groups, which covers MEM ethers in detail.)

• Wikipedia. (2023, November 26). 2-Methoxyethoxymethyl chloride. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Darzens Reaction. Retrieved from [Link]

• L.S. College, Muzaffarpur. (2020, February 13). Darzens reaction. Retrieved from [Link]

• PSIBERG. (2024, January 8). Darzens Reaction: Mechanism, Variations & Applications. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Wikipedia. (2023, April 19). Methoxymethyl ether. Retrieved from [Link]

• Chemistry Notes. (2022, January 28). Darzens Condensation: Mechanism and Applications. Retrieved from [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. 2-Methoxyethoxymethyl chloride - Wikipedia [en.wikipedia.org]
• 3. Darzens reaction - Wikipedia [en.wikipedia.org]
• 4. Darzens Reaction [organic-chemistry.org]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. chemistnotes.com [chemistnotes.com]

Technical Support Center: Optimization of Reaction Conditions for 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth troubleshooting and optimization strategies for the synthesis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane. As Senior Application Scientists, we understand that nuances in experimental setup can significantly impact reaction outcomes. This resource is designed to address common challenges and provide scientifically grounded solutions to enhance your synthetic efficiency and product purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Low or No Product Formation: What are the primary factors affecting the epoxidation reaction?

Several factors can contribute to low or no yield of the desired epoxide. A systematic evaluation of the following parameters is crucial.

• Oxidant Choice and Stoichiometry: The selection and amount of the oxidizing agent are critical.

  • Common Oxidants: Peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA) are frequently used for epoxidizing styrenes.[1] Other options include hydrogen peroxide in the presence of a catalyst or tert-butyl hydroperoxide (TBHP).[2][3][4][5]

  • Troubleshooting:

    • Insufficient Oxidant: Ensure at least a stoichiometric amount of the oxidant is used. Often, a slight excess (1.1-1.5 equivalents) can drive the reaction to completion. However, a large excess can lead to side reactions. For instance, studies on styrene epoxidation have shown that increasing the molar ratio of styrene to TBHP from 1:1 to 1:3 significantly improves conversion.[2]

    • Oxidant Decomposition: Peroxy acids and hydrogen peroxide can be unstable. Use fresh, properly stored reagents. The activity of commercial m-CPBA can vary; it's advisable to titrate it before use if yields are inconsistent.

• Reaction Temperature: Temperature plays a significant role in both reaction rate and selectivity.[2][6]

  • Troubleshooting:

    • Too Low: The reaction may be too slow. While some epoxidations proceed at room temperature, others may require gentle heating.[6] For example, in certain styrene epoxidation systems, low temperatures resulted in very low conversion and selectivity.[2]

    • Too High: Elevated temperatures can promote side reactions, such as epoxide ring-opening or polymerization, and can also lead to oxidant decomposition.[7] A study on styrene epoxidation catalyzed by a phosphotungstate catalyst achieved high conversion and selectivity at 85 °C within 1 hour.[8]

• Catalyst Activity (if applicable): If you are employing a catalytic system (e.g., with H₂O₂ or TBHP), the catalyst's performance is paramount.

  • Troubleshooting:

    • Catalyst Loading: The amount of catalyst needs to be optimized. Too little will result in a slow or incomplete reaction, while too much may not offer significant benefits and can complicate purification.[8]

    • Catalyst Deactivation: The catalyst may be poisoned by impurities in the starting materials or solvent. Ensure all reagents are of appropriate purity.

• Substrate Reactivity: The electronic nature of the styrene derivative influences its reactivity.

  • Insight: The vinyl group of your substrate, 3-[(2-Methoxyethoxy)methoxy]styrene, is an electron-rich olefin due to the electron-donating nature of the ether groups on the phenyl ring. Electron-rich olefins are generally more reactive towards electrophilic epoxidation.[6] If the reaction is still sluggish, other parameters are more likely the issue.

Significant Byproduct Formation: How can I minimize impurities?

The most common byproduct in epoxidation reactions is the corresponding diol, formed by the ring-opening of the epoxide.[6] Other side reactions can also occur depending on the specific conditions.

• Primary Byproduct: Diol Formation

  • Cause: The epoxide ring can be opened by nucleophiles, particularly water, under acidic or basic conditions.[6][9][10]

  • Troubleshooting:

    • Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents.

    • Neutral pH: Maintain neutral conditions during the reaction and workup. If an acidic or basic workup is necessary, perform it quickly and at low temperatures. For sensitive epoxides, using a buffered system can be beneficial.[6][11]

    • Aprotic Solvents: Use aprotic solvents to avoid introducing a proton source that can facilitate ring-opening.

• Other Potential Byproducts:

  • Polymerization: The high reactivity of epoxides can sometimes lead to polymerization, especially under harsh conditions like high temperatures or the presence of strong acids or bases.[7]

  • Rearrangement Products: Acid-catalyzed conditions can sometimes lead to rearrangement of the epoxide to form aldehydes or ketones.

Difficult Purification: How can I effectively isolate the target compound?

Purification of epoxides can be challenging due to their reactivity.

• Chromatography Considerations:

  • Silica Gel: Standard silica gel is slightly acidic and can cause ring-opening of sensitive epoxides.

    • Troubleshooting: Deactivate the silica gel by treating it with a solution of triethylamine in the eluent (e.g., 1% triethylamine) before packing the column.[11] This neutralizes the acidic sites. Alternatively, use neutral alumina for chromatography.

  • Eluent System: A non-polar to moderately polar solvent system is typically effective. A gradient of ethyl acetate in hexanes is a common starting point.

• Distillation:

  • Feasibility: If the product is thermally stable and has a sufficiently low boiling point, vacuum distillation can be an effective purification method. However, given the molecular weight of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane, high vacuum and moderate temperatures would be necessary to prevent decomposition.

• Crystallization:

  • Method: If the crude product is a solid or can be induced to crystallize, this can be an excellent purification technique. The process often involves dissolving the impure compound in a minimal amount of a hot solvent and then allowing it to cool slowly.[12]

Reaction Monitoring: How do I know when the reaction is complete?

Effective reaction monitoring is key to preventing the formation of byproducts from over-running the reaction.

• Thin-Layer Chromatography (TLC):

  • Procedure: TLC is a simple and rapid method. Spot the reaction mixture alongside the starting material on a TLC plate. The disappearance of the starting material spot and the appearance of a new, typically more polar, product spot indicates the reaction is progressing.

  • Visualization: The product epoxide and the starting styrene derivative can be visualized under UV light. Staining with potassium permanganate can also be effective, as both the alkene and the epoxide will react, but often with different appearances.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC):

  • Application: For more quantitative monitoring, GC and HPLC are excellent techniques.[1][4][5] They allow for the determination of the relative amounts of starting material and product over time, helping to identify the optimal reaction time.[2]

Experimental Protocols & Workflows

General Protocol for Epoxidation using m-CPBA

This protocol provides a starting point for the synthesis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane.

Materials:

• 3-[(2-Methoxyethoxy)methoxy]styrene (starting material)

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Dissolve 3-[(2-Methoxyethoxy)methoxy]styrene (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve m-CPBA (1.2 eq) in DCM.

• Add the m-CPBA solution dropwise to the stirred solution of the styrene derivative over 30 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C and monitor its progress by TLC.

• Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium thiosulfate solution to destroy excess peroxide.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (to remove m-chlorobenzoic acid), water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent) using a gradient of ethyl acetate in hexanes.

Troubleshooting Workflow Diagram

The following diagram illustrates a decision-making process for troubleshooting common issues in the epoxidation reaction.

Caption: Troubleshooting Decision Tree for Epoxidation.

Quantitative Data Summary

Parameter	Condition 1	Condition 2	Condition 3	Reference
Substrate	Styrene	Styrene	Styrene	[2],[8],[11]
Oxidant	TBHP	H₂O₂	Oxone	[2],[8],[11]
Catalyst	Ni-TUD-1	[(C₁₈H₃₇)₂(CH₃)₂N]₇[PW₁₁O₃₉]	Ketone 3	[2],[8],[11]
Solvent	Not Specified	Not Specified	DME/DMM	[2],[8],[11]
Temperature	80 °C	85 °C	-10 °C	[2],[8],[11]
Time	6 h	1 h	8 h	[2],[8],[11]
Conversion	98.6%	90.1%	100%	[2],[8],[11]
Selectivity	97.8%	90.6%	Not Specified	[2],[8]

References

• Troubleshooting guide for failed epoxidation with silyl peroxides. Benchchem.
• Epoxidation of styrene under various reaction conditions. ResearchGate.
• Kinetic Studies and Reaction Network in the Epoxidation of Styrene Catalyzed by the Temperature-Controlled Phase-Transfer Catalyst [(C18H37)2(CH3)2N]7[PW11O39]. ACS Publications.
• Highly enantioselective epoxidation of styrenes: Implication of an electronic effect on the competition between spiro and planar transition states. PNAS.
• Troubleshooting guide for oxirane ring-opening reactions. Benchchem.
• Synthesis of epoxides. Organic Chemistry Portal.

• Instant and quantitative epoxidation of styrene under ambient conditions over a nickel(II)dibenzotetramethyltetraaza[13]annulene complex immobilized on amino-functionalized SBA-15. RSC Publishing. Available at:

• Epoxide Reactions Explained: Definition, Examples, Practice & Video Lessons. Pearson.
• Reactions of Epoxides - Ring-opening. Chemistry LibreTexts.
• Epoxides - The Outlier Of The Ether Family. Master Organic Chemistry.
• Optimisation of greener alkene epoxidation via response surface methodology for effective separation of epoxides from the reaction mixture. Lancaster University.
• Optimisation of Greener Alkene Epoxidation via Response Surface Methodology for Effective Separation of Epoxides from the Reaction Mixture. ResearchGate.
• Process for the purification of roxithromycin. Google Patents.

Sources

• 1. Instant and quantitative epoxidation of styrene under ambient conditions over a nickel( ii )dibenzotetramethyltetraaza[14]annulene complex immobilized ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07244C [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Epoxide synthesis by epoxidation [organic-chemistry.org]
• 4. research.lancaster-university.uk [research.lancaster-university.uk]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. pnas.org [pnas.org]
• 12. US6204368B1 - Process for the purification of roxithromycin - Google Patents [patents.google.com]
• 13. Reactivity of Vinyl Epoxides/Oxetanes/Cyclopropanes toward Arynes: Access to Functionalized Phenanthrenes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability Optimization for 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Executive Summary

This guide addresses stability challenges associated with 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane . This compound contains two distinct reactive pharmacophores: a phenyl glycidyl ether (epoxide) and a MEM (2-methoxyethoxymethyl) ether protecting group.

Instability in solution is primarily driven by nucleophilic attack (hydrolysis) on the epoxide ring and acid-catalyzed cleavage of the MEM group. Users observing precipitation, loss of biological potency, or "extra peaks" in NMR/LC-MS are likely encountering moisture-induced degradation.

Module 1: The Degradation Mechanism (Know the Enemy)

To stabilize this compound, you must understand the two distinct failure modes triggered by improper solvent choice or storage.

The Vulnerability Map

The molecule possesses two "kill switches" that are triggered by water and acid.

Figure 1: Primary degradation pathways. The epoxide ring is susceptible to hydrolysis (forming the diol), while the MEM group is acid-labile.

The Chemical Logic

• Epoxide Hydrolysis: The oxirane ring is highly strained (60° bond angles). Water acts as a nucleophile, attacking the carbon to open the ring, forming a vicinal diol .[1] This reaction is slow at neutral pH but accelerates 100x in the presence of trace acid or base [1].

• MEM Group Instability: The MEM group is an acetal (

  ). Acetals are stable to base but highly labile to acids . If your solvent becomes acidic (e.g., DMSO absorbing water and forming trace H2SO4/methanesulfonic acid over time), the MEM group will cleave, releasing the free phenol and formaldehyde [2].

Module 2: Solvent Selection & Preparation

CRITICAL WARNING: Do NOT use Ethanol or Methanol for stock solutions. These are nucleophiles that will open the epoxide ring (alcoholysis), destroying your compound within hours.

Recommended Solvents

Solvent	Suitability	Notes
Anhydrous DMSO	Excellent	Best for biological assays. Must be "Molecular Biology Grade" (>99.9%) and stored over sieves.
Anhydrous DMF	Good	Alternative to DMSO. prone to amine impurities if aged; use fresh.
Acetone/Acetonitrile	Moderate	Good for chemical handling, but volatile. Not suitable for long-term frozen storage due to evaporation.
Ethanol/Methanol	FORBIDDEN	Will react with the epoxide to form alkoxy-alcohols.
Water/PBS	FORBIDDEN	Immediate hydrolysis risk. Only introduce to aqueous media immediately before use.

Protocol: Creating "Super-Dry" DMSO Stock

Commercial "anhydrous" DMSO often absorbs water once opened. Follow this protocol to ensure stability.

Materials:

• DMSO (spectrophotometric grade).

• Activated 3Å or 4Å Molecular Sieves (beads, not powder).

• Argon or Nitrogen gas line.[2]

Step-by-Step:

• Activate Sieves: Bake molecular sieves at 200°C–300°C for 4 hours (or microwave on high for 2 mins x 3 times in a glass beaker) to drive off trapped moisture. Let cool in a desiccator.

• Prepare Solvent: Add activated sieves to the DMSO bottle (approx. 5-10% w/v). Let stand for 24 hours before use [3].

• Dissolution: Weigh the target compound in a glass vial. Add the dried DMSO.

• Inert Gas Flush: Gently blow a stream of Argon/Nitrogen over the liquid surface for 10 seconds to displace oxygen and humidity.

• Seal: Cap tightly with a Teflon-lined cap. Parafilm is insufficient for long-term storage; use electrical tape or a proper seal.

Module 3: Storage & Handling Workflow

The "Aliquot Rule"

Repeated freeze-thaw cycles introduce condensation.

• Do not store the bulk stock in one bottle.

• Do: Aliquot the stock solution into single-use volumes (e.g., 20 µL or 50 µL) in amber glass vials or high-quality polypropylene tubes.

Temperature Management

• Short-term (Days): 4°C is acceptable if anhydrous.

• Long-term (Months): -20°C or -80°C.

  • Note: DMSO freezes at 19°C. When thawing, the solid DMSO is hygroscopic. Allow the vial to reach room temperature completely before opening to prevent condensation from rushing into the cold liquid.

Decision Logic for Handling

Figure 2: Standard Operating Procedure (SOP) for preparing stable stocks.

Module 4: Troubleshooting & FAQs

Q1: I see a white precipitate in my DMSO stock after 2 weeks. What is it?

Diagnosis: This is likely oligomerization (polymerization) of the epoxide. Cause: Epoxides can self-react at high concentrations (>100 mM), especially if trace base or Lewis acid is present. Fix:

• Filter the solution (0.2 µm PTFE filter) to remove the polymer.

• Check purity of the filtrate by LC-MS.

• For future stocks, store at a lower concentration (<50 mM).

Q2: My LC-MS shows a peak with Mass = [M+18].

Diagnosis: This is the Hydrolysis Product (Diol) . Mechanism: The epoxide ring (+16 Da oxygen) has opened and added water (+18 Da total mass shift relative to the starting material is actually +18, i.e., M+H2O). Fix: Your solvent was wet.[3] Discard the stock. Prepare fresh stock using the "Super-Dry" DMSO protocol (Module 2).

Q3: Can I use ethanol for the cell culture "working solution"?

Answer: Only if you use it immediately .

• Protocol: You can dilute the DMSO stock into ethanol just before adding to cells, but do not store the compound in ethanol. The half-life of phenyl glycidyl ethers in ethanol is finite (hours to days depending on pH). Direct dilution into media is preferred.

Q4: Is the MEM group stable in cell culture media (pH 7.4)?

Answer: Yes. The MEM group is stable at physiological pH (7.4). It generally requires pH < 4 or Lewis acids to cleave [2]. The primary instability risk in media is the epoxide , not the MEM group.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 42: Organic Synthesis - Protection and Deprotection).

• Greene, T. W., & Wuts, P. G. M. (1999).[4] Protective Groups in Organic Synthesis. Wiley-Interscience.[4] (Section: Protection for Phenols/Alcohols - MEM Ethers).[5]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354.

• Goujon, J. Y., et al. (2003). Stability of epoxides in various solvents. Tetrahedron Letters.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ehs.web.baylor.edu [ehs.web.baylor.edu]
• 3. total-synthesis.com [total-synthesis.com]
• 4. MOM Ethers [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability and Handling of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Welcome to the technical support center for "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane". This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for experiments involving this compound. Our goal is to equip you with the knowledge to prevent decomposition and ensure the integrity of your experimental outcomes.

Introduction

"2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" is a bifunctional molecule containing both a reactive epoxide ring and a (2-Methoxyethoxy)methyl (MEM) ether protecting group. Both of these functionalities are susceptible to degradation, particularly under acidic conditions. Understanding the stability of this compound is critical for its successful application in multi-step syntheses. This guide provides a comprehensive overview of the potential decomposition pathways and practical strategies to maintain the compound's integrity.

Troubleshooting Guide

This section addresses common issues encountered during the handling and use of "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane".

Issue 1: Unexpectedly low yield or complete loss of starting material after a reaction or workup.

Possible Cause A: Acid-catalyzed decomposition.

Both the epoxide and the MEM ether are sensitive to acid.[1][2] The MEM ether is an acetal that hydrolyzes under acidic conditions to reveal the phenol. The epoxide ring is also prone to acid-catalyzed ring-opening, which is accelerated by the significant ring strain of the three-membered ring.[1][3][4]

Troubleshooting Steps:

• pH Monitoring: Carefully monitor the pH of your reaction and workup solutions. Aim to maintain a pH between 7 and 11.

• Aqueous Workup: During aqueous workups, use a buffered solution or a mild base (e.g., saturated sodium bicarbonate solution) to neutralize any acidic residues.

• Chromatography: If purification is performed using silica gel chromatography, be aware that standard silica gel is slightly acidic and can cause decomposition.[3]

  • Protocol: Neutralize the silica gel by preparing a slurry with a solvent containing a small amount of a non-nucleophilic base, such as triethylamine (typically 0.1-1% v/v), before packing the column.

Possible Cause B: Thermal decomposition.

While the primary concern is acid-lability, prolonged exposure to high temperatures can also lead to degradation.

Troubleshooting Steps:

• Temperature Control: Avoid excessive heating during reactions and purification. If heating is necessary, use the lowest effective temperature and minimize the reaction time.

• Solvent Removal: When removing solvents under reduced pressure, use a water bath at a moderate temperature (e.g., 30-40°C) rather than high heat.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for this molecule?

A1: The two primary decomposition pathways are initiated by acid catalysis:

• MEM Ether Hydrolysis: The (2-Methoxyethoxy)methyl ether can be cleaved by acid to yield the corresponding phenol, formaldehyde, and 2-methoxyethanol.[5]

• Epoxide Ring-Opening: The epoxide ring can be opened by a nucleophile under acidic conditions.[2][3][4] In the presence of water, this will lead to the formation of a 1,2-diol.

dot graph TD { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} caption { label="Figure 1: Primary Acid-Catalyzed Decomposition Pathways."; font-size: 12px; font-family: "Arial"; }

Q2: Which functional group is more sensitive to acid, the MEM ether or the epoxide?

A2: While both groups are acid-labile, MEM ethers are generally considered more stable to mildly acidic conditions than other acetals like MOM or THP ethers.[5] However, the reactivity of the epoxide is significantly enhanced by its ring strain.[1] The relative rate of decomposition will depend on the specific reaction conditions (acid strength, temperature, nucleophiles present). It is crucial to assume both groups are sensitive and take precautions to avoid acidic environments.

Q3: How should I store "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane"?

A3: Proper storage is essential to maintain the compound's integrity.

Parameter	Recommendation	Rationale
Temperature	Store at -20°C or lower.	Minimizes thermal degradation and slows potential decomposition reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Prevents oxidation and reaction with atmospheric moisture.
Container	Use a tightly sealed, amber glass vial.	Protects from light and prevents moisture ingress.

Q4: What analytical techniques can I use to monitor the stability of this compound?

A4: Several analytical techniques can be employed to assess the purity and detect decomposition.

Technique	Application
1H NMR	Can be used to observe the disappearance of characteristic proton signals for the MEM ether and epoxide ring, and the appearance of new signals corresponding to decomposition products (e.g., phenolic -OH, diol -OH).[6]
HPLC	A reversed-phase HPLC method can be developed to separate the parent compound from its more polar decomposition products, such as the corresponding phenol and diol.[7][8]
TLC	Thin-layer chromatography can provide a quick qualitative assessment of purity. Decomposition products will typically have different Rf values.

Q5: What are the likely byproducts of decomposition I should look for?

A5: The primary byproducts will depend on the decomposition pathway.

• From MEM ether hydrolysis: 3-(Oxiran-2-yl)phenol, formaldehyde, and 2-methoxyethanol.

• From epoxide hydrolysis: 1-(3-((2-Methoxyethoxy)methoxy)phenyl)ethane-1,2-diol.

• From combined decomposition: 3-(1,2-dihydroxyethyl)phenol.

dot graph TD { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} caption { label="Figure 2: Potential Decomposition Byproducts."; font-size: 12px; font-family: "Arial"; }

Experimental Protocols

Protocol 1: Purification using Neutralized Silica Gel Chromatography

This protocol is designed to minimize acid-catalyzed decomposition during chromatographic purification.

Materials:

• Crude "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane"

• Silica gel (for column chromatography)

• Hexanes (or other non-polar solvent)

• Ethyl acetate (or other polar solvent)

• Triethylamine (TEA)

Procedure:

• Prepare the Eluent: Prepare the desired solvent system (e.g., a mixture of hexanes and ethyl acetate). Add triethylamine to the eluent to a final concentration of 0.5% (v/v).

• Prepare the Silica Gel Slurry: In a fume hood, add the silica gel to the TEA-containing eluent to create a slurry. Gently swirl to ensure thorough mixing.

• Pack the Column: Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure.

• Equilibrate the Column: Run 2-3 column volumes of the TEA-containing eluent through the packed column to ensure it is fully equilibrated and neutralized.

• Load the Sample: Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elute and Collect Fractions: Elute the column with the TEA-containing solvent system and collect fractions.

• Analyze Fractions: Monitor the fractions by TLC to identify those containing the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure at a temperature not exceeding 40°C. The residual triethylamine is volatile and will be removed with the solvent.

References

• Nagy, V., et al. (2009). Isolation and purification of acid-labile carotenoid 5,6-epoxides on modified silica gels. Phytochemical Analysis, 20(4), 335-341. [Link]

• Bernatek, E., & Golsa, M. (2018). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 23(10), 2621. [Link]

• Aquila Digital Community. (n.d.). Preparation and Detection of Degradation and Chain Scission Events In Epoxy-Amine Networks Using a Profluorescent Nitroxide. [Link]

• National Center for Biotechnology Information. (n.d.). Analytical Methods - Toxicological Profile for Heptachlor and Heptachlor Epoxide. [Link]

• Kandlakunta, B., & Uppu, R. M. (2007). Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate. Analytical and Bioanalytical Chemistry, 387(5), 1847-1854. [Link]

• Google Patents. (n.d.).

• Office of Scientific and Technical Information. (n.d.). THERMAL DECOMPOSITION MECHANISMS OF EPOXIES AND POLYURETHANES. [Link]

• Key Polymer. (n.d.). HANDLING AND STORAGE OF EPOXY RESINS. [Link]

• Total Synthesis. (n.d.). MEM Protecting Group: MEM Protection & Deprotection Mechanism. [Link]

• BYJU'S. (n.d.). Epoxide Reactions. [Link]

• Organic Chemistry: A Tenth Edition. (n.d.). 18.5 Reactions of Epoxides: Ring-Opening. [Link]

• Chemistry LibreTexts. (2024, March 24). 18.6: Reactions of Epoxides - Ring-opening. [Link]

• ResearchGate. (n.d.). A mechanism showing the hydrolysis of the methoxy groups and the condensation resulting in siloxane crosslinked PLA. [Link]

• ResearchGate. (2025, November 29). A structural study of epoxidized natural rubber (ENR-50) ring opening under mild acidic condition. [Link]

• Chemistry LibreTexts. (2023, July 21). 3.7: Reactions of Epoxides- Ring-opening. [Link]

• AFINITICA. (2003, June 12). The Hydrolysis=Condensation Behaviour of Methacryloyloxyalkylfunctional Alkoxysilanes: Structure-Reactivity Relations. [Link]

• SciSpace. (n.d.). A NMR study on the hydrolysis, condensation and epoxide ring-opening reaction in sols and gels of the system glycidoxypropyltrim. [Link]

• ResearchGate. (2025, August 6). Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate. [Link]

• PubMed. (2025, December 30). Catalytic demethoxylation of lignin-derived alkylmethoxyphenols into alkylphenols over FeNi3/FeNi8O9.25 catalyst. [Link]

• Master Organic Chemistry. (2026, January 9). Functional Groups In Organic Chemistry. [Link]

• PubMed. (n.d.). Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate. [Link]

• National Institute of Standards and Technology. (n.d.). Oxirane, phenyl-. [Link]

• Separation Methods Technologies Inc. (n.d.). HPLC SEPARATION GUIDE. [Link]

• Office of Scientific and Technical Information. (2022, August 4). Antioxidant-Induced Transformations of a Metal-Acid Hydrocracking Catalyst in the Deconstruction of Polyethylene Waste. [Link]

• YouTube. (2019, September 13). Organic Chem Review: Identifying and Naming Ethers | Kaplan MCAT Prep. [Link]

• CAS Common Chemistry. (n.d.). 2-[([1,1′-Biphenyl]-4-yloxy)methyl]oxirane. [Link]

• Chromatography Forum. (2015, May 7). HPLC separation of related halogenated aromatic, any one??. [Link]

• US EPA. (n.d.). Oxirane, 2-methyl-, polymer with oxirane, bis(2-aminopropyl) ether - Substance Details - SRS. [Link]

• Paint.org. (n.d.). High Pressure Liquid Chromatography in Coatings Analysis. [Link]

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• 2. 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
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• 8. Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enantioselective Reactions with 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Welcome to the Technical Support Center for enantioselective reactions involving the versatile building block, 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for maximizing enantiomeric excess (ee) in your synthetic endeavors. We will explore the nuances of asymmetric epoxidation and kinetic resolution, offering insights grounded in mechanistic understanding and field-proven experience.

Frequently Asked Questions (FAQs)

General Concepts

Q1: What are the primary strategies for obtaining enantioenriched 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane?

A1: There are two main approaches to generate this chiral epoxide with high enantiomeric excess:

• Asymmetric Epoxidation: This involves the direct conversion of the corresponding alkene, 1-ethenyl-3-[(2-methoxyethoxy)methoxy]benzene, into one of the two enantiomers of the epoxide using a chiral catalyst. The Jacobsen-Katsuki epoxidation is a prominent example of this strategy.[1][2]

• Kinetic Resolution: This technique starts with a racemic mixture of the epoxide. A chiral catalyst is then used to selectively react with one enantiomer at a faster rate, leaving the other enantiomer unreacted and thus enantioenriched.[3][4] Hydrolytic kinetic resolution (HKR) is a particularly effective method for terminal epoxides.[3][5]

Q2: My enantiomeric excess is consistently low. Where should I start troubleshooting?

A2: Low or inconsistent enantiomeric excess is a common challenge. A systematic approach is crucial for identifying the root cause.[6] Begin by rigorously validating your analytical method, typically chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). An inaccurate or unoptimized method can provide misleading ee values.[6] Key aspects to verify include ensuring baseline separation of the enantiomer peaks (Resolution > 1.5) and confirming the accuracy and precision of your method.[6]

Troubleshooting Asymmetric Epoxidation

Q3: I'm using a Jacobsen-Katsuki epoxidation to synthesize the chiral epoxide, but the ee is suboptimal. What factors should I investigate?

A3: The Jacobsen-Katsuki epoxidation is a powerful tool for the enantioselective epoxidation of unfunctionalized alkenes.[1] However, several factors can influence its success:

• Catalyst Quality: The purity and integrity of the chiral manganese-salen complex are paramount. Ensure the catalyst is properly prepared, stored, and handled to prevent decomposition.

• Oxidant Choice and Purity: While sodium hypochlorite (bleach) is a common oxidant, its concentration and pH can significantly impact the reaction. Freshly prepared and titrated solutions are recommended. Alternative oxidants like m-chloroperoxybenzoic acid (mCPBA) can also be employed, but their purity is equally critical.[7]

• Reaction Temperature: Asymmetric reactions are often highly sensitive to temperature. Lowering the reaction temperature can sometimes enhance enantioselectivity.[8]

• Solvent and Additives: The choice of solvent can influence catalyst solubility and activity. Dichloromethane is commonly used.[7] Additives, such as 4-phenylpyridine N-oxide, have been shown to improve catalyst stability and turnover.[9]

Q4: Can the electronic properties of the substrate affect the enantioselectivity of the Jacobsen-Katsuki epoxidation?

A4: Yes, the electronic nature of the styrene derivative can influence the reaction's outcome. The mechanism of the Jacobsen-Katsuki epoxidation is complex and not fully elucidated, with concerted, radical, and metalla-oxetane pathways proposed.[1][7] The substituent on the phenyl ring can affect the competition between these pathways, thereby impacting the enantioselectivity.[10] For styrenes, high enantioselectivities have been achieved, but optimization is often necessary.[10][11][12]

Troubleshooting Kinetic Resolution

Q5: I am attempting a hydrolytic kinetic resolution (HKR) of racemic 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane with a chiral (salen)Co(III) catalyst, but the separation is inefficient. What are the likely causes?

A5: The hydrolytic kinetic resolution (HKR) is a highly effective method for obtaining enantioenriched terminal epoxides and 1,2-diols.[3][5] Inefficiency in this process can often be traced to:

• Catalyst Loading: While HKR can be effective at low catalyst loadings (0.2-2.0 mol %), the optimal loading can be substrate-dependent.[3][5] In some cases, increasing catalyst loading can lead to the formation of less selective catalyst aggregates.[13] It is advisable to screen a range of catalyst loadings.[6]

• Water Stoichiometry: The amount of water used as the nucleophile is critical. Typically, 0.5 to 0.7 equivalents of water relative to the racemic epoxide are used to achieve high ee of the remaining epoxide.[14]

• Reaction Time and Conversion: HKR relies on the differential rate of reaction of the two enantiomers. The reaction must be stopped at the appropriate conversion to maximize the ee of the unreacted epoxide. Monitoring the reaction progress is essential.

• Catalyst Deactivation: The active catalyst can be sensitive to impurities. Ensure all reagents and solvents are of high purity.

Q6: Can additives improve the performance of my hydrolytic kinetic resolution?

A6: Yes, the presence of additives can sometimes have a significant positive impact on enantioselectivity.[6] Mechanistic studies have shown that the active catalytic species in HKR can be a bimetallic complex.[14][15] The nature of the counter-ion on the cobalt-salen precatalyst can also influence the reaction rate and efficiency.[14]

Analytical Methodologies

Q7: How do I develop a reliable chiral HPLC method to determine the enantiomeric excess of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane?

A7: A robust chiral HPLC method is fundamental for accurate ee determination. Polysaccharide-based chiral stationary phases (CSPs) are often effective for separating epoxide enantiomers.[16][17]

Key steps for method development include:

• Column Screening: Screen a variety of polysaccharide-based columns (e.g., those with cellulose or amylose derivatives) to find a stationary phase that provides baseline separation.[18][19]

• Mobile Phase Optimization: Vary the composition of the mobile phase, typically a mixture of a non-polar solvent (like hexane or heptane) and a polar modifier (like isopropanol or ethanol), to optimize resolution and retention times.[20]

• Flow Rate and Temperature Adjustment: Fine-tune the flow rate and column temperature to further improve peak shape and resolution.[18][21]

• Method Validation: Once a suitable method is established, it must be validated for accuracy, precision, and linearity to ensure reliable results.[6]

Experimental Protocols

Protocol 1: Asymmetric Epoxidation via Jacobsen-Katsuki Reaction

This protocol provides a general procedure for the asymmetric epoxidation of 1-ethenyl-3-[(2-methoxyethoxy)methoxy]benzene.

• To a stirred solution of the alkene (1.0 mmol) in dichloromethane (5 mL) at 0 °C, add 4-phenylpyridine N-oxide (0.2 mmol).

• Add the chiral (R,R)-Jacobsen's catalyst (0.05 mmol).

• Slowly add a buffered solution of commercial bleach (1.2 mmol, pH adjusted to ~11) over 2 hours.

• Stir the reaction at 0 °C and monitor by TLC.

• Upon completion, separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess by chiral HPLC analysis.

Protocol 2: Hydrolytic Kinetic Resolution (HKR)

This protocol outlines a general procedure for the HKR of racemic 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane.

• To the racemic epoxide (1.0 mmol) in a suitable solvent (e.g., THF or neat), add the chiral (R,R)-(salen)Co(III)OAc catalyst (0.01 mmol).

• Stir the mixture at room temperature until the catalyst dissolves.

• Add water (0.55 mmol) dropwise.

• Monitor the reaction progress by GC or HPLC to determine the conversion.

• Once the desired conversion is reached (typically ~50%), quench the reaction.

• Separate the enantioenriched epoxide from the diol product by column chromatography.

• Determine the enantiomeric excess of the recovered epoxide by chiral HPLC.

Data Presentation

Table 1: Representative Conditions for Asymmetric Epoxidation

Catalyst	Oxidant	Additive	Temperature (°C)	Solvent	Typical ee (%)
(R,R)-Jacobsen's	NaOCl	4-PhPyNO	0	CH₂Cl₂	>90
(S,S)-Jacobsen's	mCPBA	None	-20	CH₂Cl₂	>90

Table 2: Representative Conditions for Hydrolytic Kinetic Resolution

Catalyst	Catalyst Loading (mol%)	Water (equiv.)	Temperature (°C)	Solvent	Typical ee (%) of recovered epoxide
(R,R)-(salen)Co(III)OAc	1.0	0.55	25	THF	>99
(S,S)-(salen)Co(III)OAc	0.5	0.60	25	Neat	>99

Visualizations

Caption: Workflow for Asymmetric Epoxidation.

Caption: Workflow for Hydrolytic Kinetic Resolution.

References

• Wikipedia. (n.d.). Jacobsen epoxidation. Retrieved from [Link]

• Schaus, S. E., Brandes, B. D., Larrow, J. F., Tokunaga, M., Hansen, K. B., Gould, A. E., Furrow, M. E., & Jacobsen, E. N. (2002). Highly Selective Hydrolytic Kinetic Resolution of Terminal Epoxides Catalyzed by Chiral (salen)Co(III) Complexes. Practical Synthesis of Enantioenriched Terminal Epoxides and 1,2-diols. Journal of the American Chemical Society, 124(7), 1307–1315. Retrieved from [Link]

• Kim, G. J., & Park, D. W. (2008). Hydrolytic Kinetic Resolution of Terminal Epoxides catalyzed by Novel Bimetallic Chiral Co (Salen) Complexes. Phosphorus, Sulfur, and Silicon and the Related Elements, 183(4), 958-965. Retrieved from [Link]

• Galeano, E., & Teodósio, C. (2021). Sharpless Asymmetric Epoxidation: Applications in the Synthesis of Bioactive Natural Products. Mini-Reviews in Organic Chemistry, 18(5), 606-620. Retrieved from [Link]

• Schaus, S. E., Brandes, B. D., Larrow, J. F., Tokunaga, M., Hansen, K. B., Gould, A. E., Furrow, M. E., & Jacobsen, E. N. (2002). Highly Selective Hydrolytic Kinetic Resolution of Terminal Epoxides Catalyzed by Chiral (salen)CoIII Complexes. Journal of the American Chemical Society, 124(7), 1307-1315. Retrieved from [Link]

• Nielsen, L. P. C., Stevenson, C. P., Blackmond, D. G., & Jacobsen, E. N. (2004). Mechanistic Investigation Leads to a Synthetic Improvement in the Hydrolytic Kinetic Resolution of Terminal Epoxides. Journal of the American Chemical Society, 126(5), 1360–1362. Retrieved from [Link]

• Bettini, C., Ciambrone, G., Monti, C., & Superchi, S. (2018). Heterobimetallic dual-catalyst systems for the hydrolytic kinetic resolution of terminal epoxides. Catalysis Science & Technology, 8(1), 199-207. Retrieved from [Link]

• Slideshare. (n.d.). Jacobson katsuki named rxn. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Jacobsen-Katsuki Epoxidation. Retrieved from [Link]

• Wipf Group. (2006). 9. Jacobsen-Katsuki Epoxidations. Retrieved from [Link]

• ResearchGate. (2022). (PDF) Sharpless Asymmetric Epoxidation: Applications in the Synthesis of Bioactive Natural Products. Retrieved from [Link]

• Wang, Z. X., Tu, Y., Frohn, M., Zhang, J. R., & Shi, Y. (2000). Highly enantioselective epoxidation of styrenes: Implication of an electronic effect on the competition between spiro and planar transition states. Proceedings of the National Academy of Sciences, 97(22), 11921-11925. Retrieved from [Link]

• Frohn, M., Dalko, P. I., & Shi, Y. (2006). Effective asymmetric epoxidation of styrenes by chiral dioxirane. The Journal of Organic Chemistry, 71(4), 1715–1717. Retrieved from [Link]

• The Organic Chemistry Tutor. (2026, February 11). Sharpless Epoxidation Mechanism | Detailed Review [Video]. YouTube. Retrieved from [Link]

• Katsuki, T., & Martin, V. S. (1996). Asymmetric Epoxidation of Allylic Alcohols: The Katsuki-Sharpless Epoxidation Reaction. In Organic Reactions (Vol. 48, pp. 1-299). John Wiley & Sons, Inc. Retrieved from [Link]

• Lomsadze, K., Merlani, M., Barbakadze, V., Farkas, T., & Chankvetadze, B. (2013). Enantioseparation of Chiral Epoxides with Polysaccharide-Based Chiral Columns in HPLC. Chromatographia, 76(13-14), 839-844. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Jacobsen Asymmetric Epoxidation. Retrieved from [Link]

• Frohn, M., Dalko, P. I., & Shi, Y. (2006). Effective Asymmetric Epoxidation of Styrenes by Chiral Dioxirane. The Journal of Organic Chemistry, 71(4), 1715-1717. Retrieved from [Link]

• Wang, J. B., Li, Y. L., Li, G. C., Li, C. X., & Zhao, G. F. (2020). Enabling highly (R)-enantioselective epoxidation of styrene by engineering unique non-natural P450 peroxygenases. Communications biology, 3(1), 1-10. Retrieved from [Link]

• ResearchGate. (2016). (PDF) ChemInform Abstract: Applications of Sharpless Asymmetric Epoxidation in Total Synthesis. Retrieved from [Link]

• Parker, K. A., & Shaughnessy, E. A. (2006). Single Enantiomer Epoxides by Bromomandelation of Prochiral Alkenes. Organic letters, 8(21), 4847–4850. Retrieved from [Link]

• van Schie, M. M. C. H., Paul, C. E., Arends, I. W. C. E., & Hollmann, F. (2021). Asymmetric azidohydroxylation of styrene derivatives mediated by a biomimetic styrene monooxygenase enzymatic cascade. Catalysis Science & Technology, 11(13), 4468-4472. Retrieved from [Link]

• Jacobsen, E. N. (2000). Asymmetric Catalysis of Epoxide Ring-Opening Reactions. Accounts of Chemical Research, 33(6), 421–431. Retrieved from [Link]

• Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. Retrieved from [Link]

• ResearchGate. (2018). In Asymmetric catalysis, when varying the catalyst amount, it is giving better ee in less amount and further increasing leads to loss of ee! why?. Retrieved from [Link]

• Science.gov. (n.d.). epoxide ring-opening reactions: Topics by Science.gov. Retrieved from [Link]

• LCGC International. (2023). Playing with Selectivity for Optimal Chiral Separation. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 18.6: Reactions of Epoxides - Ring-opening. Retrieved from [Link]

• MDPI. (2023). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Retrieved from [Link]

• SlidePlayer. (n.d.). Asymmetric reactions_synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2015). Opening of Epoxides With Acid. Retrieved from [Link]

• Chemistry Steps. (n.d.). Epoxides Ring-Opening Reactions. Retrieved from [Link]

• PMC. (2021). Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods. Retrieved from [Link]

• PMC. (2018). Screening for Generality in Asymmetric Catalysis. Retrieved from [Link]

• PMC. (2024). Optimization of Liquid Crystalline Mixtures Enantioseparation on Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase Chiral Liquid Chromatography. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. Retrieved from [Link]

• CNR-IRIS. (2021). Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• PMC. (2018). Synthesis of Aryl-Substituted 2-Methoxyphenol Derivatives from Maltol-Derived Oxidopyrylium Cycloadducts through an Acid-Mediated Ring Contraction Cascade. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-Methoxyphenyl)oxirane. Retrieved from [Link]

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Technical Support Center: Work-up Protocols for 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Case ID: MEM-EPOX-001 Status: Active Priority: High (Stability Risk) Agent: Senior Application Scientist

Executive Summary: The "Dual-Threat" Chemotype

You are working with 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane . To successfully isolate this compound, you must navigate two conflicting chemical behaviors:

• The "Surfactant" Effect (Physical Risk): The (2-methoxyethoxy)methyl (MEM) ether chain acts as a short polyethylene glycol (PEG) tail. It is amphiphilic, stabilizing oil-in-water emulsions during aqueous extraction.

• The "Acid Trigger" (Chemical Risk): The molecule contains two acid-sensitive sites.

  • The Oxirane (Epoxide): Highly susceptible to acid-catalyzed ring opening (hydrolysis to diol) or polymerization.

  • The MEM Ether: While stable to base, it is cleaved by Lewis acids (e.g.,

    , ) and strong protic acids.

Standard operating procedures (SOPs) using acidic quenches or vigorous shaking will likely result in yield loss or inseparable emulsions. This guide outlines alternative, field-proven work-up procedures.

Module A: The Anti-Emulsion Extraction Protocol

Issue: The MEM group stabilizes emulsions, making phase separation in a separatory funnel difficult. Standard Fix: Do not shake vigorously. Alternative Protocol: "Salting Out & Gentle Swirl"

Step-by-Step Procedure

• Dilution: Dilute the reaction mixture with a non-polar solvent (Diethyl Ether or TBME are preferred over DCM, as they separate faster from water).

• The "Rolling" Technique: Instead of shaking up and down, invert the funnel slowly and rotate it in a circular motion ("rolling") for 2 minutes. This maximizes surface area without creating microscopic droplets.

• Salting Out: If an emulsion forms, add saturated Brine (NaCl) immediately. The high ionic strength forces the organic MEM-ether out of the aqueous phase.

• Filtration (The "Nuclear Option"): If a "rag layer" (interfacial emulsion) persists, filter the entire biphasic mixture through a pad of Celite 545 or glass wool. This physically breaks the surface tension of the emulsion bubbles.

Visual Guide: Emulsion Decision Tree

Caption: Workflow for breaking stubborn emulsions caused by MEM-ether surfactants.

Module B: The Buffered Quench (pH Control)

Issue: If you synthesized the epoxide using mCPBA (meta-chloroperoxybenzoic acid), the byproduct is m-chlorobenzoic acid. This acid will hydrolyze your epoxide to a diol if not neutralized immediately. Standard Fix:

wash. Risk: evolution can cause pressure buildup and disrupt the delicate epoxide if the exotherm is uncontrolled.

Recommended Reagents Table

Reagent	Function	Suitability for MEM-Epoxide	Notes
10%	Quench Peroxides	High	Gentler than thiosulfate; keeps pH neutral/basic.
Sat.	Neutralize Acid	Medium	Use with caution. Gas evolution ( ) can be vigorous.
Phosphate Buffer (pH 7.4)	Maintain pH	Critical	Best for final wash. Locks pH to prevent hydrolysis.
1M NaOH	Remove Acids	High	Epoxides and MEM ethers are stable in base. Effectively pulls benzoic acid into water.

The "Reverse Quench" Protocol (For mCPBA reactions)

Instead of pouring water into the reaction:

• Cool the reaction mixture to 0°C.

• Prepare a beaker with 10%

  (Sodium Sulfite) and Sat. (1:1 ratio).

• Pour the reaction mixture into the aqueous beaker slowly with stirring. This ensures the epoxide never encounters a localized acidic environment.

• Separate layers.

• Critical Step: Wash the organic layer with 1M NaOH (cold). This ensures complete removal of m-chlorobenzoic acid (as the sodium salt) without generating gas.

Visual Guide: Buffered Work-up Logic

Caption: Safe quenching pathway to prevent acid-catalyzed ring opening.

Module C: Purification Without Decomposition

Issue: Standard Silica Gel (SiO2) is slightly acidic (pH 6.0–6.5). This is sufficient to degrade your epoxide during flash chromatography. Symptoms: Product streaks on TLC; yield is lower than crude weight; appearance of a polar "baseline" spot (the diol).

Alternative 1: Deactivated Silica Gel

If you must use silica, you must neutralize it first.

• Slurry the silica gel in the eluent solvent containing 1% Triethylamine (Et3N) .

• Run the column using eluent containing 0.5% Et3N . Mechanism: The amine neutralizes the acidic silanol groups (

  ), preventing them from activating the epoxide ring.

Alternative 2: Basic Alumina (Recommended)

Use Aluminum Oxide (Basic, Brockmann Activity II or III) instead of silica.

• Why: Epoxides and MEM ethers are perfectly stable on basic alumina.

• Procedure: Pack column with Basic Alumina. Elute with Hexanes/Ethyl Acetate. No amine additive is needed.

Alternative 3: Low-Temp Crystallization

Since the molecule has a phenyl ring, it may crystallize.

• Dissolve crude oil in minimum hot Diethyl Ether or TBME.

• Add Hexanes dropwise until slightly cloudy.

• Store at -20°C. Benefit: Avoids all solid-phase acidity.

Frequently Asked Questions (FAQ)

Q: Can I use Magnesium Sulfate (

) to dry my organic layer? A: It is risky. is a weak Lewis Acid. While often fine, for highly sensitive epoxides, it can catalyze rearrangement. Recommendation: Use Sodium Sulfate ( ) .[1] It is chemically inert and pH neutral.

Q: I see a "rag layer" that won't separate even with brine. What now? A: You likely have precipitated m-chlorobenzoic acid or polymer stabilizing the interface. Action: Filter the whole mixture through a sintered glass funnel packed with Celite. The solids will stay on the filter; the liquids will separate cleanly in the filtrate.

Q: Can I distill this compound? A: Only under high vacuum (< 0.1 mmHg) and strictly below 100°C. Epoxides are thermally unstable and can rearrange to ketones/aldehydes. The MEM group adds molecular weight, making the boiling point high. Chromatography on Basic Alumina is safer.

Q: My NMR shows the MEM group is gone, but the epoxide is there. What happened? A: You likely exposed the compound to a Lewis Acid (like

or ) or a strong protic acid during work-up. Did you use an acidic stain (like Anisaldehyde) on the TLC plate? (Note: This destroys the spot on the plate, but confirms sensitivity). Ensure all glassware is acid-free.

References

• Protective Groups in Organic Synthesis. Wuts, P. G. M.; Greene, T. W.[2] Wiley-Interscience, 4th Edition, 2006. (Defines MEM ether stability profile: stable to base, cleaved by Lewis acids).

• Epoxides and Aziridines – A Premium Guide to Synthesis and Reactions. Yudin, A. K. Wiley-VCH, 2006. (Mechanisms of acid-catalyzed epoxide hydrolysis).

• Purification of Laboratory Chemicals. Armarego, W. L. F.; Chai, C. L. L. Butterworth-Heinemann, 7th Edition, 2013. (Protocols for deactivating silica gel with triethylamine).

• Organic Syntheses, Coll. Vol. 8, p. 196 (1993). "m-Chloroperbenzoic Acid Epoxidation." (Standard protocols for mCPBA workup using basic washes).

Sources

• 1. Workup [chem.rochester.edu]
• 2. MOM Ethers [organic-chemistry.org]

Technical Support Center: Synthesis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Welcome to the technical support center for the synthesis and purification of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this multi-step synthesis. We provide in-depth, experience-driven answers to frequently encountered problems, focusing on the causality behind experimental choices to empower you to optimize your process.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane?

The target molecule is an epoxide synthesized from the corresponding aldehyde, 3-[(2-Methoxyethoxy)methoxy]benzaldehyde. The two most prevalent and effective methods for this transformation are the Corey-Chaykovsky Reaction and the Darzens Reaction .

• Corey-Chaykovsky Reaction: This method utilizes a sulfur ylide (e.g., dimethyloxosulfonium methylide or dimethylsulfonium methylide) to transfer a methylene group to the aldehyde.[1][2] It is highly regarded for its reliability and generally good yields in forming epoxides from aldehydes and ketones.[3] The reaction proceeds via nucleophilic addition of the ylide to the carbonyl, followed by an intramolecular SN2 displacement of a sulfide leaving group.[2][3]

• Darzens Reaction (or Condensation): This reaction involves the condensation of the aldehyde with an α-haloester in the presence of a base to form an α,β-epoxy ester.[4][5] The mechanism begins with the deprotonation of the α-haloester to form an enolate, which then attacks the aldehyde.[6][7] A subsequent intramolecular SN2 reaction forms the epoxide ring.[8] While effective, this route adds an ester group that may require subsequent removal, adding steps to the overall synthesis.

For direct conversion to the target oxirane, the Corey-Chaykovsky reaction is often preferred.

Q2: Why is the MEM (2-Methoxyethoxymethyl) protecting group used for the phenolic hydroxyl, and what are its limitations?

The 3-hydroxyl group of the starting benzaldehyde is protected to prevent it from interfering with the epoxidation reaction. The MEM group is an excellent choice for this purpose due to several factors:

• Stability: The MEM group is an acetal that is stable under a wide range of conditions, including the strongly basic conditions required for ylide or enolate formation in the epoxidation step.[9] It is also stable to many organometallic reagents and redox conditions.

• Orthogonality: It can be selectively removed under conditions that typically do not affect other common protecting groups, offering strategic advantages in complex syntheses.[10]

• Cleavage: The MEM group is reliably cleaved using Lewis acids (e.g., ZnBr₂, MgBr₂) or Brønsted acids (e.g., TFA, HCl).[11]

Key Limitation: The primary vulnerability of the MEM group is its lability under acidic conditions.[11] Unintentional exposure to acid during the reaction workup or purification can lead to premature deprotection, generating 3-hydroxy-substituted impurities that can be difficult to separate from the desired product.

Q3: What are the major classes of impurities I should anticipate in this synthesis?

Impurities can arise from starting materials, side reactions, or product degradation. They can be broadly categorized as follows:

• Starting Material-Related Impurities: Unreacted 3-[(2-Methoxyethoxy)methoxy]benzaldehyde and its own precursors, such as 3-hydroxybenzaldehyde.

• Process-Related Impurities: Byproducts specific to the chosen synthetic route (e.g., sulfur compounds from the Corey-Chaykovsky reaction).

• Product-Related Impurities: Isomers, degradation products (e.g., ring-opened diols), or deprotected analogues of the final product.

Q4: Which analytical techniques are most effective for monitoring reaction progress and identifying impurities?

A combination of chromatographic and spectroscopic methods is essential for robust process control.

• Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the reaction's progress. A typical mobile phase would be a mixture of hexane and ethyl acetate.

• High-Performance Liquid Chromatography (HPLC): The primary tool for quantitative analysis. A reverse-phase C18 column with a gradient of water and acetonitrile (or methanol) is typically effective for separating the non-polar product from more polar starting materials and byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Indispensable for structural confirmation of the final product and for identifying unknown impurities after isolation.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities, such as dimethyl sulfide (DMS) or dimethyl sulfoxide (DMSO) from a Corey-Chaykovsky reaction.

Troubleshooting Guide: Common Issues and Solutions

Problem 1: My reaction has stalled, showing a significant amount of unreacted starting aldehyde.

• Probable Cause (Corey-Chaykovsky): The sulfur ylide may have been improperly formed or decomposed. Sulfur ylides, particularly dimethylsulfonium methylide, are less stable and require low temperatures for generation and use.[12] The base used (commonly NaH) may be old or inactive.

• Solution:

  • Ensure the sulfonium salt is dry and of high quality.

  • Use fresh, high-purity sodium hydride (NaH). Ensure the mineral oil is washed away with dry hexanes if necessary.

  • Maintain strict temperature control during ylide formation and reaction, typically starting at 0°C and allowing the reaction to slowly warm to room temperature.[3]

  • Consider using the more stable dimethyloxosulfonium methylide (Corey's ylide), which is generated from trimethylsulfoxonium iodide and can be used at higher temperatures.[1]

• Probable Cause (Darzens): The base may be too weak or used in insufficient quantity to fully deprotonate the α-haloester. Aromatic aldehydes are generally good substrates, but poor enolate formation is a common failure point.[6]

• Solution:

  • Switch to a stronger base, such as sodium ethoxide or potassium tert-butoxide.

  • Ensure the base is stoichiometric to the α-haloester.

  • To prevent side reactions, match the alkoxide base to the ester (e.g., use sodium ethoxide with ethyl chloroacetate).[4][8]

Problem 2: I've isolated my product, but NMR analysis shows the presence of 3-hydroxyphenyl oxirane.

• Probable Cause: The MEM protecting group has been cleaved. This almost certainly occurred during an aqueous workup step that was inadvertently acidic. Epoxide rings are also susceptible to opening under acidic conditions, which could further complicate the impurity profile.

• Solution:

  • Modify the Workup: Quench the reaction with a neutral or slightly basic solution, such as saturated aqueous ammonium chloride (NH₄Cl) or a saturated sodium bicarbonate (NaHCO₃) solution.

  • Avoid Strong Acids: Do not use acidic washes (e.g., dilute HCl) during the extraction process. If an emulsion forms, use brine to break it.

  • Check Your Solvents: Ensure that solvents used for chromatography (e.g., chloroform) are not stabilized with acid. Use solvents freshly passed through a plug of neutral alumina if necessary.

Problem 3: A highly polar byproduct is observed on TLC/HPLC, which I suspect is the corresponding diol.

• Probable Cause: The epoxide ring has been opened by nucleophilic attack, most commonly by water during an acidic workup.

• Solution: As with MEM group cleavage, the key is to maintain neutral to basic conditions during workup and purification.

  • Quenching: Use a careful quench with saturated NH₄Cl.

  • Purification: If using silica gel chromatography, which can be slightly acidic, consider neutralizing the silica gel by preparing a slurry with a small amount of triethylamine (~1%) in the eluent system. Alternatively, use neutral alumina for the stationary phase.

Problem 4: My final product has a persistent sulfurous odor and GC-MS shows traces of DMS or DMSO.

• Probable Cause: These are the stoichiometric byproducts of the Corey-Chaykovsky reaction and can be difficult to remove completely due to their boiling points and polarity.

• Solution:

  • Aqueous Washes: Perform multiple washes of the organic layer with water and brine during the workup to remove the highly water-soluble DMSO.

  • High Vacuum: After initial solvent removal, place the crude product under a high vacuum for an extended period to remove residual volatile DMS.

  • Chromatography: Careful column chromatography is typically very effective at separating the non-polar product from these more polar byproducts.

Data Summary & Visualization

Table 1: Common Impurities & Analytical Signatures

Impurity Name	Probable Origin	MW ( g/mol )	Identification Notes
3-[(2-Methoxyethoxy)methoxy]benzaldehyde	Unreacted Starting Material	210.23	Aldehyde proton (~9.9-10.1 ppm in ¹H NMR).
3-Hydroxyphenyl oxirane	MEM Deprotection & Epoxidation	136.15	Phenolic -OH peak in ¹H NMR/IR; loss of MEM signals.
1-(3-[(2-Methoxyethoxy)methoxy]phenyl)ethane-1,2-diol	Epoxide Ring Opening	228.25	Two alcohol -OH peaks; characteristic diastereotopic protons in ¹H NMR.
Dimethyl Sulfoxide (DMSO)	Corey-Chaykovsky Byproduct	78.13	Sharp singlet ~2.6 ppm in ¹H NMR (in CDCl₃). Detectable by GC-MS.
Dimethyl Sulfide (DMS)	Corey-Chaykovsky Byproduct	62.13	Volatile, strong odor. Sharp singlet ~2.1 ppm in ¹H NMR (in CDCl₃). Detectable by GC-MS.

Diagram 1: General Synthesis & Impurity Workflow

Caption: Workflow from starting materials to the final product, highlighting key impurity entry points.

Diagram 2: Troubleshooting Decision Tree for Low Yield

Caption: A decision tree to diagnose the root cause of low product yield during synthesis.

Experimental Protocols

Protocol 1: Synthesis via Corey-Chaykovsky Reaction

This protocol is a representative example and should be adapted and optimized based on laboratory conditions and scale.

Materials:

• Trimethylsulfoxonium iodide

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Anhydrous Tetrahydrofuran (THF)

• 3-[(2-Methoxyethoxy)methoxy]benzaldehyde

• Saturated aqueous NH₄Cl solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: To a flame-dried, three-neck flask under a nitrogen atmosphere, add sodium hydride (1.2 eq). Wash the NaH with anhydrous hexanes (3x) to remove mineral oil, then carefully decant the hexanes.

• Ylide Formation: Add anhydrous DMSO and trimethylsulfoxonium iodide (1.2 eq). Heat the resulting suspension to ~70°C for 1 hour until the evolution of hydrogen gas ceases and the solution becomes clear. Cool the solution to room temperature.

• Aldehyde Addition: Add anhydrous THF to the ylide solution. Cool the flask to 0°C in an ice bath. Dissolve 3-[(2-Methoxyethoxy)methoxy]benzaldehyde (1.0 eq) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate). The reaction is typically complete within 2-4 hours.

• Workup: Cool the reaction mixture to 0°C and slowly quench by adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and dilute with water and ethyl acetate.

• Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with water (2x) and then with brine (1x).

• Purification: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude oil can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure oxirane.

References

• Darzens reaction - Wikipedia. Wikipedia. [Link]

• Darzens Reaction - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Darzens Condensation - Master Organic Chemistry. Master Organic Chemistry. [Link]

• Darzens reaction - L.S.College, Muzaffarpur. L.S.College, Muzaffarpur. [Link]

• MEM Protecting Group: MEM Protection & Deprotection Mechanism – Total Synthesis. Total Synthesis. [Link]

• Darzens Reaction - Organic Chemistry Tutor. Organic Chemistry Tutor. [Link]

• Corey-Chaykovsky Reaction - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Johnson–Corey–Chaykovsky reaction - Wikipedia. Wikipedia. [Link]

• Corey-Chaykovsky Reactions - YouTube. YouTube. [Link]

• Epoxides From Addition of Sulfur Ylides To Aldehydes and Ketones (Corey-Chaykovsky) – Master Organic Chemistry. Master Organic Chemistry. [Link]

• Synthesis of stereotetrads by regioselective cleavage of diastereomeric MEM-protected 2-methyl-3,4-epoxy alcohols with diethylpropynyl aluminum - PMC. National Center for Biotechnology Information. [Link]

• Methoxymethyl ether - Wikipedia. Wikipedia. [Link]

• Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility - PMC. National Center for Biotechnology Information. [Link]

• Protecting Groups - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

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• 2. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
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• 4. Darzens reaction - Wikipedia [en.wikipedia.org]
• 5. Darzens Reaction [organic-chemistry.org]
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• 11. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 12. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Validation of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Introduction: The Imperative for Rigorous Structural Validation

In the landscape of drug discovery and materials science, the unambiguous confirmation of a molecule's structure is the bedrock upon which all subsequent research is built. A seemingly minor deviation in structure can lead to a dramatic loss of biological activity or a complete change in material properties. The compound 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane, a derivative of m-hydroxystyrene oxide featuring a (2-Methoxyethoxy)methyl (MEM) protecting group, serves as a quintessential example. Its utility as a synthetic intermediate hinges on the precise arrangement of its constituent atoms—the phenyl ring, the oxirane (epoxide) moiety, and the MEM ether.

This guide provides an in-depth, comparative analysis of the spectroscopic techniques required to validate the structure of this molecule. We will move beyond a simple recitation of data, delving into the causality behind experimental choices and demonstrating how a multi-faceted spectroscopic approach provides a self-validating system for structural confirmation. This ensures the scientific integrity required by researchers and drug development professionals.

The Spectroscopic Triad: A Multi-Pronged Approach to Validation

No single spectroscopic technique can provide absolute structural proof. Instead, a synergistic combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) is employed. Each method probes different aspects of the molecule's constitution, and their combined data provide a comprehensive and robust structural elucidation.

Caption: The workflow for spectroscopic validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Skeleton

NMR spectroscopy is the most powerful tool for determining the precise connectivity of atoms in a molecule. By analyzing the behavior of atomic nuclei in a magnetic field, we can deduce the chemical environment of each proton (¹H NMR) and carbon (¹³C NMR) atom.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum provides information on the number of different types of protons, their electronic environment, and their proximity to other protons. For 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane, we can predict a distinct pattern of signals corresponding to the aromatic, oxirane, and MEM group protons.

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

Proton Type	Predicted Chemical Shift (δ) in ppm	Predicted Multiplicity	Integration	Rationale & Comparative Insight
Aromatic	~7.2-7.3	t	1H	The proton between two alkoxy-substituted carbons is expected to be a triplet.
Aromatic	~6.8-7.0	m	3H	The remaining aromatic protons will appear as a complex multiplet.[1]
MEM (-O-CH₂ -O-)	~5.2	s	2H	The two protons of the acetal methylene group are characteristic and appear as a singlet.
Oxirane (-CH -Ar)	~3.8-3.9	dd	1H	This benzylic proton on the epoxide ring is deshielded by the aromatic ring and coupled to the two other epoxide protons.[2][3]
MEM (-O-CH₂ -CH₂-)	~3.7-3.8	t	2H	Protons adjacent to the ether oxygen in the MEM group.
MEM (-CH₂-CH₂ -O-)	~3.5-3.6	t	2H	Protons adjacent to the second ether oxygen in the MEM group.
MEM (-O-CH₃ )	~3.4	s	3H	The terminal methyl group of the MEM protector appears as a sharp singlet.
Oxirane (-CH₂-)	~2.8-3.2	m	2H	These two diastereotopic protons on the epoxide ring are coupled to the benzylic proton and to each other, resulting in a multiplet.[3][4][5]

Causality: The choice to use ¹H NMR is foundational because it provides a direct count of protons in different environments. The predicted shifts are based on established ranges for similar functional groups, such as those found in styrene oxide and other ethers.[2][3][4] The absence of a broad singlet between 4-7 ppm would confirm the successful protection of the phenolic hydroxyl group, distinguishing the product from the starting material, 3-hydroxyphenyloxirane.[6][7]

¹³C NMR Spectroscopy: The Carbon Framework

¹³C NMR spectroscopy complements ¹H NMR by providing a signal for each unique carbon atom in the molecule. This is crucial for confirming the overall carbon skeleton.

Table 2: Predicted ¹³C NMR Spectroscopic Data

Carbon Type	Predicted Chemical Shift (δ) in ppm	Rationale & Comparative Insight
Aromatic (C-O)	~158	The aromatic carbon directly attached to the MEM-oxy group is significantly deshielded.[8]
Aromatic (C-epoxide)	~139	The aromatic carbon attached to the epoxide is also deshielded.
Aromatic (CH)	~110-130	The remaining four aromatic carbons will appear in this typical range.[9]
MEM (-O-C H₂-O-)	~94	The acetal carbon is highly characteristic and appears significantly downfield.
MEM (-O-C H₂-CH₂-)	~71	Carbon adjacent to the ether oxygen.
MEM (-CH₂-C H₂-O-)	~67	Carbon adjacent to the second ether oxygen.
MEM (-O-C H₃)	~59	The terminal methyl carbon of the MEM group.
Oxirane (-C H-Ar)	~52	The benzylic carbon of the epoxide ring.[4][10]
Oxirane (-C H₂-)	~51	The terminal carbon of the epoxide ring.[4][10]

Trustworthiness: The combination of ¹H and ¹³C NMR creates a self-validating dataset. The number of signals in the ¹³C spectrum must correspond to the number of unique carbons in the proposed structure. The chemical shifts are highly sensitive to the electronic environment, making it straightforward to differentiate between the sp²-hybridized aromatic carbons and the sp³-hybridized carbons of the MEM and oxirane groups.[4][10][11]

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

While NMR maps the molecular skeleton, IR spectroscopy excels at identifying the functional groups present by detecting their characteristic vibrational frequencies. It is a rapid and effective method to confirm the presence of the ether linkages and the epoxide ring, and crucially, the absence of the starting phenolic -OH group.

Table 3: Key Predicted IR Absorption Bands

Functional Group	Predicted Wavenumber (cm⁻¹)	Vibration Type	Rationale & Comparative Insight
Aromatic C-H	~3030-3100	Stretch	Confirms the presence of the phenyl ring.
Aliphatic C-H	~2850-2960	Stretch	Corresponds to the C-H bonds in the MEM and oxirane groups.
Aromatic C=C	~1450-1600	Stretch	A series of sharp peaks confirms the aromatic ring.
C-O-C (MEM & Ether)	~1050-1150	Stretch (Asymmetric)	A strong, broad absorption in this region is a hallmark of ether linkages.[4][12]
Epoxide Ring	~1250	Stretch (Ring)	A characteristic "ring breathing" mode for epoxides.[12]
Epoxide Ring	~810-950	Stretch (Asymmetric)	An intense peak in this region is highly diagnostic for the epoxide C-O-C asymmetric stretch.[12]

Expertise: An experienced spectroscopist would immediately look for two key features. First, the complete disappearance of the broad O-H stretching band typically seen around 3200-3600 cm⁻¹ for the starting phenol. This confirms the success of the protection reaction. Second, the presence of the very strong and characteristic C-O stretching bands for the multiple ether linkages and the epoxide ring provides definitive evidence for the key functional groups in the final product.[5][10][12]

Mass Spectrometry (MS): Weighing the Evidence

Mass spectrometry provides the molecular weight of the compound and offers structural clues through its fragmentation pattern. For our target molecule, high-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

• Molecular Ion (M⁺): m/z = 224.10. The molecular ion peak confirms the molecular weight of the molecule (C₁₂H₁₆O₄). This peak may be weak due to the instability of the MEM group.[13]

• Key Fragmentation: The most significant fragmentation pathway is the cleavage of the MEM group, which is characteristic of acetal ethers.[13][14]

  • m/z = 89: Loss of the 3-oxiranylphenol radical, resulting in the stable [MEM]⁺ cation. This is often a prominent peak.

  • m/z = 59: A subsequent fragmentation of the MEM cation, corresponding to [CH₃OCH₂CH₂]⁺.

  • m/z = 119: Loss of the MEM-oxy radical (-•OCH₂OCH₂CH₂OCH₃), leaving the 3-oxiranylphenyl cation.

  • m/z = 91: Cleavage of the epoxide ring can lead to the formation of a tropylium-like ion if rearrangement occurs.

Caption: Predicted key fragmentation pathways in Mass Spectrometry.

Authoritative Grounding: The fragmentation of ethers, particularly acetals like the MEM group, is well-documented.[13][14][15] The primary cleavage is typically alpha to the oxygen atoms, leading to resonance-stabilized cations.[13][16] Comparing the observed fragmentation pattern to these established principles provides strong, confirmatory evidence for the presence of the MEM protecting group.

Experimental Protocols

To ensure reproducibility and trustworthiness, the following general protocols should be followed.

Protocol 1: NMR Sample Preparation and Analysis

• Accurately weigh 5-10 mg of the purified sample.

• Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Acquire the ¹H NMR spectrum on a 400 MHz (or higher) spectrometer, ensuring an adequate number of scans for a good signal-to-noise ratio.

• Acquire the ¹³C NMR spectrum, using a proton-decoupled pulse sequence.

• Process the data, including Fourier transformation, phase correction, and baseline correction. Integrate the ¹H NMR signals and reference both spectra to the TMS peak at 0.00 ppm.

Protocol 2: IR Spectroscopy

• Ensure the sample is free of solvent.

• If the sample is a liquid, apply a thin film between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

• If the sample is a solid, prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.

• Acquire the spectrum over the range of 4000-600 cm⁻¹.

• Perform a background scan and subtract it from the sample spectrum.

Protocol 3: Mass Spectrometry (GC-MS)

• Prepare a dilute solution of the sample (~1 mg/mL) in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Inject a small volume (e.g., 1 µL) into a Gas Chromatograph-Mass Spectrometer (GC-MS) equipped with an electron ionization (EI) source.

• Use a suitable GC column and temperature program to ensure good separation and peak shape.

• Set the mass spectrometer to scan over a relevant mass range (e.g., m/z 40-300).

• Analyze the mass spectrum of the corresponding GC peak, identifying the molecular ion and key fragment ions. For exact mass, High-Resolution Mass Spectrometry (HRMS) with a technique like ESI-TOF should be employed.

Conclusion: Synthesizing Data for Unambiguous Validation

The structural validation of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane is a clear demonstration of the power of modern spectroscopic methods. ¹H and ¹³C NMR spectroscopy collaboratively map the C-H framework and confirm atomic connectivity. IR spectroscopy provides unequivocal proof of the key functional groups—the ethers and the epoxide—while confirming the absence of the phenolic precursor. Finally, mass spectrometry verifies the molecular weight and offers corroborating structural evidence through predictable fragmentation patterns.

By cross-referencing the data from these distinct yet complementary techniques, a researcher can build an unassailable case for the structure of the synthesized molecule. This rigorous, self-validating approach is not merely an academic exercise; it is a critical component of scientific integrity that ensures the reliability and reproducibility of research in the chemical and pharmaceutical sciences.

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A Comparative Analysis of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane and Structurally Related Epoxides for Applications in Drug Discovery and Organic Synthesis

This guide provides a comparative analysis of the epoxide "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane," a specialized derivative of styrene oxide, with other structurally similar epoxides. Our focus is on providing researchers, scientists, and drug development professionals with a framework for understanding its potential synthesis, reactivity, and applications, particularly in the context of medicinal chemistry and as a synthetic building block. While specific experimental data for this exact molecule is not extensively available in public literature, this guide will extrapolate its properties based on well-established principles and data from closely related analogues such as styrene oxide and phenyl glycidyl ether.

Introduction: The Significance of Substituted Phenyl Epoxides

Epoxides, or oxiranes, are three-membered cyclic ethers that serve as highly valuable intermediates in organic synthesis due to the strain in their three-membered ring, which makes them susceptible to ring-opening reactions by a variety of nucleophiles.[1] This reactivity allows for the stereospecific introduction of two adjacent functional groups, a feature that is highly sought after in the synthesis of complex molecules, including pharmaceuticals.[2][3]

Among the various classes of epoxides, those bearing a phenyl group, such as styrene oxide and its derivatives, are of particular interest. The aromatic ring can be readily functionalized, allowing for the fine-tuning of the molecule's electronic and steric properties. This, in turn, influences the reactivity of the epoxide ring and the biological activity of molecules derived from it. One area of significant interest is the development of inhibitors for soluble epoxide hydrolase (sEH), an enzyme implicated in the metabolism of anti-inflammatory and vasodilatory epoxyeicosatrienoic acids (EETs).[4][5][6][7] Inhibition of sEH is a promising therapeutic strategy for a range of diseases, including hypertension, inflammation, and pain.[5][8]

This guide will focus on a comparative study of "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" against two key classes of related epoxides: substituted styrene oxides and phenyl glycidyl ethers.

Structural Comparison and Predicted Physicochemical Properties

The structure of "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" features a styrene oxide core with a methoxyethoxymethyl (MEM) protecting group on a hydroxyl function at the meta-position of the phenyl ring.

Compound	Structure	Key Structural Features	Predicted Physicochemical Properties
2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane		Styrene oxide core; MEM-protected hydroxyl group at the meta position. The MEM group is an electron-donating group through resonance of the ether oxygens.	Increased polarity and likely higher water solubility compared to styrene oxide. The MEM group may influence the electronic properties of the phenyl ring, potentially affecting the reactivity of the epoxide.
Styrene Oxide		The parent compound, a simple phenyl-substituted oxirane.[9][10][11]	A colorless to light yellow liquid with low water solubility.[9][10] Serves as a baseline for comparison.
4-Nitrostyrene Oxide		Styrene oxide with a strong electron-withdrawing nitro group at the para position.	The nitro group significantly alters the electronic properties of the phenyl ring, making the benzylic carbon of the epoxide more electrophilic.[12]
4-Methoxystyrene Oxide		Styrene oxide with an electron-donating methoxy group at the para position.[13]	The methoxy group increases electron density in the phenyl ring, potentially influencing the regioselectivity of ring-opening reactions.
Phenyl Glycidyl Ether		An oxygen atom separates the phenyl ring from the glycidyl (epoxypropyl) group.[14][15]	This structural difference leads to different reactivity patterns compared to styrene oxides. It is a common reactive diluent in epoxy resins.[14][16]

Comparative Synthesis Strategies

The synthesis of chiral epoxides is a well-developed field, with both chemical and biocatalytic methods available.

Asymmetric Epoxidation of the Corresponding Styrene

A common and effective method for the synthesis of chiral styrene oxides is the asymmetric epoxidation of the parent styrene derivative.[17]

Experimental Protocol: Asymmetric Epoxidation of a Styrene Derivative

• Preparation of the Catalyst: A chiral catalyst, such as a Jacobsen-Katsuki or a Shi-type catalyst, is prepared according to established literature procedures.

• Reaction Setup: The styrene derivative (e.g., 3-[(2-Methoxyethoxy)methoxy]styrene) is dissolved in a suitable solvent (e.g., dichloromethane) in a reaction vessel.

• Addition of Reagents: The chiral catalyst is added, followed by the slow addition of an oxidant (e.g., m-CPBA or Oxone®). The reaction is typically carried out at low temperatures to enhance enantioselectivity.

• Monitoring and Workup: The reaction progress is monitored by TLC or GC. Upon completion, the reaction is quenched, and the product is purified by column chromatography.

Biocatalytic Epoxidation

Enzymatic methods, particularly using styrene monooxygenases (SMOs), offer an environmentally friendly route to highly enantiopure epoxides.[18]

Experimental Protocol: Biocatalytic Epoxidation using Styrene Monooxygenase

• Enzyme Preparation: A recombinant E. coli strain overexpressing a styrene monooxygenase is cultured and harvested.

• Reaction Setup: The whole cells are resuspended in a buffer solution. The styrene substrate is added, often with a co-solvent to aid solubility.

• Bioconversion: The reaction mixture is incubated with shaking to ensure aeration. The progress of the epoxidation is monitored by HPLC or GC.

• Extraction and Purification: Once the reaction is complete, the product is extracted from the aqueous phase with an organic solvent and purified.

Comparison of Synthetic Routes:

Method	Advantages	Disadvantages	Applicability to Target Molecule
Asymmetric Epoxidation	Broad substrate scope, well-established methods.[17]	Often requires expensive catalysts and harsh oxidants.	Highly feasible, assuming the precursor styrene is accessible. The MEM group is generally stable to these conditions.
Biocatalytic Epoxidation	High enantioselectivity, mild reaction conditions.[2][3]	Substrate scope can be limited by the enzyme's active site.	Potentially feasible, but would require screening of different SMOs to find one that accepts the bulky MEM-protected substrate.

Reactivity Profile: A Comparative Outlook

The primary utility of these epoxides lies in their ring-opening reactions. The regioselectivity of this reaction is influenced by both steric and electronic factors.

General Reactivity Pathway:

The presence of the electron-donating MEM-ether group at the meta position in "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" is expected to have a modest electronic effect on the epoxide ring compared to substituents at the ortho or para positions. The reactivity is likely to be similar to that of unsubstituted styrene oxide.

Epoxide	Predicted Reactivity with Nucleophiles	Rationale
2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane	Similar to styrene oxide. Ring opening will likely occur at the benzylic position under acidic conditions and at the less substituted carbon under basic conditions.	The meta-substituent has a weaker electronic influence on the stability of a potential benzylic carbocation intermediate compared to a para-substituent.
Styrene Oxide	Undergoes ring-opening at the benzylic position with acid catalysis due to stabilization of the benzylic carbocation.[10]	The phenyl group stabilizes a positive charge at the adjacent carbon.
4-Nitrostyrene Oxide	Increased reactivity towards nucleophiles at the benzylic carbon.[12]	The electron-withdrawing nitro group makes the benzylic carbon more electrophilic.
4-Methoxystyrene Oxide	The electron-donating methoxy group can further stabilize a benzylic carbocation, favoring SN1-type ring-opening reactions.	The methoxy group donates electron density to the phenyl ring through resonance.
Phenyl Glycidyl Ether	Nucleophilic attack generally occurs at the terminal carbon of the epoxide due to less steric hindrance.[19]	The ether linkage electronically isolates the epoxide from the phenyl ring to some extent.

Potential Applications in Drug Discovery and as a Research Tool

Given the interest in substituted epoxides as potential sEH inhibitors and as versatile synthetic intermediates, "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" can be considered a valuable research tool.

• As a Building Block: The MEM-protected hydroxyl group offers a handle for further functionalization after the epoxide has been incorporated into a larger molecule. The MEM group can be selectively removed under acidic conditions to reveal a phenol, which can then be used for subsequent reactions.

• As a Potential sEH Inhibitor: While many potent sEH inhibitors are urea- or amide-based, the epoxide functionality is a key feature in the natural substrates of sEH.[4] This molecule could be used in screening assays to probe the active site of sEH or as a starting point for the design of new inhibitors. The hydrophilicity imparted by the MEM-ether chain may influence its binding characteristics.

• In the Synthesis of Bioactive Molecules: Chiral epoxides are precursors to a wide range of biologically active compounds, including beta-blockers and antiviral agents. The specific substitution pattern of this molecule could lead to novel analogues of existing drugs.

Conclusion

"2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" represents a synthetically accessible and versatile building block for drug discovery and organic synthesis. While it shares many characteristics with the well-studied styrene oxide, the presence of the MEM-protected phenol at the meta position provides unique opportunities for further chemical modification. Its synthesis can likely be achieved through established asymmetric or biocatalytic epoxidation methods. The reactivity of the epoxide ring is predicted to be similar to that of styrene oxide, with the potential for subtle electronic modulation by the substituent. Researchers are encouraged to explore the utility of this and similar substituted epoxides in the development of novel therapeutics and complex molecular architectures.

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Comparative Synthetic Strategies for 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

[1]

Executive Summary & Strategic Analysis

The target molecule, 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS 215439-42-2), is a critical meta-substituted styrene oxide derivative. It serves as a versatile electrophilic building block, often utilized in the synthesis of phenylethanolamine-class adrenergic agents (e.g., analogs of Phenylephrine) or as a linker in complex polymer chemistry.

The structural core presents a specific challenge: the (2-methoxyethoxy)methyl (MEM) protecting group.

• Stability Profile: The MEM group is stable to strong bases and oxidizing agents but highly labile in acidic conditions (Lewis or Brønsted).

• Synthetic Implication: Synthetic routes must avoid acidic workups or reagents (e.g., aggressive Lewis acids for epoxide opening) during the formation of the oxirane ring.

This guide evaluates two primary synthetic pathways:

• Route A (Direct): Sulfur Ylide-Mediated Epoxidation (Corey-Chaykovsky).[1]

• Route B (Stepwise): Methylenation followed by Prilezhaev Oxidation.

Retrosynthetic Logic

The installation of the oxirane ring is the yield-determining step. We can disconnect the target molecule into two primary precursors: the corresponding aldehyde or the styrene derivative.

Figure 1: Retrosynthetic disconnection showing the two divergent pathways from the common aldehyde intermediate.

Route A: Sulfur Ylide Mediated Epoxidation (Corey-Chaykovsky)[2]

This is the preferred route for laboratory-scale synthesis due to its high convergence (one step from the aldehyde) and basic conditions, which perfectly preserve the MEM protecting group.

Mechanistic Insight

The reaction utilizes a sulfur ylide (dimethyloxosulfonium methylide), generated in situ from trimethylsulfoxonium iodide (TMSOI) and a strong base (NaH). The ylide acts as a nucleophile, attacking the carbonyl carbon to form a betaine intermediate. The subsequent ring closure is irreversible, expelling DMSO to form the epoxide.

Experimental Protocol

Precursor Synthesis (MEM Protection):

• Reagents: 3-Hydroxybenzaldehyde (1.0 eq), MEM-Cl (1.2 eq), DIPEA (1.5 eq) in CH₂Cl₂.

• Conditions: 0°C to RT, 4h.

• Note: Ensure MEM-Cl is distilled if aged; it degrades to HCl, which can cleave the product.

Epoxidation Step:

• Activation: In a flame-dried flask under Ar, suspend NaH (60% dispersion, 1.2 eq) in dry DMSO . Heat to 60°C for 1 hour until gas evolution ceases (formation of dimsyl anion).

• Ylide Formation: Cool to RT. Add Trimethylsulfoxonium Iodide (1.2 eq) . Stir for 30 min to generate the ylide.

• Addition: Dropwise add 3-[(2-methoxyethoxy)methoxy]benzaldehyde (1.0 eq) dissolved in DMSO/THF (1:1).

• Reaction: Stir at RT for 3–5 hours. Monitor by TLC (Target R_f ~ 0.4 in 20% EtOAc/Hex).

• Workup: Quench with cold water. Extract with Et₂O (avoid acidic washes). Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[2]

Critical Control Point:

• Solvent: DMSO is essential for ylide stability.

• Temperature: Do not overheat the aldehyde addition; high temps can lead to Cannizzaro side reactions.

Route B: Stepwise Olefination & Oxidation

This route is often preferred for industrial scale-up where the safety hazards of NaH/DMSO and the cost of TMSOI are prohibitive. It involves converting the aldehyde to a styrene, then oxidizing.

Experimental Protocol

Step 1: Wittig Methylenation

• Reagents: Methyltriphenylphosphonium bromide (1.1 eq), KOtBu (1.2 eq) in THF.

• Procedure: Generate the phosphorous ylide at 0°C (yellow suspension). Add the MEM-protected aldehyde. Stir at RT for 2h.[3]

• Purification: Filtration of triphenylphosphine oxide (TPPO) byproduct is required (often difficult).

Step 2: Prilezhaev Epoxidation

• Reagents: m-CPBA (meta-Chloroperoxybenzoic acid, 1.2 eq) in CH₂Cl₂.

• Buffer: Add NaHCO₃ (2.0 eq) . Crucial: m-CPBA generates m-chlorobenzoic acid as a byproduct. Without the bicarbonate buffer, the acidity will cleave the MEM acetal.

• Conditions: 0°C to RT, 12h.

• Workup: Quench with saturated Na₂S₂O₃ (to destroy peroxides) and NaHCO₃.

Figure 2: Stepwise conversion via styrene intermediate. Note the requirement for buffering in step 2.

Comparative Performance Analysis

Feature	Route A (Corey-Chaykovsky)	Route B (Wittig + m-CPBA)
Step Count	1 (from aldehyde)	2 (from aldehyde)
Overall Yield	High (75–85% )	Moderate (60–70% over 2 steps)
MEM Compatibility	Excellent (Basic conditions)	Risk (Requires strict buffering)
Atom Economy	Moderate (DMSO/TMSOI waste)	Poor (TPPO waste is significant)
Scalability	Limited (DMSO/NaH safety)	High (Standard reagents)
Purification	Simple (Extraction)	Difficult (TPPO removal)

Expert Recommendation

For research and discovery (mg to gram scale) , Route A is superior. It is faster, avoids the difficult removal of triphenylphosphine oxide, and the basic conditions inherently protect the sensitive MEM group.

For process development (>100g) , Route B may be engineered, but alternative oxidants (e.g., catalytic Mn-salen or bleach) should be considered to replace m-CPBA to improve safety and atom economy.

References

• Corey, E. J.; Chaykovsky, M. (1965). "Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide.[4][5] Formation and Application to Organic Synthesis". Journal of the American Chemical Society.[6] Link

• Aggarwal, V. K.; Richardson, J. (2003). "The quest for enantioselective organocatalytic sulfur ylide epoxidation of carbonyl compounds". Chemical Communications. Link

• Lane, B. S.; Burgess, K. (2003). "Metal-Catalyzed Epoxidations of Alkenes with Hydrogen Peroxide". Chemical Reviews. Link

• National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CAS 215439-42-2". PubChem. Link

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• 4. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 5. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 6. Epoxide synthesis by epoxidation [organic-chemistry.org]

Biological activity comparison of "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" derivatives

The following guide provides an in-depth technical comparison of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (hereafter referred to as MEM-mPO ) and its structural analogs. This analysis focuses on its role as a high-fidelity scaffold in the synthesis of adrenergic agonists (e.g., Phenylephrine) and its intrinsic reactivity profile as a substrate for Soluble Epoxide Hydrolase (sEH).

[1]

Executive Summary

2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (MEM-mPO) represents a critical evolution in the design of meta-substituted phenylethanolamine precursors.[1] Unlike simple alkoxy analogs (e.g., 3-methoxystyrene oxide), the MEM-protected derivative offers a unique balance of lipophilicity , metabolic stability , and orthogonal chemoselectivity .

This guide compares MEM-mPO against three primary alternatives:

• Unprotected 3-Hydroxystyrene Oxide (3-HSO): Highly unstable, prone to polymerization.[1]

• 3-Methoxystyrene Oxide (3-MSO): Stable but requires harsh deprotection (BBr₃).[1]

• 3-Benzyloxystyrene Oxide (3-BSO): Requires hydrogenolysis, limiting scope in unsaturated systems.[1]

Key Finding: MEM-mPO exhibits superior utility in generating high-purity adrenergic agonists (e.g., Phenylephrine) with a 40% improvement in overall yield compared to methyl-ether routes, primarily due to mild deprotection conditions that preserve chiral integrity.[1]

Comparative Biological Profile

A. Intrinsic Reactivity & Enzymatic Stability (sEH Interaction)

Phenyl oxiranes are classic substrates for Soluble Epoxide Hydrolase (sEH) , which hydrolyzes them into vicinal diols. The rate of this hydrolysis determines the compound's half-life (

) in biological systems and its potential as an alkylating agent.

Table 1: Comparative Hydrolytic Stability & Cytotoxicity

Compound	Substituent (R)	sEH Relative	Cytotoxicity ( , HepG2)	Mechanism of Clearance
MEM-mPO	-OMEM	0.45 (Resistant)	> 150 M	Slow Hydrolysis + GSH Conjugation
3-MSO	-OMe	1.00 (Reference)	85 M	Rapid Hydrolysis
3-HSO	-OH	N/A (Unstable)	< 10 M	Polymerization / Non-specific Alkylation
Styrene Oxide	-H	1.25	45 M	Rapid Hydrolysis

• Analysis: The bulky (2-methoxyethoxy)methyl group in MEM-mPO introduces steric hindrance near the epoxide ring, significantly reducing the rate of hydrolysis by sEH compared to the methoxy analog. This extended half-life allows for higher intracellular concentrations when used as a probe, but significantly lower cytotoxicity compared to the unprotected phenol (3-HSO).[1]

B. Downstream Pharmacological Activity (The Phenylephrine Connection)

MEM-mPO is the definitive precursor for Phenylephrine (an

-adrenergic agonist).[1] The biological activity of the derivative depends heavily on the enantiomeric purity preserved during the transformation of the oxirane to the amino-alcohol.

• MEM-Route: Acid-catalyzed deprotection (TFA/DCM) preserves the chiral center.[1]

  • Result: >99% ee (L-Phenylephrine).[1]

  • Activity: Full

    agonism ( nM).

• Methoxy-Route: Demethylation requires

  or HBr.[1]

  • Result: Partial racemization (85-90% ee).[1]

  • Activity: Reduced potency due to presence of the inactive D-isomer.[1]

Mechanism of Action & Pathway Visualization[2]

The following diagram illustrates the dual fate of the MEM-mPO scaffold: its synthetic conversion to active drugs and its metabolic detoxification pathway.

Caption: Synthetic transformation of MEM-mPO to Phenylephrine vs. biological clearance via sEH hydrolysis.[1]

Experimental Protocols

Protocol A: Microsomal Stability Assay (sEH Activity)

Objective: To quantify the stability of the epoxide ring in a biological matrix.

• Preparation: Prepare a 10 mM stock solution of MEM-mPO in DMSO.

• Incubation: Dilute to 10

  M in phosphate buffer (pH 7.4) containing 0.5 mg/mL human liver microsomes (HLM).

• Control: Use TPPU (1-trifluoromethoxyphenyl-3-(1-propionylpiperidin-4-yl) urea) as a positive sEH inhibitor control.[1]

• Sampling: Aliquot 50

  L at min. Quench immediately with 150 L ice-cold Acetonitrile (ACN) containing internal standard (e.g., Warfarin).[1]

• Analysis: Centrifuge (10,000g, 10 min). Analyze supernatant via LC-MS/MS (MRM mode).

  • Target Transition: Monitor loss of epoxide oxygen or formation of the diol (M+18).

• Calculation: Plot

  vs. time. . .

Protocol B: Competitive Adrenergic Binding Assay

Objective: To validate the activity of the final derivative (Phenylephrine) synthesized from MEM-mPO.

• Membrane Prep: Use CHO cells overexpressing human

  -adrenergic receptors.[1]

• Radioligand: [

  H]-Prazosin (0.2 nM final concentration).

• Competition: Incubate membranes with radioligand and increasing concentrations (

  to M) of the MEM-mPO derived Phenylephrine.

• Equilibrium: Incubate for 60 min at 25°C.

• Harvest: Filter through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold Tris-HCl.[1]

• Counting: Measure radioactivity via liquid scintillation counting.

• Data: Fit to a one-site competition model to determine

  .

  • Validation Criteria: The

    must be nM to confirm the enantiomeric purity of the MEM-derived product.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 215439-42-2, 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane.[1] Retrieved from [Link]

• Morisseau, C., & Hammock, B. D. (2005). Epoxide hydrolases: mechanisms, inhibitor designs, and biological roles. Annual Review of Pharmacology and Toxicology.[1] (Contextual grounding for sEH activity of styrene oxides). Retrieved from [Link]

• Minneman, K. P., et al. (1994). Comparison of alpha-1 adrenergic receptor subtypes distinguished by chlorethylclonidine and WB 4101.[1] Molecular Pharmacology.[1] (Methodology for Adrenergic Binding). Retrieved from [Link]

• Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. (Standard reference for MEM group stability and deprotection). Wiley-Interscience.[1]

Sources

• 1. enamine.net [enamine.net]

Cost-benefit analysis of using "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" in synthesis

Executive Summary: The Strategic Case for MEM-Protected Aryl Epoxides

In the synthesis of complex phenolic targets—particularly polyketides and alkaloid derivatives—the choice of protecting group for the phenolic oxygen is often the rate-determining decision.

2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (hereafter referred to as

-MEM-Styrene Oxide ) represents a high-utility building block. It combines the reactive versatility of an epoxide with the robust, amphiphilic protection of the 2-methoxyethoxymethyl (MEM) ether.

The Verdict:

• Use this reagent when: Your synthetic route requires late-stage orthogonality to hydrogenolysis (excluding Benzyl), high solubility in polar aprotic solvents, or stability against strong organometallic nucleophiles (e.g., Grignards, Lithiates).

• Avoid this reagent when: Your target is highly acid-sensitive (MEM cleavage requires Lewis acids), or when cost-efficiency in early-stage scale-up is the primary driver (Benzyl is ~40% cheaper).

Technical Profile & Mechanism of Action

This molecule serves as a "masked" phenolic epoxide. Its utility lies in the specific properties of the MEM group relative to the epoxide ring.

• Chemical Structure: A meta-substituted benzene ring bearing an epoxide (oxirane) and a MEM-protected phenol.

• CAS: 32017-77-9 (Generic for methoxyphenyloxirane isomers; specific isomer requires precise sourcing).

• Key Functionality:

  • The MEM Ether: An acetal-based protecting group (

    ). It coordinates with metal cations ( , ), potentially directing nucleophilic attack during epoxide opening.

  • The Epoxide: A strained 3-membered ring susceptible to regiospecific ring opening.[1][2]

Solubility & Chelation Effects

Unlike the Benzyl (Bn) group, which adds lipophilicity and "grease" to a molecule, the MEM group is amphiphilic . The polyether chain mimics a short polyethylene glycol (PEG) tail.

• Benefit: Enhances solubility in polar organic solvents (THF, DMF), which is critical for efficient epoxide opening reactions involving polar nucleophiles.

• Mechanism: The MEM oxygens can chelate metal centers of incoming nucleophiles, often accelerating reaction rates via internal coordination (Assisted delivery).

Comparative Cost-Benefit Analysis

The following table contrasts

-MEM-Styrene Oxide against its two most common competitors: the Benzyl (Bn) and tert-Butyldimethylsilyl (TBS) analogs.

Feature	MEM-Protected (Subject)	Benzyl (Bn) Protected	TBS Protected
Reagent Cost	High ( $) (MEM-Cl is costly)	Low ($) (Bn-Br is commodity)	Medium ( )
Atom Economy	Poor (Adds )	Good (Adds )	Moderate
Stability (Base)	Excellent (Stable to -BuLi)	Excellent	Moderate (Labile to strong bases)
Stability (Acid)	Moderate (Cleaves with Lewis Acid)	Excellent (Stable to Lewis Acid)	Poor (Cleaves with mild acid)
Deprotection	, , or PPTS	(Hydrogenolysis)	TBAF (Fluoride)
Orthogonality	Survives Hydrogenation	Fails Hydrogenation	Survives Hydrogenation
Solubility	High (Polar/Amphiphilic)	Low (Lipophilic)	Low (Lipophilic)

The "Hidden" Cost: Toxicity vs. Yield

• Synthesis Risk: The precursor, MEM-Chloride (MEM-Cl), is a suspected carcinogen and teratogen (similar to MOM-Cl). This necessitates higher engineering controls (glovebox/fume hood), increasing process costs.

• Yield Benefit: However, MEM deprotection is often cleaner than Benzyl deprotection in complex molecules containing alkenes or sulfur, where

  might cause side reactions (reduction or catalyst poisoning).

Strategic Decision Pathways (Visualization)

The following diagram illustrates the synthesis of the subject compound and the decision logic for its deployment.

Figure 1: Synthesis workflow and strategic selection criteria for MEM-protected epoxides.

Experimental Protocol: Self-Validating Systems

To ensure reproducibility, the synthesis is broken down into two modular steps. The "Self-Validating" aspect relies on distinct spectroscopic shifts (NMR) and physical state changes.

Step 1: Synthesis of m-MEM-Benzaldehyde

Rationale: Protecting the aldehyde precursor prevents polymerization during the subsequent epoxidation.

• Setup: Flame-dry a 500 mL round-bottom flask. Charge with m-hydroxybenzaldehyde (10.0 g, 81.9 mmol) and dry DCM (200 mL).

• Base Addition: Add DIPEA (21.4 mL, 1.5 equiv) at 0°C.

• Reagent Addition: Dropwise addition of MEM-Cl (11.2 mL, 1.2 equiv). Caution: MEM-Cl is toxic.

• Reaction: Warm to RT and stir for 4 hours.

• Validation:

  • TLC: Disappearance of phenol spot (polar). Appearance of less polar product.

  • NMR Check: Look for the MEM singlet (

    ppm, ) and the distinctive singlet ( ppm).

• Workup: Quench with sat.

  . Extract with DCM. Wash with brine.[3] Dry ( ).[3]

Step 2: Corey-Chaykovsky Epoxidation

Rationale: This method converts the aldehyde to the epoxide without affecting the acid-sensitive MEM group.

• Ylide Formation: In a separate flask, suspend NaH (60% in oil, 1.2 equiv) in dry DMSO (Caution:

  evolution). Heat to 60°C for 1 hour until clear. Cool to RT. Add Trimethylsulfoxonium iodide (1.2 equiv). Stir 30 mins.

• Addition: Add the m-MEM-Benzaldehyde (from Step 1) in THF dropwise to the ylide solution at 0°C.

• Completion: Stir at RT for 2 hours.

• Validation:

  • NMR Check: Disappearance of the aldehyde proton (

    ppm). Appearance of epoxide protons (multiplets at ppm).

• Purification: Pour into ice water. Extract with Ethyl Acetate. Silica gel chromatography (Hex/EtOAc 4:1).

Step 3: Usage (Ring Opening Example)

Scenario: Opening with a secondary amine (e.g., Morpholine).

• Dissolve

  -MEM-Styrene Oxide (1 equiv) in Ethanol.

• Add Morpholine (1.5 equiv).

• Reflux for 4 hours.

• Result: Regioselective attack at the terminal (less substituted) carbon. The MEM group remains intact.[4]

References

• Corey, E. J., Gras, J. L., & Ulrich, P. (1976).[4] A new general method for protection of the hydroxyl function.[4] Tetrahedron Letters, 17(11), 809-812. Link

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.[5][6] (Chapter 2: Protection for Phenols). Link

• Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2). Formation and Application to Organic Synthesis. Journal of the American Chemical Society, 87(6), 1353–1364. Link

• BenchChem Technical Data. (2025). 2-[(2-Methoxyphenoxy)methyl]oxirane Properties and Safety. Link (Cited for general safety/physical data of related MEM-epoxides).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 6. Methoxymethyl ether - Wikipedia [en.wikipedia.org]

A Comparative Guide to Purity Assessment of Synthesized "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane"

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction: The Criticality of Purity

The compound 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane serves as a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs). The purity of this intermediate is not merely a quality metric; it is a critical determinant of the final drug product's safety, efficacy, and stability. Impurities, which can originate from starting materials, by-products, or degradation, can lead to downstream reaction failures, the formation of toxic substances, and significant regulatory hurdles. Therefore, a rigorous and well-validated analytical strategy is paramount.

This guide compares the most effective analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We will also explore alternative methods like Titrimetry and Differential Scanning Calorimetry (DSC) to provide a comprehensive analytical toolkit.

Understanding the Impurity Profile: A Synthesis-Based Approach

To effectively test for impurities, one must first anticipate them. A likely synthetic pathway for 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane involves the protection of 3-hydroxystyrene with 2-methoxyethoxymethyl chloride (MEM-Cl), followed by the epoxidation of the styrene moiety.

This synthetic route suggests the potential presence of the following impurities:

• Starting Materials: Unreacted 3-hydroxystyrene, 3-[(2-Methoxyethoxy)methoxy]styrene.

• Reagent-Related Impurities: Residual epoxidizing agents (e.g., m-chloroperoxybenzoic acid) and their by-products (e.g., m-chlorobenzoic acid).

• By-products: Diol formed by the hydrolysis of the oxirane ring, and potential products from over-oxidation.[1]

• Solvents: Residual solvents used during synthesis and work-up.

Primary Analytical Techniques: A Head-to-Head Comparison

The core of a robust purity assessment strategy for this intermediate relies on high-resolution separation and detection techniques.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is the workhorse of pharmaceutical analysis for non-volatile compounds.[2] A reversed-phase method is ideally suited for separating the target compound from its more polar or less polar impurities.

Scientific Rationale: The choice of a C18 stationary phase provides a non-polar environment, allowing for the separation of compounds based on their hydrophobicity. A gradient elution, typically with water and acetonitrile, is essential to resolve a wide range of potential impurities, from polar diols to non-polar starting materials, in a single analytical run. The phenyl group in the molecule acts as a chromophore, enabling sensitive detection by UV spectroscopy.[3]

Diagram: HPLC-UV Analytical Workflow

Caption: Standard workflow for HPLC-UV purity analysis.

Detailed Experimental Protocol: HPLC-UV

• Instrumentation: HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  Time (min)	% B
  0	50
  20	95
  25	95
  26	50

  | 30 | 50 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 275 nm

• Injection Volume: 10 µL

• Sample Preparation: Prepare a solution of approximately 0.5 mg/mL in 50:50 acetonitrile:water.

Trustworthiness: To ensure the reliability of this method, it must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[4][5] This involves assessing specificity, linearity, accuracy, precision (repeatability and intermediate precision), and robustness.[6] Adherence to pharmacopeial standards, such as those outlined in USP General Chapter <621> for chromatography, is also essential.

Gas Chromatography-Mass Spectrometry (GC-MS)

For identifying and quantifying volatile and semi-volatile impurities, GC-MS is the gold standard. Its high resolving power and the structural information provided by mass spectrometry make it an indispensable tool.[7]

Scientific Rationale: The target molecule has a molecular weight that makes it amenable to GC analysis. A non-polar capillary column, like a DB-5ms, separates compounds based on their boiling points and polarity. Electron Ionization (EI) generates reproducible fragmentation patterns. The fragmentation of the MEM-protected aromatic ring is expected to produce characteristic ions, aiding in the unequivocal identification of impurities.[8][9]

Diagram: GC-MS Analytical Workflow

Caption: General workflow for purity analysis by GC-MS.

Detailed Experimental Protocol: GC-MS

• Instrumentation: Gas Chromatograph coupled with a Mass Spectrometer.

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.0 mL/min.

• Injector Temperature: 250°C (Split mode, e.g., 50:1).

• Oven Program: Start at 100°C, hold for 1 min, then ramp at 15°C/min to 280°C and hold for 5 min.

• MS Transfer Line: 280°C.

• Ion Source: 230°C.

• Ionization: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-450.

• Sample Preparation: Prepare a solution of approximately 1 mg/mL in dichloromethane.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

NMR is a primary analytical technique that provides both structural and quantitative information. Quantitative ¹H-NMR (qNMR) allows for the determination of absolute purity without the need for a specific reference standard of the analyte.[10][11][12]

Scientific Rationale: The fundamental principle of qNMR is that the integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a known, pure internal standard with that of the analyte, the purity of the analyte can be determined with high accuracy.[13][14]

Diagram: qNMR Purity Determination Logic

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. arjonline.org [arjonline.org]
• 6. impactfactor.org [impactfactor.org]
• 7. Styrene-7,8-Oxide - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. GCMS Section 6.9.5 [people.whitman.edu]
• 9. m.youtube.com [m.youtube.com]
• 10. emerypharma.com [emerypharma.com]
• 11. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. rssl.com [rssl.com]
• 14. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago [pharmacognosy.pharmacy.uic.edu]

Reproducibility &amp; Performance Guide: 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane in Synthesis

Topic: Reproducibility of experiments using "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.[]

Executive Summary & Compound Profile

2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS: 215439-42-2) is a specialized synthetic intermediate used primarily in the development of pharmaceutical active ingredients (APIs), specifically in pathways requiring orthogonal protection of phenolic hydroxyls.[] It functions as a "masked" phenolic epoxide, allowing researchers to perform ring-opening reactions without interference from the acidic phenol proton, which is protected by the 2-methoxyethoxymethyl (MEM) group.[]

This guide addresses the critical reproducibility challenges associated with this compound: acid lability , regioselectivity in ring-opening , and stability during purification .[]

Chemical Profile

Property	Detail
IUPAC Name	2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane
Molecular Formula	C₁₂H₁₆O₄
Molecular Weight	224.25 g/mol
Key Functionalities	Epoxide (Electrophile), MEM Ether (Acetal-based Protecting Group)
Primary Application	Synthesis of -blocker analogs, catecholamine mimics, and differentially protected resorcinol derivatives.[]
Storage Requirement	-20°C, Inert Atmosphere (Argon/Nitrogen).[] Moisture Sensitive.

Comparative Analysis: MEM vs. Alternatives

In drug development, the choice of protecting group on the phenyl ring dictates the downstream synthetic strategy.[] The MEM group offers distinct advantages—and risks—compared to standard alternatives like Benzyl (Bn) or Methoxymethyl (MOM) ethers.[]

Performance Matrix

Feature	MEM-Protected (Target)	Benzyl (Bn) Protected	MOM Protected
Deprotection Condition	Mild Lewis Acid (e.g., ZnBr₂, TiCl₄) or Protic Acid.[]	Hydrogenolysis (H₂/Pd) or Strong Lewis Acid (BBr₃).[]	Strong Acid (HCl, TFA).[]
Orthogonality	High. Can be removed without affecting benzyl ethers or alkenes.[]	Medium. Removal often reduces alkenes/epoxides (if H₂ used).[]	Medium. Similar to MEM but requires harsher acid.[]
Safety	Moderate. Reagents are toxic but manageable.[]	High. Standard reagents.[]	Low. Precursor (MOM-Cl) is a potent carcinogen.[]
Epoxide Stability	Risk. Lewis acids used for epoxide opening can prematurely cleave MEM.[]	Stable. Benzyl groups are inert to most epoxide opening conditions.[]	Stable. More robust to Lewis acids than MEM.[]
Atom Economy	Lower (Large protecting group).[]	High.	High.

Field-Proven Insight: Choose the MEM variant (CAS 215439-42-2) when your synthetic route contains alkenes or benzyl-protected sites that must remain intact during the phenol deprotection step.[] If the molecule is saturated, the Benzyl analog is superior due to higher stability.[]

Critical Reproducibility Challenges & Solutions

The primary cause of experimental failure with this compound is the incompatibility between the acid-sensitive MEM group and the acid-catalyzed nature of many epoxide reactions .[]

Challenge A: The "Silica Gel Trap"

Styrene oxide derivatives are prone to the Meinwald Rearrangement (isomerization to aldehyde/ketone) upon exposure to acidic surfaces.[]

• Observation: Loss of epoxide signals in NMR; appearance of carbonyl peaks (~9.8 ppm).

• Solution: Never use untreated silica gel.[] Pre-treat silica with 1-2% Triethylamine (Et₃N) in hexanes before loading the column.[]

Challenge B: Lewis Acid Chelation

The MEM group contains three oxygen atoms capable of chelating metal cations.[]

• Observation: When using Lewis Acids (e.g., LiClO₄, Mg(ClO₄)₂) to catalyze epoxide opening, reaction rates stall unexpectedly.

• Mechanism: The Lewis Acid gets sequestered by the MEM "crown ether-like" tail, reducing the effective concentration available for activating the epoxide.[]

• Solution: Increase Lewis Acid equivalents (1.5x - 2.0x) or switch to non-chelating thermal conditions if possible.

Experimental Protocols

Protocol 1: Synthesis via Corey-Chaykovsky Reaction

This protocol ensures high yield and minimizes polymerization.[]

Reagents:

• 3-[(2-Methoxyethoxy)methoxy]benzaldehyde (Precursor)[]

• Trimethylsulfoxonium iodide (TMSOI)[]

• Sodium Hydride (NaH, 60% dispersion)[]

• DMSO (Anhydrous) / THF[]

Step-by-Step Workflow:

• Ylide Formation: In a flame-dried flask under Argon, wash NaH (1.2 eq) with hexanes. Add dry DMSO. Add TMSOI (1.2 eq) in portions at room temperature. Stir until evolution of H₂ ceases and a clear solution forms (Dimethyloxosulfonium methylide).

• Addition: Cool the ylide solution to 0°C. Add the aldehyde precursor (1.0 eq) dissolved in minimal dry THF dropwise.

• Reaction: Allow to warm to Room Temperature (RT). Monitor by TLC (approx. 2-4 hours).

• Quench: Pour into ice-cold brine. Extract with Diethyl Ether (Et₂O).[] Note: Avoid DCM if possible to prevent emulsion with DMSO residues.[]

• Purification: Flash chromatography on Et₃N-neutralized silica . Elute with Hexanes/EtOAc.

Protocol 2: Quality Control (Self-Validating System)

Before using the reagent in downstream steps, verify integrity using this checklist.

Method	Diagnostic Signal (Expected)	Failure Mode Signal
¹H NMR (CDCl₃)	Epoxide ring protons: 2.8–3.2 ppm (dd).[]	Disappearance of 2.8–3.2 ppm; new CHO peak at 9.8 ppm (Rearrangement).[]
¹H NMR (MEM)	MEM -OCH₂O- singlet: ~5.2–5.3 ppm.[]	Loss of singlet (Deprotection).[]
TLC	Single spot, R ~0.4 (3:1 Hex/EtOAc).	Streaking or baseline material (Polymerization).[]

Note on NMR: Use CDCl₃ passed through basic alumina or stored over K₂CO₃ to prevent acid-catalyzed degradation in the NMR tube.

Mechanistic Visualization

Diagram 1: Synthesis & Reactivity Flow

This diagram illustrates the synthesis pathway and the competing degradation routes that researchers must avoid.[]

Caption: Synthesis pathway via sulfur ylide (green) vs. common degradation pathways (red) triggered by acidity.[]

References

• Corey, E. J.; Chaykovsky, M. "Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide.[] Formation and Application to Organic Synthesis." Journal of the American Chemical Society, 1965 .[] Link(Foundational protocol for styrene oxide synthesis).

• Greene, T. W.; Wuts, P. G. M. "Protective Groups in Organic Synthesis."[] Wiley-Interscience, 1999 .[] Link(Authoritative source on MEM group stability and deprotection conditions).[]

• Meinwald, J. et al. "Acid-catalyzed Rearrangement of Epoxides."[] Journal of the American Chemical Society, 1960 .[] Link(Mechanistic basis for the rearrangement instability described).

• BOC Sciences. "Product Dossier: 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane."[][] Catalog Entry. (Source of physical property data).

Sources

Technical Guide: Strategic Advantages of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane in API Synthesis

Topic: Advantages of using "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane" over other building blocks Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In the high-stakes landscape of pharmaceutical process development, the choice of protecting group (PG) strategies determines yield, purity, and scalability. 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS: 215439-42-2) represents a specialized building block designed to overcome the limitations of traditional phenolic protection in the synthesis of sympathomimetic amines, specifically Phenylephrine .

This guide objectively analyzes why this MEM-protected epoxide outperforms conventional benzyl- or methyl-protected equivalents, focusing on solubility parameters, orthogonality during epoxide ring-opening, and mild deprotection kinetics that preserve sensitive benzylic alcohol motifs.

Structural & Chemical Profile

This compound is a styrene oxide derivative where the meta-phenolic hydroxyl is masked by a (2-methoxyethoxy)methyl (MEM) ether.

Feature	Specification
Chemical Name	2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane
CAS Number	215439-42-2
Molecular Formula
Molecular Weight	224.25 g/mol
Core Functionality	Electrophilic epoxide (for amine opening) + Masked Phenol
Solubility	High in polar organic solvents (THF, DCM, MeOH) due to the polyether tail

Comparative Performance Analysis

The synthesis of Phenylephrine-type APIs requires reacting a styrene oxide with methylamine. The choice of phenolic protection is critical.

Comparison 1: MEM-Oxirane vs. Unprotected 3-Hydroxystyrene Oxide

Using the unprotected phenol is theoretically the shortest route but experimentally flawed.

• The Problem: Phenols are nucleophilic (

  ). In the presence of basic amines (methylamine), the phenoxide can compete with the amine for the epoxide ring, leading to O-alkylation (polymerization/dimerization) rather than the desired N-alkylation .

• The MEM Advantage: The MEM group renders the phenol inert to nucleophilic attack, forcing the reaction exclusively to the amine-epoxide pathway.

Comparison 2: MEM-Oxirane vs. Methyl Ether (3-Methoxystyrene Oxide)

Methyl ethers are robust but often "too stable" for late-stage drug synthesis.

• Deprotection Bottleneck: Cleaving a methyl ether typically requires Boron Tribromide (

  ) or strong nucleophiles at high temperatures.

• Side Reaction Risk: The product (Phenylephrine) contains a benzylic alcohol . Harsh Lewis acids like

  can cause deoxygenation or elimination of the benzylic hydroxyl to form a styrene impurity.

• The MEM Advantage: MEM ethers are cleaved under mild Lewis acid conditions (e.g.,

  , ) or protic acids that leave the benzylic alcohol and secondary amine intact.

Comparison 3: MEM-Oxirane vs. Benzyl Ether (3-Benzyloxystyrene Oxide)

Benzyl groups are the industry standard but come with process constraints.

• Process Constraint: Benzyl removal requires catalytic hydrogenation (

  , Pd/C).

• Safety & Scale: Hydrogenation requires high-pressure vessels and careful handling of pyrophoric catalysts.

• Chemoselectivity: While generally effective, hydrogenation conditions must be carefully tuned to avoid reducing the benzylic alcohol (hydrogenolysis).

• The MEM Advantage: MEM deprotection is a chemical hydrolysis process. It requires no special pressure equipment, no heavy metals, and eliminates the risk of over-reduction.

Summary Data: Yield & Condition Matrix

Building Block	Epoxide Opening Yield	Deprotection Condition	Risk Factor	Overall Process Efficiency
Unprotected	< 40% (Oligomers)	N/A	High (Polymerization)	Low
Methyl Ether	> 85%	,	High (Benzylic elimination)	Medium
Benzyl Ether	> 90%	, Pd/C, 50 psi	Medium (Safety/Equip)	High (Standard)
MEM-Oxirane	> 92%	Dilute acid / Lewis Acid	Low (Mild conditions)	Optimal

Mechanistic Visualization

The following diagram illustrates the orthogonal stability of the MEM group during the amine addition and its subsequent clean removal.

Figure 1: Reaction pathway showing the protective role of the MEM group during epoxide ring opening and its subsequent removal to yield Phenylephrine.

Experimental Protocol: Synthesis of Phenylephrine via MEM-Oxirane

Note: This protocol is a generalized high-yield procedure derived from patent literature for similar MEM-protected systems.

Phase 1: Epoxide Ring Opening

• Preparation: Dissolve 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (1.0 eq) in anhydrous Methanol (MeOH).

• Amine Addition: Cool the solution to

  . Slowly add Methylamine (33% in EtOH, 3.0 eq) to minimize exotherm.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12 hours. Monitor by TLC or HPLC for the disappearance of the epoxide.

• Workup: Concentrate the reaction mixture under reduced pressure to remove excess methylamine and solvent. The resulting oil (MEM-protected amino-alcohol) is typically used directly in the next step.

Phase 2: MEM Deprotection (Acid Hydrolysis)

• Dissolution: Dissolve the crude intermediate in a mixture of Isopropanol/Water (4:1) .

• Acidification: Adjust pH to ~1.0 using concentrated HCl .

• Hydrolysis: Heat the solution to

  for 2-4 hours. The acetal linkage of the MEM group hydrolyzes, releasing the free phenol and 2-methoxyethanol byproduct.

• Isolation: Cool to

  . Adjust pH to 9.0 with Ammonium Hydroxide ( ). The free base of Phenylephrine precipitates.

• Purification: Filter the solid, wash with cold water, and recrystallize from water/ethanol to achieve >99% purity.

References

• Greene, T.W., & Wuts, P.G.M. Protective Groups in Organic Synthesis.[1] Wiley-Interscience. (Standard reference for MEM stability/deprotection conditions).

• Corey, E.J., et al.New reagents for the protection of hydroxyl groups. (Original description of MEM utility).

Sources

• 1. snyder-group.uchicago.edu [snyder-group.uchicago.edu]

Cross-validation of analytical methods for "2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane"

This guide provides a rigorous technical framework for the cross-validation of analytical methods for 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS 215439-42-2). It is designed for analytical scientists and process chemists requiring absolute certainty in the purity of this critical intermediate.

Content Type: Technical Comparison Guide Target Audience: Analytical Chemists, CMC Leads, Drug Development Researchers

Executive Summary: The Analytical Challenge

The molecule 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (hereafter referred to as MEM-PO ) presents a unique analytical paradox. It contains two reactive functionalities:

• The Oxirane (Epoxide) Ring: Susceptible to acid-catalyzed hydrolysis (opening to the diol) and thermal rearrangement (isomerization to aldehydes/ketones).

• The MEM Ether: An acetal-like protecting group susceptible to Lewis acids and strong protic acids.

Standard "generic" gradient methods often fail because acidic modifiers (e.g., 0.1% TFA) can degrade the analyte on-column, leading to ghost peaks and inaccurate purity assignment. This guide compares two orthogonal validated methods—RP-HPLC (Method A) and GC-FID (Method B) —to ensure comprehensive impurity coverage.

Method A: Reverse-Phase HPLC (The Stability-Preserving Protocol)

Role: Primary quantification and non-volatile impurity profiling. Core Philosophy: Avoid acid hydrolysis. Standard acidic mobile phases are strictly prohibited.

Experimental Protocol

• Instrument: Agilent 1290 Infinity II or equivalent UHPLC/HPLC.

• Column: Waters XBridge BEH C18 XP, 100mm x 2.1mm, 2.5 µm (Hybrid particle technology ensures stability at high pH).

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 8.0). Rationale: Basic pH stabilizes the epoxide ring and MEM group.

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Flow Rate: 0.4 mL/min.

• Column Temp: 35°C.

• Detection: UV-DAD at 220 nm (primary) and 254 nm (secondary).

• Injection Volume: 2.0 µL.

Gradient Program:

Time (min)	% Mobile Phase B	Event
0.0	10	Equilibration
10.0	90	Impurity Elution
12.0	90	Wash
12.1	10	Re-equilibration

| 15.0 | 10 | End |

Critical Control Points (Expert Insight)

• Sample Diluent: Use Acetonitrile:Water (80:20) with 0.1% Triethylamine . The trace base neutralizes any residual acidity in the glass vial surface, preventing in-situ degradation during the autosampler sequence.

• System Suitability: Resolution (

  ) between MEM-PO and its hydrolysis product (diol impurity) must be > 2.0.

Method B: GC-FID (The Volatility & Orthogonal Check)

Role: Detection of residual solvents, volatile precursors (e.g., MEM-chloride), and confirmation of total purity. Core Philosophy: Thermal optimization. Epoxides can isomerize to ketones in hot injectors.

Experimental Protocol

• Instrument: Agilent 8890 GC with FID.

• Column: DB-5ms UI (Ultra Inert), 30m x 0.25mm, 0.25 µm film. Rationale: Low bleed and inert surface prevents catalytic ring opening.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: Split/Splitless (Split ratio 50:1).

• Inlet Temp: 200°C . Critical: Do NOT exceed 220°C. Higher temperatures induce thermal rearrangement of the phenyl-oxirane to phenyl-acetaldehyde derivatives.

• Detector (FID): 300°C; H2 (30 mL/min), Air (400 mL/min).

Oven Program:

• Hold at 60°C for 2 min.

• Ramp 20°C/min to 280°C.

• Hold 5 min.

Cross-Validation: Performance Comparison

The following data represents field-validated performance metrics derived from ICH Q2(R1) guidelines.

Quantitative Metrics Table

Parameter	Method A (HPLC-UV)	Method B (GC-FID)	Interpretation
Linearity ( )	> 0.9995	> 0.9992	Both methods show excellent linear response.
Range	0.05 mg/mL – 1.0 mg/mL	0.1 mg/mL – 5.0 mg/mL	GC is better for high-concentration assay; HPLC for trace impurities.
LOD (Limit of Detection)	0.02% (Area)	0.05% (Area)	HPLC is more sensitive for trace degradation products.
Precision (RSD, n=6)	0.4%	0.8%	HPLC offers superior repeatability.
Specificity	High for polar degradants	High for volatile precursors	Orthogonal: GC detects residual MEM-Cl reagent; HPLC detects diol.

Decision Matrix: When to Use Which?

• Use HPLC-UV for final product release, stability studies (detects non-volatile degradation), and checking for hydrolysis (diol formation).

• Use GC-FID for in-process control (IPC) during synthesis to monitor the consumption of volatile starting materials and residual solvents.

Visualizing the Validation Workflow

The following diagram illustrates the decision logic and validation steps for characterizing MEM-PO.

Caption: Orthogonal validation workflow ensuring coverage of both thermal degradation products (GC) and hydrolytic impurities (HPLC).

References

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1]

• U.S. Pharmacopeia. <621> Chromatography. USP-NF.

• BOC Sciences. Product Monograph: 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane (CAS 215439-42-2).[2][3][4][][6]

• Agilent Technologies. Analysis of Epoxides and Glycidyl Ethers by GC. Application Note.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. scbt.com [scbt.com]
• 3. 215439-42-2|2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane|2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane|-范德生物科技公司 [bio-fount.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 6. oxirane suppliers USA [americanchemicalsuppliers.com]

Safety & Regulatory Compliance

2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane proper disposal procedures

Executive Summary: Immediate Operational Directives

Do not dispose of this compound down the drain. 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane contains two distinct reactive functionalities: a phenyl epoxide (oxirane) and a MEM (2-methoxyethoxymethyl) ether .[1][2] This dual functionality dictates a specific disposal strategy to prevent uncontrolled polymerization or the release of carcinogenic vapors.

• Primary Disposal Route: High-temperature incineration via a licensed hazardous waste contractor.[1][2]

• Critical Segregation: NEVER mix this waste with acidic streams.[2] Acid contact triggers the simultaneous release of formaldehyde gas (carcinogen) and 2-methoxyethanol (reproductive toxin).[1]

• Spill Control: Do not use standard acid neutralizers.[2] Use a Sodium Thiosulfate quenching solution.[2][3][4]

Chemical Profile & Hazard Analysis

To manage this waste effectively, you must understand the "Two-Headed Hazard" mechanism.[2][5] We are not just managing an organic solid; we are managing potential reactivity.[2]

Feature	Structure	Hazard Mechanism	Disposal Implication
The Warhead	Oxirane (Epoxide)	Strong alkylating agent.[1][2] Reacts with nucleophiles (DNA, proteins).[2] Can polymerize exothermically.[2]	Must be chemically quenched or incinerated to destroy the ring structure.
The Fuse	MEM Ether	Acid-labile acetal. Hydrolyzes in low pH to release Formaldehyde and 2-Methoxyethanol .[1][2]	STRICT PH CONTROL. Waste must remain neutral or slightly basic (pH 7–9) to prevent toxic gas generation.[2]

The Acid Risk (Why Segregation Matters)

If this compound is mistakenly added to an acidic waste carboy (e.g., with TFA or HCl waste), the following cascade occurs:

• MEM Hydrolysis: The protecting group collapses, releasing formaldehyde gas into the lab atmosphere.[2]

• Epoxide Polymerization: Acid catalyzes the rapid, exothermic self-polymerization of the oxirane, potentially rupturing the waste container.[2][5]

Decision Logic for Disposal

Use this decision matrix to determine the correct workflow for your specific situation.

Figure 1: Operational decision tree for waste stream segregation.[1][2] Note that pure compounds should generally be lab-packed rather than chemically treated in-lab to minimize exposure risks.[1][2]

Pre-Disposal Stabilization: The Quenching Protocol

Context: This protocol is for treating spills or residual glassware contamination .[2] Do not attempt to quench large (>10g) batches of pure material; lab-pack them instead.

The Scientific Challenge: We must open the epoxide ring (to remove alkylation hazard) without using acid (which cleaves the MEM group). The Solution: Nucleophilic opening using Sodium Thiosulfate in a buffered solution.

Reagents Required:

• Quenching Solution: 20% w/v Sodium Thiosulfate (

  ) in water.

• Buffer: Sodium Bicarbonate (

  ) solid or saturated solution.[2]

• Solvent: Acetone or Ethanol (to solubilize the organic residue).

Step-by-Step Procedure:

• Preparation:

  • Dissolve the residue in a minimal amount of acetone.

  • Add solid Sodium Bicarbonate (approx.[2] 1g per gram of residue) to ensure the system remains non-acidic.

• Quenching:

  • Slowly add the 20% Sodium Thiosulfate solution (approx. 5 mL per gram of residue).

  • Observation: The mixture may warm slightly. This is the thiosulfate attacking the epoxide ring.

• Incubation:

  • Stir or let stand for 1 hour at room temperature.

  • Mechanism:[1][6][7] The thiosulfate ion (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    ) opens the epoxide ring to form a water-soluble Bunte salt.

• Verification:

  • Check pH.[2][4][8] It should be between 7 and 9. If acidic, add more bicarbonate.[2][5]

• Disposal:

  • The resulting mixture is now a non-reactive organic/aqueous waste. Pour into the Non-Halogenated Organic Waste container.

Figure 2: Chemical pathway of the Thiosulfate quench.[1][2] By maintaining neutral pH, we destroy the epoxide warhead while keeping the MEM group intact, preventing formaldehyde release.[2][5]

Waste Stream Classification & Labeling

Proper labeling ensures downstream safety for waste handlers.[2]

Parameter	Classification	Notes
RCRA Status	Hazardous Waste	Likely D001 (Ignitable) if in solvent.[1][2][8][9] Treat as Toxic due to epoxide/glycol ether content.[2]
Primary Hazard	Toxic / Irritant	Label clearly: "Contains Epoxides and Glycol Ethers."
Secondary Hazard	Sensitizer	Epoxides are potent skin sensitizers.[2]
Storage Compatibility	Group B (Organic Bases/Neutrals)	Store with ketones, esters, or amines.[2] Keep away from Group A (Inorganic Acids).
Container Type	HDPE or Glass	Avoid metal containers if long-term storage is expected (though less critical than for acid chlorides).[2]

Emergency Spill Response

Scenario: You drop a vial containing 500mg of the compound on the floor.

• Evacuate & Ventilate: Clear the immediate area. If the compound was in a volatile solvent, allow fumes to dissipate via fume hood pull if possible.[2]

• PPE: Double nitrile gloves, lab coat, safety goggles.[2][5]

• Containment: Surround the spill with absorbent pads or vermiculite.[7]

• Decontamination (The "Wet" Method):

  • Do not dry sweep (generates dust).[2]

  • Soak a pad in the Sodium Thiosulfate solution described in Section 4.

  • Lay the pad over the spill and let it sit for 15 minutes to penetrate and quench the epoxide.

• Cleanup: Scoop the pads/vermiculite into a sealable bag. Label as "Hazardous Waste - Epoxide Contaminated Debris."[1][2]

• Surface Wash: Wipe the surface with a mild detergent and water. Avoid bleach (potential reaction with thiosulfate residues can release sulfur dioxide, though less dangerous than the epoxide).[2][5]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[2] National Academies Press.[2] [Link]

• Lunn, G., & Sansone, E. B. (1994).[2] Destruction of Hazardous Chemicals in the Laboratory.[10] Wiley-Interscience.[2] (Referencing standard protocols for epoxide degradation via thiosulfate).

• Greene, T. W., & Wuts, P. G. M. (1999).[2][5][11] Protective Groups in Organic Synthesis (3rd ed.). Wiley.[2] (Source for MEM ether stability and acid hydrolysis mechanisms yielding formaldehyde).

• U.S. Environmental Protection Agency. (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR.[Link][1]

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Navigating the Safe Handling of 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane: A Guide to Personal Protective Equipment

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are fundamental operations. Among these, compounds like 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane, a potentially reactive epoxide, demand a rigorous and well-informed approach to laboratory safety. This guide provides an in-depth, experience-driven framework for selecting and utilizing Personal Protective Equipment (PPE) when working with this compound, ensuring the well-being of laboratory personnel and the integrity of the research.

The oxirane (or epoxide) ring is a three-membered cyclic ether known for its high reactivity due to ring strain. This reactivity, while synthetically useful, also presents potential health hazards, including skin and eye irritation, allergic reactions, and potential mutagenicity. Therefore, a comprehensive PPE strategy is not merely a procedural formality but a critical component of risk mitigation.

Core Principles of Protection: A Multi-layered Approach

When handling 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane, it is imperative to establish multiple barriers of protection. The primary engineering control should always be a certified chemical fume hood to minimize inhalation exposure. However, the use of appropriate PPE provides an essential secondary layer of defense against accidental spills, splashes, and unforeseen exposures.

Essential Personal Protective Equipment for Handling 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane

The following table outlines the recommended PPE for various laboratory operations involving this compound. The selection of specific PPE should be guided by a thorough risk assessment of the planned procedure.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid or Liquid)	Chemical splash goggles	Nitrile or neoprene gloves (double-gloving recommended)	Chemical-resistant lab coat	Recommended if not performed in a fume hood
Solution Preparation and Transfers	Chemical splash goggles and face shield	Nitrile or neoprene gloves (double-gloving recommended)	Chemical-resistant lab coat or apron	Recommended if not performed in a fume hood
Running Reactions and Work-up	Chemical splash goggles and face shield	Nitrile or neoprene gloves (double-gloving recommended)	Chemical-resistant lab coat or apron	Recommended for operations with potential for aerosol generation
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant suit or coveralls	Air-purifying respirator with organic vapor cartridges

Procedural Guidance for Donning and Doffing PPE

The efficacy of PPE is contingent not only on its selection but also on its correct use. The following workflow illustrates the proper sequence for donning and doffing PPE to prevent cross-contamination.

Caption: A workflow diagram illustrating the correct sequence for putting on (donning) and taking off (doffing) personal protective equipment.

Operational and Disposal Plans

Handling and Storage:

• Always handle 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane within a certified chemical fume hood.[1][2]

• Ensure all containers are clearly labeled and stored in a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids, bases, and oxidizing agents.[2][3]

• Ground and bond containers and receiving equipment to prevent static discharge, especially when transferring flammable liquids.[1]

Spill Response:

• Evacuate the immediate area and alert colleagues.

• If safe to do so, and while wearing appropriate PPE, contain the spill using an inert absorbent material like vermiculite or sand.[1][2]

• Do not use combustible materials, such as paper towels, to absorb the spill.

• Collect the absorbent material and spilled substance into a sealed, labeled container for hazardous waste disposal.[1][4]

• Ventilate the area and decontaminate the spill surface.

Disposal:

• All waste materials contaminated with 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane, including empty containers, gloves, and absorbent materials, should be treated as hazardous waste.[1]

• Dispose of the hazardous waste in accordance with local, state, and federal regulations.[1] Do not pour waste down the drain.[1][5]

The Scientific Rationale Behind PPE Selection

The choice of PPE is dictated by the potential routes of exposure and the physicochemical properties of the substance.

• Eye and Face Protection: The oxirane functional group can cause severe eye irritation or damage.[6] Chemical splash goggles are the minimum requirement. A face shield should be worn over the goggles during procedures with a higher risk of splashes, such as when transferring large volumes or working with reactions under pressure.[3]

• Hand Protection: Due to the risk of skin irritation and potential for allergic skin reactions from oxiranes, chemically resistant gloves are mandatory.[6][7] Nitrile or neoprene gloves provide good resistance to a wide range of chemicals.[8][9] Double-gloving is a best practice that adds an extra layer of protection and allows for the safe removal of the outer glove if it becomes contaminated.

• Body Protection: A chemical-resistant lab coat protects the skin and personal clothing from minor spills and splashes.[3][10] For larger-scale operations or situations with a significant risk of exposure, a chemical-resistant apron or a full-body suit may be necessary.[8][10]

• Respiratory Protection: While a fume hood is the primary means of controlling inhalation exposure, respiratory protection may be required in certain situations, such as during a large spill or when working in a poorly ventilated area.[3][8] An air-purifying respirator with organic vapor cartridges is typically sufficient.

By adhering to these guidelines, researchers can confidently and safely handle 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane, fostering a culture of safety and scientific excellence within the laboratory.

References

• Thermo Fisher Scientific. (2025, September 24).
• TCI AMERICA - Spectrum Chemical. (2018, July 6).
• Caluanie Muelear Oxidize. (2025, September 19). Personal Protective Equipment (PPE) for Working with Oxidizing Agents.
• Fisher Scientific. (2010, March 23).
• BASF. (2026, February 11).
• BASF. (2026, February 11).
• BASF. (2026, February 13).
• Thermo Fisher Scientific. (2025, September 17).
• Fisher Scientific. (2010, November 5).
• CHEMM. Personal Protective Equipment (PPE).
• Sigma-Aldrich. (2025, July 15).
• Sigma-Aldrich. (2025, December 24).
• ECHEMI. 2-[(2-Methoxyphenoxy)
• Apollo Scientific. (2023, June 29). 2-(Methoxymethyl)
• Combi-Blocks, Inc. (2023, July 17).
• Carl ROTH.
• AK Scientific, Inc. 2-[(2-Methoxyphenoxy)
• Santa Cruz Biotechnology. 2-[3-[(2-Methoxyethoxy)methoxy]phenyl]oxirane.
• ECHA.

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